(Z)-SU14813

Core Science & Biosynthesis

(Z)-SU14813: A Multi-Targeted Tyrosine Kinase Inhibitor Targeting VEGFR2 and PDGFRβ

(An In-Depth Technical Guide)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-SU14813 is a potent, orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor with significant anti-angiogenic and anti-tumor properties. This technical guide delves into the core mechanism of action of (Z)-SU14813, with a specific focus on its inhibitory effects on Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and Platelet-Derived Growth Factor Receptor β (PDGFRβ). By targeting these key drivers of tumor angiogenesis and growth, (Z)-SU14813 presents a compelling therapeutic strategy in oncology. This document provides a comprehensive overview of its inhibitory activity, the signaling pathways it modulates, and the experimental methodologies used to elucidate its function.

Introduction

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth, invasion, and metastasis. Vascular Endothelial Growth Factor (VEGF) and its primary receptor, VEGFR2, are central players in this process.[1][2][3][4] Similarly, the Platelet-Derived Growth Factor (PDGF) signaling pathway, particularly through PDGFRβ, is crucial for the recruitment and stabilization of pericytes, which support the newly formed vasculature.[5] The simultaneous inhibition of both VEGFR2 and PDGFRβ signaling pathways is a promising strategy to disrupt tumor angiogenesis more effectively.[5]

(Z)-SU14813, a small molecule inhibitor, has demonstrated potent inhibitory activity against a spectrum of RTKs, including VEGFR2 and PDGFRβ.[5][6][7][8][9][10][11][12] Its mechanism of action involves competing with ATP for the binding site in the catalytic domain of these kinases, thereby blocking downstream signaling cascades that lead to cell proliferation, migration, and survival.[5] This guide will provide a detailed examination of the molecular interactions and cellular consequences of (Z)-SU14813's activity on VEGFR2 and PDGFRβ.

Quantitative Inhibitory Activity

The potency of (Z)-SU14813 against its target kinases has been quantified through various in vitro and cell-based assays. The half-maximal inhibitory concentration (IC50) values are summarized below, providing a clear comparison of its activity against VEGFR2 and PDGFRβ.

Target Kinase	Assay Type	IC50 (nM)	Reference
VEGFR2	Biochemical	50	[6][7][8][11][12]
VEGFR2	Cellular (Phosphorylation)	5.2	[6]
PDGFRβ	Biochemical	4	[6][7][8][11][12]
PDGFRβ	Cellular (Phosphorylation)	9.9	[6]
VEGFR1	Biochemical	2	[6][7][8][11][12]
c-Kit	Biochemical	15	[6][7][8][11][12]
c-Kit	Cellular (Phosphorylation)	11.2	[6]

Table 1: Summary of (Z)-SU14813 IC50 values against key receptor tyrosine kinases.

Mechanism of Action: Signaling Pathway Inhibition

(Z)-SU14813 exerts its anti-tumor effects by inhibiting the autophosphorylation of VEGFR2 and PDGFRβ, which in turn blocks the activation of their downstream signaling pathways.

Inhibition of VEGFR2 Signaling

Upon binding of its ligand, VEGF-A, VEGFR2 dimerizes and undergoes autophosphorylation on specific tyrosine residues within its cytoplasmic domain.[3] This phosphorylation creates docking sites for various signaling proteins, initiating multiple downstream cascades that promote endothelial cell proliferation, migration, and survival.[1][2][3] (Z)-SU14813 blocks this initial phosphorylation step, effectively shutting down these pro-angiogenic signals.

Figure 1: Inhibition of VEGFR2 Signaling by (Z)-SU14813.

Inhibition of PDGFRβ Signaling

PDGF-BB binding to PDGFRβ induces receptor dimerization and autophosphorylation, leading to the activation of downstream signaling pathways such as the PI3K/Akt and MAPK pathways.[13] These pathways are critical for the proliferation and migration of pericytes and vascular smooth muscle cells.[14][15][16] By inhibiting PDGFRβ phosphorylation, (Z)-SU14813 disrupts the recruitment of these essential supporting cells to the tumor vasculature, leading to vessel destabilization.

Figure 2: Inhibition of PDGFRβ Signaling by (Z)-SU14813.

Experimental Protocols

The characterization of (Z)-SU14813's inhibitory activity relies on a series of well-established experimental protocols. The following sections provide detailed methodologies for key assays.

Biochemical Kinase Assay

This assay measures the direct inhibitory effect of (Z)-SU14813 on the enzymatic activity of purified kinase domains.

Objective: To determine the IC50 value of (Z)-SU14813 against purified VEGFR2 and PDGFRβ kinase domains.

Methodology:

• Reagents: Purified recombinant kinase domains of VEGFR2 and PDGFRβ, biotinylated substrate peptide, ATP, (Z)-SU14813 at various concentrations, kinase buffer, and a detection reagent (e.g., europium-labeled anti-phosphotyrosine antibody).

• Procedure:

  • The kinase reaction is performed in a 96-well plate.

  • The kinase, substrate peptide, and varying concentrations of (Z)-SU14813 are incubated in the kinase buffer.

  • The reaction is initiated by the addition of ATP.

  • After a defined incubation period at a specific temperature, the reaction is stopped.

  • The amount of phosphorylated substrate is quantified using a suitable detection method, such as time-resolved fluorescence resonance energy transfer (TR-FRET).

• Data Analysis: The percentage of inhibition is calculated for each concentration of (Z)-SU14813, and the IC50 value is determined by fitting the data to a dose-response curve.

Figure 3: Workflow for a typical biochemical kinase assay.

Cellular Receptor Phosphorylation Assay

This cell-based assay assesses the ability of (Z)-SU14813 to inhibit the phosphorylation of VEGFR2 and PDGFRβ in a cellular context.

Objective: To determine the cellular IC50 value of (Z)-SU14813 for the inhibition of ligand-stimulated VEGFR2 and PDGFRβ phosphorylation.

Methodology:

• Cell Lines: Use cell lines engineered to overexpress human VEGFR2 or PDGFRβ (e.g., porcine aortic endothelial cells or NIH-3T3 fibroblasts).[6]

• Procedure:

  • Cells are seeded in 96-well plates and grown to sub-confluency.

  • The cells are serum-starved to reduce basal receptor phosphorylation.

  • Cells are pre-incubated with various concentrations of (Z)-SU14813.

  • The respective ligand (VEGF-A for VEGFR2, PDGF-BB for PDGFRβ) is added to stimulate receptor phosphorylation.

  • After a short incubation, the cells are lysed.

  • The level of phosphorylated receptor in the cell lysate is quantified using an enzyme-linked immunosorbent assay (ELISA) with antibodies specific for the phosphorylated form of the receptor.[5]

• Data Analysis: The percentage of inhibition of receptor phosphorylation is calculated for each concentration of (Z)-SU14813, and the cellular IC50 value is determined.

Cell Proliferation/Survival Assay

This assay evaluates the functional consequence of inhibiting VEGFR2 and PDGFRβ signaling, which is the inhibition of cell proliferation and/or survival.

Objective: To measure the effect of (Z)-SU14813 on the proliferation and survival of cells dependent on VEGFR2 or PDGFRβ signaling.

Methodology:

• Cell Lines: Human umbilical vein endothelial cells (HUVECs) for VEGFR2-mediated effects, and NIH-3T3 cells overexpressing PDGFRβ for PDGFRβ-mediated effects.[5]

• Procedure:

  • Cells are seeded in 96-well plates.

  • After attachment, cells are treated with a range of concentrations of (Z)-SU14813 in the presence of the appropriate growth factor (VEGF-A or PDGF-BB).

  • Cells are incubated for a period of 48-72 hours.

  • Cell viability or proliferation is assessed using a colorimetric assay such as MTT or a fluorescence-based assay.[5]

• Data Analysis: The percentage of inhibition of cell proliferation/survival is calculated, and an IC50 value is determined.

Conclusion

(Z)-SU14813 is a potent dual inhibitor of VEGFR2 and PDGFRβ, key mediators of tumor angiogenesis and growth. Its mechanism of action, centered on the blockade of receptor autophosphorylation and downstream signaling, has been extensively validated through a variety of biochemical and cellular assays. The quantitative data on its inhibitory activity and the detailed experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals. The ability of (Z)-SU14813 to simultaneously target both the vascular endothelium and the supporting perivascular cells underscores its potential as a robust anti-cancer therapeutic. Further investigation into its in vivo efficacy and safety profile is warranted to fully realize its clinical potential.

References

• 1. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 2. Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role - PMC [pmc.ncbi.nlm.nih.gov]
• 3. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. commerce.bio-rad.com [commerce.bio-rad.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleck.co.jp [selleck.co.jp]
• 13. diva-portal.org [diva-portal.org]
• 14. Additive Effects of PDGF Receptor β Signaling Pathways in Vascular Smooth Muscle Cell Development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Additive Effects of PDGF Receptor β Signaling Pathways in Vascular Smooth Muscle Cell Development | PLOS Biology [journals.plos.org]
• 16. deepdyve.com [deepdyve.com]

(Z)-SU14813: A Technical Guide to Target Profile and Kinase Selectivity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the target profile and kinase selectivity of (Z)-SU14813, a multi-targeted receptor tyrosine kinase (RTK) inhibitor. This document details its inhibitory activity, the signaling pathways it modulates, and the experimental methodologies used for its characterization.

Introduction

(Z)-SU14813 is a potent, orally active small molecule inhibitor of multiple receptor tyrosine kinases.[1] It has demonstrated significant anti-angiogenic and antitumor activities in preclinical models.[2] This guide serves as a detailed resource for understanding the molecular basis of its action, crucial for its application in cancer research and drug development.

Target Profile and Kinase Selectivity

(Z)-SU14813 exhibits a broad-spectrum inhibitory activity against several key RTKs implicated in cancer progression, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[2]

Biochemical Kinase Inhibition

The kinase inhibitory activity of (Z)-SU14813 has been determined through biochemical assays. The half-maximal inhibitory concentration (IC50) values against its primary targets and a selection of off-target kinases are summarized in the table below.

Kinase Target	IC50 (nM)
Primary Targets
VEGFR1 (Flt-1)	2[3]
VEGFR2 (KDR/Flk-1)	50[3]
PDGFRβ	4[3]
c-Kit	15[3]
FLT3	Data not available in nM
Off-Target Kinases
FGFR1	>1000
EGFR	>1000
Src	>1000
c-Met	>1000

Note: The IC50 values are indicative of the concentration of (Z)-SU14813 required to inhibit 50% of the kinase activity in a biochemical assay.

Cellular Activity

In cellular assays, (Z)-SU14813 effectively inhibits the phosphorylation of its target receptors, a critical step in the activation of downstream signaling pathways.

Cellular Target	Cell Line	Cellular IC50 (nM)
VEGFR-2	Porcine Aortic Endothelial Cells	5.2[3]
PDGFR-β	Porcine Aortic Endothelial Cells	9.9[3]
c-Kit	Porcine Aortic Endothelial Cells	11.2[3]
FLT3-ITD	MV4-11	Potent inhibition observed

Signaling Pathways Targeted by (Z)-SU14813

(Z)-SU14813 exerts its anti-angiogenic and anti-tumor effects by blocking the signaling cascades initiated by its primary kinase targets. The following diagrams illustrate the key signaling pathways inhibited by (Z)-SU14813.

VEGFR2 Signaling Pathway Inhibition by (Z)-SU14813.

PDGFRβ Signaling Pathway Inhibition by (Z)-SU14813.

c-Kit Signaling Pathway Inhibition by (Z)-SU14813.

FLT3 Signaling Pathway Inhibition by (Z)-SU14813.

Experimental Protocols

The following sections provide an overview of the methodologies typically employed to determine the kinase selectivity and cellular activity of inhibitors like (Z)-SU14813.

Biochemical Kinase Assay (General Protocol)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a purified kinase.

General workflow for a biochemical kinase assay.

Materials:

• Purified recombinant kinase (e.g., GST-tagged cytoplasmic domain)

• Kinase-specific substrate

• (Z)-SU14813 (or other test compound)

• ATP (radiolabeled or non-radiolabeled, depending on detection method)

• Assay buffer

• 96- or 384-well microplates

• Detection reagents (e.g., anti-phospho-specific antibody for ELISA)

Procedure:

• Compound Preparation: Prepare a serial dilution of (Z)-SU14813 in DMSO.

• Assay Setup: In a microplate, combine the purified kinase, its specific substrate, and the assay buffer.

• Inhibitor Addition: Add the diluted (Z)-SU14813 or DMSO (vehicle control) to the wells.

• Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., EDTA).

• Detection: Quantify the amount of phosphorylated substrate. This can be achieved through various methods, including:

  • ELISA: Using a phospho-specific antibody to capture and detect the phosphorylated substrate.

  • Radiometric Assay: Measuring the incorporation of radiolabeled phosphate (B84403) from [γ-³²P]ATP or [γ-³³P]ATP into the substrate.

  • Fluorescence/Luminescence-based Assays: Utilizing changes in fluorescence or luminescence upon substrate phosphorylation.

• Data Analysis: Plot the percentage of kinase inhibition against the log of the (Z)-SU14813 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Receptor Phosphorylation Assay (General Protocol)

This assay measures the ability of a compound to inhibit the phosphorylation of a target receptor within a cellular context.

General workflow for a cellular phosphorylation assay.

Materials:

• Cell line expressing the target receptor (e.g., engineered cell line or endogenous expression)

• Cell culture medium and serum

• (Z)-SU14813 (or other test compound)

• Ligand for the target receptor (e.g., VEGF, PDGF)

• Lysis buffer

• Phosphatase and protease inhibitors

• Microplates

• ELISA kit or antibodies for detecting the phosphorylated and total receptor

Procedure:

• Cell Culture: Seed the cells in a 96-well plate and allow them to adhere and grow.

• Serum Starvation: To reduce basal receptor phosphorylation, incubate the cells in low-serum or serum-free medium for a period (e.g., 16-24 hours).

• Compound Treatment: Pre-incubate the cells with various concentrations of (Z)-SU14813 or DMSO for a defined time (e.g., 1-2 hours).

• Ligand Stimulation: Add the specific ligand for the target receptor to stimulate its phosphorylation. Incubate for a short period (e.g., 5-15 minutes).

• Cell Lysis: Stop the stimulation by aspirating the medium and adding ice-cold lysis buffer containing phosphatase and protease inhibitors.

• Quantification of Phosphorylation:

  • Sandwich ELISA: Use a capture antibody specific for the total receptor and a detection antibody specific for the phosphorylated form of the receptor.

  • Western Blotting: Separate cell lysates by SDS-PAGE, transfer to a membrane, and probe with antibodies against the phosphorylated and total receptor.

• Data Analysis: Normalize the phosphorylated receptor signal to the total receptor signal. Plot the percentage of inhibition of phosphorylation against the log of the (Z)-SU14813 concentration to determine the cellular IC50 value.

Conclusion

(Z)-SU14813 is a potent inhibitor of a clinically relevant set of receptor tyrosine kinases. Its ability to simultaneously block key pathways involved in tumor angiogenesis and proliferation underscores its potential as an anti-cancer agent. This technical guide provides a foundational understanding of its target profile, mechanism of action, and the experimental approaches used for its characterization, offering valuable insights for researchers in the field of oncology and drug discovery.

References

• 1. FLT3 Mutations in Acute Myeloid Leukemia: Key Concepts and Emerging Controversies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

(Z)-SU14813: A Technical Overview of a Multi-Targeted Tyrosine Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and biological activities of (Z)-SU14813, a potent, orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor. The information presented herein is intended to support researchers and professionals in the fields of oncology, pharmacology, and drug development.

Chemical Structure and Nomenclature

(Z)-SU14813 is a synthetic small molecule belonging to the indolinone class of compounds.

IUPAC Name: 5-[(Z)-(5-fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-N-[(2S)-2-hydroxy-3-morpholin-4-ylpropyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide

Chemical Structure:

(Note: The provided image is of Sunitinib, which has a similar core structure to SU14813. The key difference lies in the substituent on the pyrrole (B145914) ring.)

Mechanism of Action and Signaling Pathway

(Z)-SU14813 exerts its biological effects by competitively inhibiting the ATP binding site of multiple receptor tyrosine kinases, thereby blocking downstream signaling pathways crucial for tumor growth, proliferation, and angiogenesis. Its primary targets include Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), Mast/stem cell growth factor receptor (KIT), and FMS-like tyrosine kinase 3 (FLT3).[1]

The following diagram illustrates the inhibitory action of (Z)-SU14813 on key signaling pathways.

Caption: Inhibition of RTK signaling by (Z)-SU14813.

Quantitative Data: In Vitro Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of (Z)-SU14813 against various receptor tyrosine kinases. The half-maximal inhibitory concentration (IC50) values represent the concentration of the compound required to inhibit 50% of the kinase activity.

Target Kinase	IC50 (nM)
VEGFR1	2
VEGFR2	50
PDGFRβ	4
KIT	15

Data sourced from multiple studies.[2][3][4][5]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Biochemical Kinase Assay

This protocol outlines the general procedure for determining the in vitro kinase inhibitory activity of (Z)-SU14813.

Objective: To quantify the half-maximal inhibitory concentration (IC50) of (Z)-SU14813 against specific receptor tyrosine kinases.

Materials:

• Recombinant human kinase enzymes (e.g., VEGFR2, PDGFRβ)

• Substrate peptide (specific to each kinase)

• ATP (Adenosine triphosphate)

• (Z)-SU14813 (in a suitable solvent, e.g., DMSO)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• 96-well microplates

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

• Plate reader

Procedure:

• Prepare a serial dilution of (Z)-SU14813 in the assay buffer.

• In a 96-well plate, add the kinase enzyme, the substrate peptide, and the (Z)-SU14813 dilution or vehicle control.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Stop the reaction by adding a stop solution or by proceeding directly to the detection step.

• Add the detection reagent according to the manufacturer's instructions. This reagent typically measures the amount of ADP produced, which is proportional to the kinase activity.

• Measure the signal (e.g., luminescence, fluorescence) using a plate reader.

• Calculate the percentage of kinase inhibition for each concentration of (Z)-SU14813 relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Receptor Phosphorylation Assay

This protocol describes a method to assess the ability of (Z)-SU14813 to inhibit the phosphorylation of its target receptors within a cellular context.

Objective: To determine the cellular potency of (Z)-SU14813 in inhibiting ligand-induced receptor phosphorylation.

Materials:

• Cell line overexpressing the target receptor (e.g., NIH-3T3 cells transfected with VEGFR2)

• Cell culture medium and supplements

• Ligand for the target receptor (e.g., VEGF for VEGFR2)

• (Z)-SU14813 (in a suitable solvent, e.g., DMSO)

• Lysis buffer

• Phospho-specific antibodies for the target receptor

• Total protein antibodies for the target receptor

• Secondary antibodies conjugated to a detectable marker (e.g., HRP)

• Western blot or ELISA reagents

• Protein quantification assay (e.g., BCA assay)

Procedure:

• Seed the cells in appropriate culture plates and allow them to adhere overnight.

• Starve the cells in a low-serum medium for a specified period (e.g., 4-24 hours) to reduce basal receptor phosphorylation.

• Pre-treat the cells with various concentrations of (Z)-SU14813 or vehicle control for a defined time (e.g., 1-2 hours).

• Stimulate the cells with the corresponding ligand for a short period (e.g., 5-15 minutes) to induce receptor phosphorylation.

• Wash the cells with cold phosphate-buffered saline (PBS) and lyse them with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine the total protein concentration in each lysate.

• Analyze the levels of phosphorylated and total receptor protein using either Western blotting or an enzyme-linked immunosorbent assay (ELISA).

  • Western Blot: Separate equal amounts of protein from each sample by SDS-PAGE, transfer to a membrane, and probe with specific primary and secondary antibodies.

  • ELISA: Use a sandwich ELISA format with a capture antibody for the total receptor and a detection antibody for the phosphorylated form.

• Quantify the band intensities (Western blot) or the colorimetric/fluorometric signal (ELISA).

• Normalize the phosphorylated receptor levels to the total receptor levels for each treatment condition.

• Calculate the percentage of inhibition of ligand-induced phosphorylation for each concentration of (Z)-SU14813 and determine the cellular IC50 value.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813 - Creative Enzymes [creative-enzymes.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

(Z)-SU14813 (CAS Number: 627908-92-3): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-SU14813 is a potent, orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It has demonstrated significant anti-angiogenic and anti-tumor activities in preclinical studies. This technical guide provides an in-depth overview of the core properties of (Z)-SU14813, including its physicochemical characteristics, mechanism of action, in-vitro and in-vivo efficacy, and pharmacokinetic profile. Detailed experimental protocols for key assays are also provided to facilitate further research and development.

Core Properties of (Z)-SU14813

(Z)-SU14813, with the CAS number 627908-92-3, is a small molecule inhibitor belonging to the indolinone class of compounds.[1] Its fundamental chemical and physical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	5-[(Z)-(5-fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-N-[(2S)-2-hydroxy-3-morpholin-4-ylpropyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide	[1]
Synonyms	SU14813, SU-14813, SU 14813	[1]
CAS Number	627908-92-3	[1]
Molecular Formula	C₂₃H₂₇FN₄O₄	[1][2]
Molecular Weight	442.48 g/mol
Appearance	Solid	[3]
Solubility	Insoluble in EtOH and H₂O; ≥15.26 mg/mL in DMSO
Canonical SMILES	CC1=C(NC(=C1C(=O)NC--INVALID-LINK--O)C)/C=C/3/C4=C(C=CC(=C4)F)NC3=O	[1]
InChIKey	CTNPALGJUAXMMC-PMFHANACSA-N	[1]

Mechanism of Action: Inhibition of Key Signaling Pathways

(Z)-SU14813 exerts its anti-tumor and anti-angiogenic effects by inhibiting multiple receptor tyrosine kinases (RTKs) that are crucial for tumor growth, proliferation, and the formation of new blood vessels.[2][4] The primary targets of (Z)-SU14813 are Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), Stem Cell Factor Receptor (c-Kit), and FMS-like Tyrosine Kinase 3 (FLT3).[2][4] By binding to the ATP-binding site of these receptors, (Z)-SU14813 blocks their autophosphorylation and subsequent activation of downstream signaling cascades.

Inhibition of VEGFR Signaling

VEGF and its receptors are key regulators of angiogenesis. (Z)-SU14813 potently inhibits VEGFR-1 and VEGFR-2, leading to the suppression of endothelial cell proliferation, migration, and survival, thereby inhibiting tumor angiogenesis.

VEGFR Signaling Inhibition by (Z)-SU14813

Inhibition of PDGFR Signaling

PDGFRs are involved in cell growth, proliferation, and differentiation. Their inhibition by (Z)-SU14813 can directly impact tumor cell proliferation and the function of pericytes that support tumor vasculature.

PDGFR Signaling Inhibition by (Z)-SU14813

Inhibition of c-Kit Signaling

The c-Kit receptor is implicated in the pathogenesis of various cancers, including gastrointestinal stromal tumors (GIST). Inhibition of c-Kit by (Z)-SU14813 can suppress the growth of tumors dependent on this signaling pathway.

c-Kit Signaling Inhibition by (Z)-SU14813

Inhibition of FLT3 Signaling

Mutations in FLT3 are common in acute myeloid leukemia (AML). (Z)-SU14813 inhibits both wild-type and mutated FLT3, suggesting its potential as a therapeutic agent for FLT3-driven hematological malignancies.

FLT3 Signaling Inhibition by (Z)-SU14813

In-Vitro and In-Vivo Efficacy

The biological activity of (Z)-SU14813 has been extensively characterized in a variety of preclinical models.

In-Vitro Activity

(Z)-SU14813 demonstrates potent inhibitory activity against its target kinases in biochemical assays and inhibits cellular processes in various cell lines.

Table 2: Biochemical and Cellular IC₅₀ Values of (Z)-SU14813

Target/Cell Line	Assay Type	IC₅₀ (nM)	Reference
VEGFR-1	Biochemical	2
VEGFR-2	Biochemical	50
PDGFRβ	Biochemical	4
c-Kit	Biochemical	15
VEGFR-2	Cellular (Porcine Aortic Endothelial Cells)	5.2
PDGFRβ	Cellular (Porcine Aortic Endothelial Cells)	9.9
c-Kit	Cellular (Porcine Aortic Endothelial Cells)	11.2
U-118MG (glioblastoma)	Anchorage-Independent Growth	50-100	[1]
HT-29 (colon adenocarcinoma)	Anchorage-Independent Growth	>1500	[1]

In-Vivo Activity

In-vivo studies using tumor xenograft models have shown that (Z)-SU14813 exhibits broad and potent anti-tumor activity, leading to tumor regression, growth arrest, or significant growth delay.[1][4]

Table 3: Summary of In-Vivo Efficacy of (Z)-SU14813 in Xenograft Models

Tumor Model	Cell Line	Treatment Outcome	Reference
Renal Carcinoma	786-O	Regression	[1]
Acute Myeloid Leukemia	MV4;11	Regression	[1]
Colon Carcinoma	Colo205	Growth Arrest	[1]
Glioma	C6	Growth Delay	[1]
Lung Carcinoma	MV522	Growth Delay	[1]

Pharmacokinetics

Pharmacokinetic studies in mice have demonstrated that (Z)-SU14813 has favorable properties for oral administration.

Table 4: Pharmacokinetic Parameters of (Z)-SU14813 in Mice

Parameter	Value	Reference
Systemic Clearance	46 mL/min/kg	[1]
Volume of Distribution	1.5 L/kg	[1]
Plasma Half-life (t₁/₂)	1.8 hours	[1]
Oral Bioavailability	~40%	[1]
Plasma Protein Binding (unbound fraction)	4-6%	[1]
Target Plasma Concentration for In-Vivo Inhibition	100-200 ng/mL	[5][4]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the characterization of (Z)-SU14813.

Biochemical Kinase Assay

This protocol describes a general method for determining the in-vitro inhibitory activity of (Z)-SU14813 against a target kinase.

Biochemical Kinase Assay Workflow

Methodology:

• Reaction Setup: In a 96-well plate, combine the recombinant kinase, a suitable substrate (e.g., a synthetic peptide), and kinase reaction buffer.

• Inhibitor Addition: Add serial dilutions of (Z)-SU14813 or a vehicle control (DMSO) to the wells.

• Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP.

• Incubation: Incubate the plate at 30°C for a specified period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., EDTA).

• Detection: Quantify the amount of phosphorylated substrate. This can be achieved using various methods, such as ELISA with a phospho-specific antibody or by measuring the depletion of ATP using a luminescence-based assay.

• Data Analysis: Plot the percentage of kinase inhibition against the log concentration of (Z)-SU14813 and determine the IC₅₀ value using a non-linear regression curve fit.

Cellular Receptor Phosphorylation Assay

This protocol outlines a method to assess the ability of (Z)-SU14813 to inhibit the phosphorylation of its target receptors in a cellular context.

Methodology:

• Cell Culture and Starvation: Culture cells expressing the target receptor to near confluency. Starve the cells in serum-free medium for several hours to reduce basal receptor phosphorylation.

• Inhibitor Treatment: Treat the cells with various concentrations of (Z)-SU14813 or a vehicle control for a specified time.

• Ligand Stimulation: Stimulate the cells with the appropriate ligand (e.g., VEGF for VEGFR, PDGF for PDGFR) for a short period to induce receptor phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and probe with a primary antibody specific for the phosphorylated form of the target receptor.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for the total receptor as a loading control.

• Data Analysis: Quantify the band intensities and determine the concentration of (Z)-SU14813 that inhibits receptor phosphorylation by 50% (IC₅₀).

Cell Proliferation Assay (MTT Assay)

This protocol describes the use of the MTT assay to measure the effect of (Z)-SU14813 on cell viability and proliferation.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of (Z)-SU14813 or a vehicle control and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value.

Anchorage-Independent Growth Assay (Soft Agar (B569324) Assay)

This assay assesses the ability of (Z)-SU14813 to inhibit the anchorage-independent growth of cancer cells, a hallmark of transformation.

Methodology:

• Base Agar Layer: Prepare a base layer of 0.5-0.6% agar in culture medium in 6-well plates and allow it to solidify.

• Cell-Agar Layer: Mix a single-cell suspension of the cancer cells with 0.3-0.4% low-melting-point agar in culture medium containing various concentrations of (Z)-SU14813 or a vehicle control.

• Plating: Overlay the cell-agar mixture onto the base agar layer.

• Incubation: Incubate the plates at 37°C in a humidified incubator for 2-4 weeks, feeding the colonies with culture medium containing the respective treatments every few days.

• Colony Staining and Counting: Stain the colonies with a solution of crystal violet and count the number of colonies using a microscope or an automated colony counter.

• Data Analysis: Determine the concentration of (Z)-SU14813 that inhibits colony formation by 50% (IC₅₀).

In-Vivo Tumor Xenograft Model

This protocol provides a general framework for evaluating the anti-tumor efficacy of (Z)-SU14813 in an in-vivo setting.

Tumor Xenograft Model Workflow

Methodology:

• Cell Implantation: Subcutaneously inject a suspension of human tumor cells into the flank of immunocompromised mice (e.g., athymic nude or SCID mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer (Z)-SU14813 (formulated in an appropriate vehicle) or the vehicle alone to the respective groups, typically via oral gavage, on a predetermined schedule (e.g., daily or twice daily).

• Monitoring: Measure the tumor dimensions with calipers and calculate the tumor volume regularly (e.g., twice a week). Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: Continue the study until the tumors in the control group reach a predetermined endpoint size or for a specified duration.

• Tissue Collection and Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis, such as western blotting for pharmacodynamic markers or histological examination.

• Data Analysis: Plot the mean tumor volume over time for each group and calculate the tumor growth inhibition (TGI).

Conclusion

(Z)-SU14813 is a promising multi-targeted receptor tyrosine kinase inhibitor with potent anti-angiogenic and anti-tumor activities demonstrated in preclinical models. Its ability to inhibit key signaling pathways involved in cancer progression, coupled with its favorable pharmacokinetic profile, makes it a valuable tool for cancer research and a potential candidate for further clinical development. This technical guide provides a comprehensive resource for researchers and drug development professionals working with (Z)-SU14813.

References

• 1. artscimedia.case.edu [artscimedia.case.edu]
• 2. bio-protocol.org [bio-protocol.org]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. merckmillipore.com [merckmillipore.com]

SU14813: A Sunitinib Analog with Potent Antiangiogenic and Antitumor Activity

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, development, and preclinical evaluation of SU14813, a potent multi-targeted receptor tyrosine kinase (RTK) inhibitor. As a close structural and functional analog of sunitinib (B231) (Sutent®), SU14813 has demonstrated significant antiangiogenic and antitumor activity, warranting its investigation as a potential therapeutic agent. This document details the mechanism of action, key experimental findings, and methodologies used in the characterization of SU14813.

Introduction

SU14813 is a small molecule inhibitor that targets multiple RTKs involved in tumor growth, angiogenesis, and metastasis.[1] Identified from the same chemical library as sunitinib, SU14813 exhibits a broad-spectrum inhibitory profile against vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), stem cell factor receptor (KIT), and fms-like tyrosine kinase 3 (FLT3).[1][2] This multi-targeted approach offers the potential for greater efficacy and the ability to overcome resistance mechanisms compared to single-target agents.[3]

Chemical Structure and Properties:

• Chemical Name: 5-[(Z)-(5-fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-N-[(2S)-2-hydroxy-3-morpholin-4-ylpropyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide maleate[3]

• Molecular Formula: C₂₃H₂₇FN₄O₄ (free base)[3]

• CAS Number: 627908-92-3

Mechanism of Action and Target Profile

SU14813 exerts its therapeutic effects by inhibiting the kinase activity of several key RTKs. By binding to the ATP-binding site of these receptors, it blocks downstream signaling pathways crucial for cell proliferation, survival, and angiogenesis.

Signaling Pathway Inhibition

The primary targets of SU14813 are members of the split-kinase domain family of RTKs.[3] Inhibition of these pathways disrupts critical processes in tumor progression.

Caption: SU14813 inhibits key receptor tyrosine kinases, blocking downstream signaling pathways.

Quantitative Kinase Inhibition

Biochemical assays have quantified the inhibitory activity of SU14813 against its primary targets and other kinases, demonstrating a high degree of selectivity.

Kinase Target	IC₅₀ (nM)
VEGFR-1 (Flt-1)	2[4][5]
VEGFR-2 (KDR)	50[4][5]
PDGFR-β	4[4][5]
KIT	15[4][5]
FLT3	2-50 (range)[3]
CSF-1R/FMS	2-50 (range)[3]

Table 1: Biochemical IC₅₀ Values of SU14813 Against Target RTKs.

Preclinical Efficacy

The antitumor and antiangiogenic properties of SU14813 have been evaluated in a range of in vitro and in vivo models.

In Vitro Cellular Activity

SU14813 has demonstrated potent inhibition of cellular processes critical for tumor growth and survival.

Cell Line/Assay	Target	Cellular IC₅₀ (nM)
NIH 3T3 (transfected)	VEGFR-2	5.2[3][4]
NIH 3T3 (transfected)	PDGFR-β	9.9[3][4]
Mo7e	KIT	11.2[3][4]
MV4;11 (FLT3-ITD)	FLT3	<50[3]
U-118MG	-	50-100[4]

Table 2: Cellular Inhibitory Activity of SU14813.

Furthermore, SU14813 inhibited the proliferation of NIH-3T3 cells overexpressing PDGFR-β, OCI-AML5 human AML cells expressing wild-type FLT3, and MV4;11 human AML cells with constitutively active mutant FLT3-ITD.[3] In contrast, it did not potently inhibit EGF-dependent DNA synthesis in NIH 3T3 cells overexpressing the non-target RTK, EGFR.[3]

In Vivo Antitumor Activity

SU14813 has shown broad and potent antitumor activity in various preclinical xenograft models, leading to tumor regression, growth arrest, or substantially reduced growth.[1][3] The plasma concentration required for in vivo target inhibition was estimated to be between 100 to 200 ng/mL.[1][3]

In a murine Lewis Lung Carcinoma (LLC) model, which is resistant to docetaxel (B913), SU14813 administered as a single agent at doses of 10, 40, 80, and 120 mg/kg twice daily inhibited tumor growth by 25%, 48%, 55%, and 63%, respectively, compared to the control group.[3]

Combination therapy of SU14813 with docetaxel in the docetaxel-resistant murine LLC model resulted in significantly enhanced inhibition of primary tumor growth and improved survival of tumor-bearing mice compared to either agent alone.[1][3]

Experimental Protocols

This section provides an overview of the key methodologies used in the preclinical evaluation of SU14813.

Biochemical Kinase Assays

Caption: Workflow for determining biochemical IC₅₀ values.

The IC₅₀ values for SU14813 against its RTK targets were determined using glutathione (B108866) S-transferase (GST) fusion proteins containing the complete cytoplasmic domains of the respective RTKs.[3] The assays measured the ability of SU14813 to inhibit the phosphorylation of a substrate in the presence of ATP.

Cellular Receptor Phosphorylation Assays

Caption: Protocol for cellular receptor phosphorylation assays.

These assays were conducted to determine the ability of SU14813 to inhibit ligand-dependent and autonomous RTK phosphorylation in a cellular context.[3] Various cell lines, including transfected NIH 3T3 cells and tumor cell lines, were used.[3][4]

In Vivo Antitumor Efficacy Studies

Caption: General workflow for in vivo xenograft studies.

The in vivo efficacy of SU14813 was evaluated in subcutaneous tumor xenograft models.[3] Tumor cells were implanted in mice, and upon tumor establishment, treatment with SU14813 was initiated. Tumor growth and animal survival were monitored to assess the antitumor effects.

Pharmacokinetics

Pharmacokinetic studies of SU14813 were conducted in mice. The compound exhibited moderate systemic clearance (46 mL/min/kg) and a moderate volume of distribution (1.5 L/kg), indicating good tissue distribution.[3] The plasma half-life in mice was relatively short at 1.8 hours, suggesting the need for a twice-daily (BID) dosing regimen in antitumor efficacy studies.[3]

Conclusion

SU14813 is a potent, multi-targeted RTK inhibitor with a pharmacological profile similar to sunitinib. Its ability to inhibit key pathways involved in angiogenesis and tumor cell proliferation has been demonstrated in a comprehensive set of preclinical studies. The broad antitumor activity observed in vivo, both as a monotherapy and in combination with other agents, supported its advancement into Phase I clinical evaluation for the treatment of advanced malignancies.[1] The data presented in this guide underscore the therapeutic potential of SU14813 and provide a solid foundation for further research and development.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]

(Z)-SU14813: A Technical Guide to its Inhibitory Activity on VEGFR, PDGFR, and KIT Kinases

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the inhibitory activity of (Z)-SU14813, a multi-targeted receptor tyrosine kinase (RTK) inhibitor. The document focuses on its half-maximal inhibitory concentration (IC50) values against Vascular Endothelial Growth Factor Receptor (VEGFR), Platelet-Derived Growth Factor Receptor (PDGFR), and Stem Cell Factor Receptor (KIT). Detailed methodologies for the key experiments cited are provided, along with visualizations of the relevant signaling pathways and a general experimental workflow to facilitate a comprehensive understanding of the compound's activity.

Core Data: IC50 Values of (Z)-SU14813

(Z)-SU14813 has demonstrated potent inhibitory activity against several key receptor tyrosine kinases implicated in angiogenesis and tumor growth. The IC50 values, representing the concentration of the inhibitor required to reduce the activity of the kinase by 50%, have been determined through both biochemical and cellular assays.

Target Kinase	Assay Type	IC50 Value (nM)
VEGFR1	Biochemical	2[1][2][3]
VEGFR2	Biochemical	50[1][2][3]
PDGFRβ	Biochemical	4[1][2][3]
KIT	Biochemical	15[1][2][3]
VEGFR-2 Phosphorylation	Cellular	5.2[1]
PDGFR-β Phosphorylation	Cellular	9.9[1]
KIT Phosphorylation	Cellular	11.2[1]

Experimental Protocols

The determination of the IC50 values for (Z)-SU14813 involves rigorous biochemical and cellular assays. The following sections detail the synthesized methodologies based on established protocols for characterizing kinase inhibitors.

Biochemical Kinase Assays

Biochemical assays are conducted to measure the direct inhibitory effect of (Z)-SU14813 on the enzymatic activity of purified kinase domains.

Objective: To determine the concentration of (Z)-SU14813 required to inhibit 50% of the enzymatic activity of isolated VEGFR, PDGFR, and KIT kinase domains.

Methodology:

• Reagents and Materials:

  • Recombinant human kinase domains (e.g., GST-tagged cytoplasmic domains of VEGFR, PDGFR, KIT).

  • Kinase-specific substrate (e.g., a synthetic peptide).

  • Adenosine triphosphate (ATP), often radiolabeled (e.g., [γ-³²P]ATP) or coupled to a detection system.

  • (Z)-SU14813, serially diluted.

  • Kinase reaction buffer.

  • 96-well or 384-well assay plates.

  • Detection reagents (e.g., scintillation counter, luminescence plate reader).

• Procedure:

  • The kinase reaction is initiated by adding the recombinant kinase to a reaction buffer containing the specific substrate and ATP.

  • (Z)-SU14813 is added to the reaction mixture at a range of concentrations.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • The reaction is then terminated.

  • The amount of phosphorylated substrate is quantified. This can be achieved by measuring the incorporation of the radiolabeled phosphate (B84403) from [γ-³²P]ATP into the substrate or by using a variety of non-radioactive methods such as fluorescence polarization, time-resolved fluorescence resonance energy transfer (TR-FRET), or luminescence-based assays that measure ATP consumption.

  • The IC50 value is calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Receptor Phosphorylation Assays

Cellular assays are essential for determining the inhibitory effect of (Z)-SU14813 on the kinase activity within a cellular context, accounting for factors such as cell permeability and off-target effects.

Objective: To determine the concentration of (Z)-SU14813 required to inhibit 50% of the ligand-stimulated autophosphorylation of VEGFR, PDGFR, and KIT in whole cells.

Methodology:

• Reagents and Materials:

  • Cell lines engineered to overexpress the target receptors (e.g., NIH 3T3 or porcine aortic endothelial cells).

  • Cell culture medium and supplements.

  • Ligands to stimulate the receptors (e.g., VEGF, PDGF, SCF).

  • (Z)-SU14813, serially diluted.

  • Lysis buffer.

  • Antibodies specific for the phosphorylated and total forms of the target receptors.

  • Enzyme-linked immunosorbent assay (ELISA) plates and reagents.

  • Western blotting apparatus and reagents.

• Procedure:

  • Cells are seeded in multi-well plates and grown to a suitable confluency.

  • The cells are then serum-starved to reduce basal receptor activation.

  • The cells are pre-incubated with various concentrations of (Z)-SU14813.

  • The respective ligand (VEGF, PDGF, or SCF) is added to stimulate receptor autophosphorylation.

  • Following stimulation, the cells are lysed to release the cellular proteins.

  • The level of receptor phosphorylation is quantified. A common method is a sandwich ELISA, where a capture antibody binds the total receptor, and a detection antibody recognizes the phosphorylated form.

  • Alternatively, Western blotting can be used to visualize and quantify the levels of phosphorylated and total receptor.

  • The IC50 value is determined by plotting the percentage of inhibition of receptor phosphorylation against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing the Core Mechanisms

Signaling Pathways

The following diagrams illustrate the signaling pathways of VEGFR, PDGFR, and KIT, which are the primary targets of (Z)-SU14813.

Caption: Simplified VEGFR Signaling Pathway.

Caption: Simplified PDGFR Signaling Pathway.

Caption: Simplified KIT Signaling Pathway.

Experimental Workflow

The following diagram outlines the general workflow for determining the IC50 value of a kinase inhibitor.

Caption: General Workflow for IC50 Determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]

(Z)-SU14813: A Multi-Targeted Tyrosine Kinase Inhibitor for Tumor Angiogenesis

(An In-Depth Technical Guide for Researchers and Drug Development Professionals)

Executive Summary

(Z)-SU14813 is a potent, orally active, small-molecule inhibitor of multiple receptor tyrosine kinases (RTKs) that play critical roles in tumor angiogenesis and growth. Structurally similar to sunitinib, SU14813 effectively targets vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), stem cell factor receptor (KIT), and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] By simultaneously blocking these key signaling pathways, SU14813 exhibits broad-spectrum anti-angiogenic and antitumor activity. This technical guide provides a comprehensive overview of the preclinical data on (Z)-SU14813, including its mechanism of action, quantitative efficacy data, detailed experimental protocols, and visual representations of its targeted signaling pathways and experimental workflows.

Mechanism of Action: Inhibition of Key RTK Signaling Pathways

Tumor growth and metastasis are highly dependent on angiogenesis, the formation of new blood vessels. This process is driven by a complex interplay of growth factors and their corresponding receptors on endothelial and tumor cells. (Z)-SU14813 exerts its anti-angiogenic and antitumor effects by inhibiting a specific subset of RTKs known as the "split kinase domain" family.[1]

SU14813 binds to the ATP-binding site of the intracellular kinase domain of VEGFRs, PDGFRs, KIT, and FLT3, preventing their phosphorylation and subsequent activation.[4] This blockade disrupts the downstream signaling cascades responsible for cell proliferation, migration, survival, and differentiation. The simultaneous inhibition of both VEGFR and PDGFR pathways is particularly effective in suppressing tumor neoangiogenesis.[1] While VEGFR signaling primarily promotes the proliferation and survival of endothelial cells, PDGFR-β is crucial for the recruitment and survival of pericytes and smooth muscle cells that support the new vasculature.[1][5]

The primary molecular targets of (Z)-SU14813 are summarized below:

• Vascular Endothelial Growth Factor Receptors (VEGFR-1, VEGFR-2): Key mediators of angiogenesis, promoting endothelial cell proliferation, survival, and migration.[1][5]

• Platelet-Derived Growth Factor Receptors (PDGFR-α, PDGFR-β): Involved in the recruitment and function of pericytes and stromal cells that support tumor vasculature.[1][5]

• Stem Cell Factor Receptor (KIT): Implicated in the growth of certain tumor types and in hematopoiesis.[1][2]

• FMS-like Tyrosine Kinase 3 (FLT3): Often mutated and constitutively active in acute myelogenous leukemia (AML).[1]

Below is a diagram illustrating the primary signaling pathways inhibited by (Z)-SU14813.

Figure 1: (Z)-SU14813 Signaling Pathway Inhibition.

Quantitative Efficacy Data

The potency of (Z)-SU14813 has been quantified through various in vitro and in vivo studies. The following tables summarize the key findings.

Table 1: In Vitro Biochemical Kinase Inhibition

Target Kinase	IC50 (µmol/L)
VEGFR-1	0.002[1]
VEGFR-2	0.05[1]
PDGFR-β	0.004[1]
KIT	0.015[1]
FLT3	0.02 - 0.05
CSF1R/FMS	0.02 - 0.05

Data from biochemical assays.

Table 2: In Vitro Cellular Phosphorylation Inhibition

Target Receptor	Cell Line	IC50 (nmol/L)
VEGFR-2	Porcine Aorta Endothelial Cells	5.2[1]
PDGFR-β	Porcine Aorta Endothelial Cells	9.9[1]
KIT	Porcine Aorta Endothelial Cells	11.2[1]
FLT3-ITD	MV4;11 Cells	Not specified

Data from cellular ligand-dependent phosphorylation assays.

Table 3: In Vitro Cellular Proliferation and Survival Assays

Assay	Cell Line	Stimulant	IC50
Proliferation	NIH-3T3 (PDGFR-β overexpressing)	PDGF	Not specified
Proliferation	OC1-AML5 (wild-type FLT3)	FLT3 Ligand	Not specified
Proliferation	MV4;11 (FLT3-ITD mutant)	Autonomous	Not specified
Survival	Human Umbilical Vein Endothelial Cells (HUVEC)	VEGF	Not specified
Survival	Human Umbilical Vein Endothelial Cells (HUVEC)	bFGF	>270-fold less potent than against VEGF[1]

Table 4: In Vivo Antitumor Efficacy in Xenograft Models

Tumor Model	Cell Line	Dosing Regimen	Outcome
Renal Cell Carcinoma	786-O	Not specified	Tumor Regression[1]
Acute Myelogenous Leukemia	MV4;11	Not specified	Tumor Regression[1]
Colon Carcinoma	Colo205	Not specified	Growth Arrest[1]
Glioma	C6	Not specified	Growth Delay[1]
Lung Carcinoma	MV522	Not specified	Growth Delay[1]

Detailed Experimental Protocols

This section provides an overview of the methodologies used in the preclinical evaluation of (Z)-SU14813.

In Vitro Biochemical Kinase Assays

Objective: To determine the direct inhibitory effect of SU14813 on the kinase activity of purified recombinant RTKs.

Protocol:

• Recombinant kinase domains of target RTKs (VEGFR, PDGFR, KIT, etc.) are produced and purified.

• The kinase reaction is initiated in a buffer containing the purified kinase, a specific substrate (e.g., a synthetic peptide), and ATP.

• (Z)-SU14813 is added at various concentrations to determine its inhibitory effect.

• The kinase activity is measured by quantifying the amount of phosphorylated substrate, often using methods like ELISA or radioisotope incorporation.

• IC50 values are calculated from the dose-response curves.

Cellular Phosphorylation Assays

Objective: To assess the ability of SU14813 to inhibit ligand-induced receptor phosphorylation in a cellular context.

Protocol:

• Cells engineered to overexpress the target receptor (e.g., NIH 3T3 cells transfected with VEGFR-2 or PDGFR-β) or cells endogenously expressing the receptor (e.g., Mo7e cells for KIT) are used.[1]

• Cells are serum-starved to reduce basal receptor activation.

• Cells are pre-incubated with varying concentrations of (Z)-SU14813.

• The respective ligand (e.g., VEGF, PDGF) is added to stimulate receptor phosphorylation.

• Cell lysates are prepared, and the level of phosphorylated receptor is determined by Western blotting or ELISA using phospho-specific antibodies.

• IC50 values are determined by analyzing the inhibition of phosphorylation at different drug concentrations.

Endothelial Cell Survival Assay

Objective: To evaluate the effect of SU14813 on the survival of endothelial cells stimulated by pro-angiogenic growth factors.

Protocol:

• Human Umbilical Vein Endothelial Cells (HUVECs) are seeded in 96-well plates.[1]

• Cells are serum-starved overnight.[1]

• Cells are treated with a range of concentrations of (Z)-SU14813.[1]

• Cells are then incubated with a pro-angiogenic growth factor such as VEGF or a non-target growth factor like basic fibroblast growth factor (bFGF).[1]

• After a set incubation period (e.g., 3 days), cell viability is assessed using a colorimetric assay such as the MTT assay.[1]

• The IC50 values are calculated from the dose-response curves to determine the concentration of SU14813 required to inhibit 50% of the growth factor-stimulated cell survival.[1]

Figure 2: HUVEC Survival Assay Experimental Workflow.

In Vivo Antitumor Efficacy in Xenograft Models

Objective: To evaluate the antitumor activity of SU14813 in a living organism.

Protocol:

• Tumor Implantation: Human or rat tumor cells are harvested during their exponential growth phase and implanted subcutaneously into immunocompromised mice (e.g., athymic nude mice or nonobese diabetic/severe combined immunodeficient mice).[1] In some models, Matrigel may be co-injected to aid initial tumor formation.[1]

• Tumor Growth and Treatment Initiation: Tumors are allowed to grow to a palpable size. Treatment with (Z)-SU14813 or a vehicle control is then initiated.[1]

• Drug Administration: SU14813 is typically administered orally (p.o.) on a specified schedule (e.g., twice daily, BID).[1]

• Monitoring and Efficacy Assessment: Tumor volume is measured regularly (e.g., twice a week) using calipers. Animal body weight and overall health are also monitored. The primary endpoint is typically tumor growth inhibition.[1]

• Pharmacodynamic Studies: In some studies, tumors are harvested at specific time points after drug administration to assess the in vivo inhibition of target receptor phosphorylation.[1] Plasma samples may also be collected to determine drug concentrations.[1]

Figure 3: In Vivo Xenograft Model Experimental Workflow.

Conclusions and Future Directions

(Z)-SU14813 is a potent multi-targeted receptor tyrosine kinase inhibitor with significant anti-angiogenic and antitumor properties.[2] Its ability to simultaneously inhibit VEGFR, PDGFR, KIT, and FLT3 signaling pathways makes it an attractive candidate for cancer therapy, particularly for tumors driven by these pathways. The preclinical data demonstrate robust activity in both in vitro and in vivo models, leading to tumor regression, growth arrest, or delayed growth in various cancer types.[1]

Further research and clinical evaluation are warranted to fully elucidate the therapeutic potential of (Z)-SU14813. Future studies could focus on:

• Phase I clinical trials to determine the safety, tolerability, and pharmacokinetic profile in cancer patients.[2]

• Combination therapies, as preclinical studies have shown enhanced efficacy when combined with cytotoxic agents like docetaxel.[1][2]

• Identification of predictive biomarkers to select patient populations most likely to respond to SU14813 treatment.

• Investigation of resistance mechanisms to guide the development of next-generation inhibitors or combination strategies.

This technical guide provides a solid foundation for researchers and drug development professionals interested in the continued investigation of (Z)-SU14813 as a promising anti-cancer agent.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 4. Facebook [cancer.gov]
• 5. Angiogenesis inhibitors in cancer - mechanisms of action - Australian Prescriber [australianprescriber.tg.org.au]

Preclinical Profile of SU14813: A Multi-Targeted Receptor Tyrosine Kinase Inhibitor with Potent Antitumor Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

SU14813 is a potent, orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor with significant antiangiogenic and antitumor properties demonstrated in preclinical studies.[1] This small molecule inhibitor targets several key RTKs implicated in tumor growth, angiogenesis, and metastasis, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT, and FMS-like tyrosine kinase 3 (FLT3).[1] This technical guide provides a comprehensive overview of the preclinical data for SU14813, including its in vitro and in vivo antitumor activity, pharmacokinetic profile, and detailed experimental methodologies. The information presented herein is intended to serve as a valuable resource for researchers and drug development professionals in the field of oncology.

Introduction

The simultaneous inhibition of multiple signaling pathways is a promising strategy in cancer therapy to overcome the complexity and redundancy of tumor signaling networks.[1] Receptor tyrosine kinases are crucial mediators of these pathways, and their aberrant activation is a common driver of tumorigenesis. SU14813 was identified from the same chemical library as sunitinib (B231) and exhibits a broad spectrum of RTK inhibitory activity.[1] Its ability to concurrently target VEGFRs, PDGFRs, KIT, and FLT3 makes it an attractive candidate for the treatment of a wide range of solid and hematological malignancies.[1][2] Preclinical investigations have shown that SU14813 effectively inhibits ligand-dependent and -independent proliferation, migration, and survival of endothelial and tumor cells.[1] In vivo, SU14813 has demonstrated broad and potent antitumor efficacy, leading to tumor regression, growth arrest, or substantial growth reduction in various xenograft models.[1]

Mechanism of Action

SU14813 exerts its antitumor effects by binding to the ATP-binding site of multiple RTKs, thereby inhibiting their phosphorylation and downstream signaling. The primary targets of SU14813 are key drivers of angiogenesis (VEGFRs and PDGFRs) and tumor cell proliferation and survival (PDGFRs, KIT, and FLT3).[1]

Caption: SU14813 inhibits multiple RTKs. (Within 100 characters)

Data Presentation

In Vitro Activity

The in vitro inhibitory activity of SU14813 was evaluated in biochemical and cellular assays.

Table 1: Biochemical IC50 Values for SU14813 Against Target RTKs

Kinase Target	IC50 (nM)
VEGFR-1	2[3]
VEGFR-2	50[3]
PDGFR-β	4[3]
KIT	15[3]
FLT3	Not explicitly quantified in the search results
CSF1R/FMS	Not explicitly quantified in the search results

Table 2: Cellular IC50 Values for SU14813

Cell Line/Target	Assay	IC50 (nM)
Porcine Aortic Endothelial Cells - VEGFR-2	Phosphorylation	5.2[3]
Porcine Aortic Endothelial Cells - PDGFR-β	Phosphorylation	9.9[3]
Porcine Aortic Endothelial Cells - KIT	Phosphorylation	11.2[3]
HUVECs	VEGF-induced Survival	6.8[4]
U-118MG (glioblastoma)	Growth Inhibition	50-100

In Vivo Antitumor Activity

SU14813 has demonstrated significant dose-dependent antitumor activity in various subcutaneous xenograft models.

Table 3: In Vivo Efficacy of SU14813 in Subcutaneous Xenograft Models

Tumor Model	Dose (mg/kg, p.o., BID)	Outcome
786-O (Renal)	80	Tumor Regression[5]
MV4;11 (AML)	40	Tumor Regression[5]
Colo205 (Colon)	80	Growth Arrest[5]
C6 (Glioma)	80	Growth Delay[5]
MV522 (Lung)	80	Growth Delay[5]

Pharmacokinetics

Pharmacokinetic studies in mice revealed that SU14813 has moderate systemic clearance and good tissue distribution.[5] The plasma half-life in mice is relatively short, suggesting a twice-daily (BID) dosing regimen for sustained therapeutic concentrations.[5] The plasma concentration required for in vivo target inhibition was estimated to be 100 to 200 ng/mL.[1]

Table 4: Pharmacokinetic Parameters of SU14813 in Mice

Parameter	Value
Systemic Clearance	46 mL/min/kg[5]
Volume of Distribution	1.5 L/kg[5]
Plasma Half-life (t1/2)	1.8 hours[5]
Oral Bioavailability	~40%[5]

Experimental Protocols

Biochemical Kinase Assays

The half-maximal inhibitory concentration (IC50) values of SU14813 against various RTKs were determined using biochemical assays with glutathione (B108866) S-transferase fusion proteins containing the cytoplasmic domains of the respective kinases.[5]

• Protocol: While specific buffer compositions were not detailed in the provided search results, a general protocol for in vitro kinase assays is as follows:

  • Recombinant kinase domains are incubated with a specific peptide substrate and γ-³²P-ATP in a suitable kinase reaction buffer.

  • The reaction is initiated by the addition of ATP and allowed to proceed at room temperature for a specified time.

  • The reaction is stopped, and the phosphorylated substrate is separated from the free γ-³²P-ATP.

  • The amount of incorporated radioactivity is quantified to determine kinase activity.

  • Assays are performed with a range of SU14813 concentrations to determine the IC50 value.

Cellular Receptor Phosphorylation Assays

The ability of SU14813 to inhibit ligand-induced and autonomous RTK phosphorylation in a cellular context was assessed using ELISA-based assays.[5]

• Cell Lines: Porcine aortic endothelial cells overexpressing human VEGFR-2, PDGFR-β, and KIT, and NIH 3T3 cells overexpressing murine VEGFR-2 and PDGFR-α were utilized.[5]

• Protocol:

  • Cells are seeded in 96-well plates and serum-starved overnight.

  • Cells are pre-incubated with various concentrations of SU14813.

  • Ligand (e.g., VEGF, PDGF) is added to stimulate receptor phosphorylation.

  • Cells are lysed, and the lysates are transferred to ELISA plates coated with a capture antibody specific for the target receptor.

  • Phosphorylated receptors are detected using an anti-phosphotyrosine antibody conjugated to a detection enzyme.

  • The signal is developed and measured, and IC50 values are calculated.

Cell Proliferation and Survival Assays

The effect of SU14813 on the proliferation and survival of various cell lines was determined using an MTT assay.[6]

• Cell Lines: Human umbilical vein endothelial cells (HUVECs) and various tumor cell lines were used.[5]

• Protocol (MTT Assay):

  • Cells are seeded in 96-well plates and allowed to attach overnight.[6]

  • The medium is replaced with fresh medium containing various concentrations of SU14813.[6]

  • For survival assays, cells are often serum-starved before the addition of the compound and a growth factor (e.g., 20 ng/mL VEGF).[5]

  • After a 3-day incubation, MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.[5][6]

  • Living cells with active mitochondria reduce the yellow MTT to purple formazan (B1609692) crystals.[6]

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).[6]

  • The absorbance is measured at 570 nm, which is proportional to the number of viable cells.[6]

In Vivo Xenograft Studies

The antitumor efficacy of SU14813 was evaluated in subcutaneous xenograft models using immunocompromised mice.

Caption: In vivo xenograft study workflow. (Within 100 characters)

• Animal Models: Athymic or nonobese diabetic/severe combined immunodeficient (NOD/SCID) mice were used.[5]

• Tumor Cell Implantation:

  • Tumor cells (2 x 10⁶ to 6 x 10⁶) are harvested during exponential growth and washed with sterile phosphate-buffered saline.[5]

  • For some models, cells are mixed with 50% Basement Matrigel Matrix to aid initial tumor formation.[5]

  • The cell suspension is implanted subcutaneously into the hind flank of the mice.[5]

• Drug Formulation and Administration:

  • SU14813 is formulated as a carboxymethyl cellulose–based suspension for oral administration.[5] Another potential formulation for oral gavage involves 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

  • The formulation is administered via gavage at the indicated doses and schedules, typically twice daily (BID).[5]

• Efficacy Assessment:

  • Tumor growth is monitored by measuring tumor volume twice weekly.[5]

  • Studies are typically terminated when tumors in the vehicle-treated group reach a predetermined size (e.g., 1,500 mm³).[5]

  • Antitumor efficacy is evaluated by calculating the percentage of tumor growth inhibition and, where applicable, tumor regression.[5]

Combination Therapy

Preclinical studies have also explored the potential of SU14813 in combination with standard chemotherapeutic agents. In a docetaxel-resistant murine Lewis Lung Carcinoma (LLC) model, the combination of SU14813 (administered orally at 10, 40, 80, or 120 mg/kg BID) and docetaxel (B913) (administered intravenously at 40 mg/kg thrice weekly) resulted in significantly enhanced inhibition of primary tumor growth and improved survival compared to either agent alone.[5]

Conclusion

The preclinical data for SU14813 strongly support its profile as a potent, multi-targeted RTK inhibitor with significant antiangiogenic and antitumor activity across a range of cancer models. Its ability to inhibit key pathways involved in tumor progression and angiogenesis, combined with its oral bioavailability and favorable pharmacokinetic profile in preclinical species, provided a strong rationale for its clinical development. This comprehensive guide summarizes the key preclinical findings and methodologies, offering a valuable resource for the oncology research and drug development community.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SU 14813 - Biochemicals - CAT N°: 31514 [bertin-bioreagent.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. bds.berkeley.edu [bds.berkeley.edu]

(Z)-SU14813: A Technical Guide for Researchers

(Z)-SU14813 , also known as SU14813, is a potent, orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor. This technical guide provides a comprehensive overview of its synonyms, mechanism of action, key experimental data, and relevant protocols for researchers, scientists, and drug development professionals.

Synonyms and Alternative Names

(Z)-SU14813 is known by several identifiers, crucial for comprehensive literature and database searches.

Type	Name/Identifier
Systematic Name	(Z)-5-((5-fluoro-2-oxoindolin-3-ylidene)methyl)-N-(2-hydroxy-3-morpholinopropyl)-2,4-dimethyl-1H-pyrrole-3-carboxamide
Common Name	SU14813
Alternative Names	SU-14813, SU 014813
CAS Number	627908-92-3

Mechanism of Action

(Z)-SU14813 exerts its biological effects by inhibiting the phosphorylation of several key receptor tyrosine kinases involved in angiogenesis, tumor growth, and metastasis.[1] Its primary targets include Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), c-Kit, and Fms-like tyrosine kinase 3 (FLT3).[1] By binding to the ATP-binding site of these kinases, (Z)-SU14813 blocks downstream signaling pathways, leading to the inhibition of cell proliferation, migration, and survival of endothelial and tumor cells.[1]

Targeted Signaling Pathways

The inhibition of multiple RTKs by (Z)-SU14813 disrupts several critical signaling cascades within cancer cells and the tumor microenvironment. The primary pathways affected are the RAS/MEK/ERK pathway, which is crucial for cell proliferation, and the PI3K/Akt/mTOR pathway, a key regulator of cell survival and growth.

Caption: Simplified signaling pathways inhibited by (Z)-SU14813.

Quantitative Data

Biochemical Kinase Inhibition

(Z)-SU14813 demonstrates potent inhibitory activity against a range of purified kinases. The half-maximal inhibitory concentrations (IC₅₀) are summarized below.

Kinase Target	IC₅₀ (nM)
VEGFR1	2
VEGFR2	50
PDGFRβ	4
c-Kit	15
FLT3	15
CSF1R	20
FGFR-1	3500
EGFR	>20000
Src	2500
cMet	9000

Data compiled from MedchemExpress and Patyna S, et al. Mol Cancer Ther. 2006.[2]

Cellular Activity

The inhibitory effects of (Z)-SU14813 on receptor phosphorylation and cell proliferation in various cell-based assays are detailed below.

Cell Line	Assay Type	IC₅₀ (nM)
PAE/VEGFR2	VEGFR2 Phosphorylation	5.2
PAE/PDGFRβ	PDGFRβ Phosphorylation	9.9
PAE/c-Kit	c-Kit Phosphorylation	11.2
NIH-3T3/PDGFRβ	PDGF-dependent Proliferation	20
MV4;11 (FLT3-ITD)	Autonomous Proliferation	50
U-118MG	Cell Growth	50-100

PAE: Porcine Aortic Endothelial cells. Data from MedchemExpress.[2]

Experimental Protocols

In Vitro Kinase Assay (General Protocol)

This protocol outlines a general method for determining the in vitro kinase inhibitory activity of (Z)-SU14813.

Caption: Workflow for a typical in vitro kinase inhibition assay.

Methodology:

• Buffer Preparation: Prepare a kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT).

• Compound Dilution: Serially dilute (Z)-SU14813 in DMSO to achieve a range of desired concentrations.

• Enzyme and Substrate Preparation: Prepare a solution containing the purified recombinant kinase and its specific substrate (e.g., a biotinylated peptide).

• Incubation: In a 96-well plate, incubate the kinase and substrate with the various concentrations of (Z)-SU14813 for a pre-determined time (e.g., 10-20 minutes) at room temperature.

• Reaction Initiation: Initiate the kinase reaction by adding a solution containing ATP.

• Reaction Incubation: Incubate the plate at 30°C for a specified duration (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., EDTA).

• Signal Detection: Measure the kinase activity. For example, in a luminescence-based assay, add a detection reagent that produces a signal inversely proportional to the amount of ATP remaining.

• Data Analysis: Calculate the percent inhibition for each concentration of (Z)-SU14813 and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cellular Receptor Phosphorylation Assay

This protocol describes a general method to assess the inhibition of ligand-induced receptor phosphorylation in cells.

Methodology:

• Cell Culture: Culture cells expressing the target receptor (e.g., NIH-3T3 cells transfected with VEGFR2) to near confluency.

• Serum Starvation: Starve the cells in a low-serum medium for 18-24 hours to reduce basal receptor phosphorylation.

• Compound Treatment: Treat the starved cells with various concentrations of (Z)-SU14813 for a specified time (e.g., 1-2 hours).

• Ligand Stimulation: Stimulate the cells with the appropriate ligand (e.g., VEGF for VEGFR2) for a short period (e.g., 5-15 minutes) to induce receptor phosphorylation.

• Cell Lysis: Wash the cells with cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Immunoblotting: Separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with antibodies specific for the phosphorylated form of the target receptor and the total receptor protein.

• Detection and Analysis: Detect the antibody binding using a suitable detection system (e.g., chemiluminescence) and quantify the band intensities. Normalize the phosphorylated receptor signal to the total receptor signal and determine the IC₅₀ value.

In Vivo Xenograft Tumor Model

This protocol provides a general workflow for evaluating the anti-tumor efficacy of (Z)-SU14813 in a mouse xenograft model.

Caption: Workflow for an in vivo xenograft efficacy study.

Methodology:

• Animal Model: Use immunocompromised mice (e.g., athymic nude mice).

• Tumor Cell Implantation: Subcutaneously implant a suspension of human tumor cells (e.g., Colo205) into the flank of each mouse.[2]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization: Randomize the mice into treatment and control groups.

• Drug Administration: Administer (Z)-SU14813 orally at various doses (e.g., 10, 40, 80 mg/kg, twice daily). The control group receives the vehicle.[2]

• Monitoring: Measure tumor volume and mouse body weight regularly (e.g., 2-3 times per week).

• Endpoint: Continue the treatment for a pre-determined period or until the tumors in the control group reach a specific size. Euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry).

• Data Analysis: Calculate the tumor growth inhibition for each treatment group compared to the control group.

This technical guide provides a foundational understanding of (Z)-SU14813 for research and development purposes. For specific applications, further optimization of the described protocols may be necessary.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]

Pharmacokinetic Profile of SU14813 in Murine Models: A Technical Overview

This technical guide provides an in-depth analysis of the pharmacokinetic properties of SU14813, a multi-targeted receptor tyrosine kinase inhibitor, in mouse models. The information is intended for researchers, scientists, and professionals in the field of drug development.

Core Pharmacokinetic Parameters

SU14813 exhibits a pharmacokinetic profile in mice characterized by moderate clearance and good tissue distribution. The key quantitative parameters are summarized in the table below.

Pharmacokinetic Parameter	Value	Reference
Systemic Clearance	46 mL/min/kg	[1]
Volume of Distribution (Vd)	1.5 L/kg	[1]
Plasma Half-life (t½)	1.8 hours	[1]
Oral Bioavailability	~40%	[1]
Unbound Fraction in Plasma	4% to 6%	[1]
Effective Plasma Concentration	100-200 ng/mL

Mechanism of Action: Signaling Pathway Inhibition

SU14813 is a potent inhibitor of multiple receptor tyrosine kinases (RTKs) that are crucial for tumor growth, angiogenesis, and metastasis. Its primary targets include Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT (stem cell factor receptor), and Fms-like tyrosine kinase 3 (FLT3). The inhibition of these pathways disrupts downstream signaling cascades involved in cell proliferation, survival, and migration.

References

• 1. medchemexpress.com [medchemexpress.com]

(Z)-SU14813: A Technical Guide to its Receptor Tyrosine Kinase Binding Affinity and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-SU14813 is a potent, orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2] It has demonstrated significant anti-angiogenic and anti-tumor activities by targeting key RTKs involved in cancer progression, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3).[2] This technical guide provides a comprehensive overview of the binding affinity of (Z)-SU14813 for various RTKs, detailed experimental protocols for assessing its inhibitory activity, and a visual representation of the signaling pathways it modulates.

Data Presentation: Binding Affinity of (Z)-SU14813

The inhibitory activity of (Z)-SU14813 against a panel of receptor tyrosine kinases has been quantified using both biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) values, a measure of the inhibitor's potency, are summarized in the tables below.

Biochemical Assay Data

Biochemical assays measure the direct inhibitory effect of (Z)-SU14813 on the kinase activity of purified or recombinant RTKs.

Receptor Tyrosine Kinase	IC50 (nM)
VEGFR1 (Flt-1)	2[3]
VEGFR2 (KDR/Flk-1)	50[3]
PDGFRβ	4[3]
c-Kit	15[3]

Table 1: Biochemical IC50 values of (Z)-SU14813 for primary target receptor tyrosine kinases.

Cellular Assay Data

Cellular assays assess the ability of (Z)-SU14813 to inhibit RTK phosphorylation and downstream signaling within a cellular context.

Cell Line/System	Target RTK	Cellular IC50 (nM)
Porcine Aorta Endothelial Cells	VEGFR2	5.2[3]
Porcine Aorta Endothelial Cells	PDGFRβ	9.9[3]
Porcine Aorta Endothelial Cells	c-Kit	11.2[3]

Table 2: Cellular IC50 values of (Z)-SU14813 for inhibition of RTK phosphorylation.

Experimental Protocols

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol outlines a luminescent ADP detection assay to measure the kinase activity of RTKs in the presence of (Z)-SU14813.

Materials:

• Recombinant human RTK (e.g., VEGFR2, PDGFRβ, c-Kit, FLT3)

• (Z)-SU14813

• Substrate peptide specific for the RTK

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Reaction Buffer (40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ATP

• DMSO

• White, opaque 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of (Z)-SU14813 in DMSO. Further dilute in Kinase Reaction Buffer to the desired final concentrations. Include a DMSO-only control.

• Kinase Reaction Setup:

  • Add 5 µL of the diluted (Z)-SU14813 or DMSO control to the wells of the assay plate.

  • Add 10 µL of a solution containing the RTK and its specific substrate in Kinase Reaction Buffer.

  • Initiate the kinase reaction by adding 10 µL of ATP solution in Kinase Reaction Buffer. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Reaction Termination and ATP Depletion: Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.[4]

• ADP to ATP Conversion and Signal Generation: Add 50 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction back to ATP and contains luciferase and luciferin (B1168401) to produce a luminescent signal.[4] Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced, which is inversely proportional to the kinase inhibition by (Z)-SU14813. Calculate the percent inhibition for each concentration of the inhibitor relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

In Vitro Kinase Assay Workflow

Cell-Based Receptor Phosphorylation Assay (Western Blot Analysis)

This protocol describes the use of Western blotting to assess the inhibition of ligand-induced RTK autophosphorylation in cells treated with (Z)-SU14813.

Materials:

• Cell line expressing the target RTK (e.g., HUVECs for VEGFR2, NIH-3T3 overexpressing PDGFRβ)

• (Z)-SU14813

• Recombinant ligand for the target RTK (e.g., VEGF-A, PDGF-BB)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-RTK (specific to the activated receptor) and anti-total-RTK

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Serum-starve the cells for 4-24 hours, depending on the cell line.

  • Pre-treat the cells with various concentrations of (Z)-SU14813 or DMSO for 1-2 hours.

  • Stimulate the cells with the appropriate ligand for 5-15 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Clarify the lysates by centrifugation and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-RTK antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane extensively with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

  • To normalize for protein loading, strip the membrane and re-probe with an anti-total-RTK antibody.

  • Quantify the band intensities using densitometry software. The ratio of phosphorylated RTK to total RTK is calculated to determine the extent of inhibition.

Cell-Based Phosphorylation Assay Workflow

Signaling Pathways Modulated by (Z)-SU14813

(Z)-SU14813 exerts its anti-tumor effects by inhibiting the signaling pathways downstream of its target RTKs. These pathways are crucial for cell proliferation, survival, migration, and angiogenesis.

VEGFR2 Signaling Pathway

VEGFR2 is a key mediator of angiogenesis. Its activation by VEGF leads to the stimulation of several downstream pathways, including the PLCγ-PKC-MAPK and the PI3K-Akt pathways, which promote endothelial cell proliferation, survival, and migration.[5][6]

Inhibition of VEGFR2 Signaling by (Z)-SU14813

PDGFRβ Signaling Pathway

PDGFRβ signaling is involved in the recruitment of pericytes and smooth muscle cells to newly forming blood vessels.[7] Ligand binding to PDGFRβ activates the PI3K/Akt and Ras/MAPK pathways, promoting cell proliferation and migration.[7][8]

Inhibition of PDGFRβ Signaling by (Z)-SU14813

c-Kit Signaling Pathway

The c-Kit receptor, upon binding to stem cell factor (SCF), activates multiple downstream pathways, including the PI3K/Akt, Ras/Erk, and JAK/STAT pathways, which are critical for the survival and proliferation of certain tumor cells.[9]

Inhibition of c-Kit Signaling by (Z)-SU14813

FLT3 Signaling Pathway

FLT3 is a receptor tyrosine kinase that plays a crucial role in the normal development of hematopoietic stem cells.[10] Activating mutations in FLT3 are common in acute myeloid leukemia (AML) and lead to constitutive activation of downstream signaling pathways such as PI3K/Akt and Ras/MAPK, promoting leukemic cell proliferation and survival.[11][12]

Inhibition of FLT3 Signaling by (Z)-SU14813

Conclusion

(Z)-SU14813 is a potent inhibitor of multiple receptor tyrosine kinases that are central to tumor angiogenesis and growth. Its ability to simultaneously block the VEGFR, PDGFR, c-Kit, and FLT3 signaling pathways provides a strong rationale for its investigation as a therapeutic agent in a variety of malignancies. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working with this and similar multi-targeted kinase inhibitors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. promega.com [promega.com]
• 5. Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role - PMC [pmc.ncbi.nlm.nih.gov]
• 6. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Platelet-derived Growth Factor (PDGF) Family | Sino Biological [sinobiological.com]
• 8. Role of platelet-derived growth factors in physiology and medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The C-Kit Receptor-Mediated Signal Transduction and Tumor-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ashpublications.org [ashpublications.org]
• 11. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An overview on the role of FLT3-tyrosine kinase receptor in acute myeloid leukemia: biology and treatment - PMC [pmc.ncbi.nlm.nih.gov]

(Z)-SU14813 effect on ligand-dependent RTK phosphorylation

An In-depth Technical Guide on the Effect of (Z)-SU14813 on Ligand-Dependent RTK Phosphorylation

Introduction

(Z)-SU14813 is a potent, orally active, multi-targeted small molecule inhibitor of several receptor tyrosine kinases (RTKs).[1][2] RTKs are a family of cell surface receptors that play a critical role in regulating essential cellular processes, including growth, differentiation, metabolism, and motility.[1][3] Upon binding to their specific ligands, RTKs dimerize and undergo autophosphorylation on specific tyrosine residues within their cytoplasmic domains. This activation initiates a cascade of downstream signaling pathways crucial for normal cellular function.

In many malignancies, RTKs are overexpressed or mutated, leading to constitutive activation and aberrant signaling that drives tumor growth, proliferation, angiogenesis, and metastasis.[1][3] SU14813 was developed to simultaneously inhibit multiple RTKs implicated in oncology, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), Stem Cell Factor Receptor (KIT), and Fms-like Tyrosine Kinase 3 (FLT3).[1][4][5] By binding to the ATP-binding pocket of these kinases, SU14813 effectively blocks their phosphorylation and subsequent downstream signaling.[2] This guide provides a detailed overview of the inhibitory action of SU14813 on ligand-dependent RTK phosphorylation, presenting key quantitative data, experimental methodologies, and the affected signaling pathways.

Data Presentation: Inhibitory Activity of SU14813

The potency of SU14813 has been quantified through both biochemical and cell-based assays. Biochemical assays measure the direct inhibitory effect on the isolated kinase domain, while cellular assays assess the inhibitor's efficacy within a biological context, accounting for cell permeability and off-target effects. The 50% inhibitory concentration (IC50) values are summarized below.

Table 1: Biochemical Assay IC50 Values for SU14813

Target Kinase	IC50 (nM)	Reference(s)
VEGFR-1	2	[4][6][7]
PDGFRβ	4	[6][7][8]
KIT	15	[6][7][8]
VEGFR-2	50	[4][6][7][8]

Biochemical assays were conducted using isolated glutathione (B108866) S-transferase (GST) fusion proteins containing the cytoplasmic domains of the respective RTKs.[4]

Table 2: Cellular Assay IC50 Values for SU14813

Target Kinase	Cell Line	IC50 (nM)	Reference(s)
VEGFR-2	Porcine Aorta Endothelial Cells	5.2	[4][8]
PDGFR-β	Porcine Aorta Endothelial Cells	9.9	[4][8]
KIT	Porcine Aorta Endothelial Cells	11.2	[4][8]

Cellular assays were performed on cells overexpressing the target human RTKs. The cells were stimulated with the corresponding ligand to induce phosphorylation.[4]

Mechanism of Action and Signaling Pathways

SU14813 exerts its effect by inhibiting the initial step of RTK signaling: autophosphorylation. In a ligand-dependent context, the binding of a growth factor (ligand) induces receptor dimerization, which brings the intracellular kinase domains into close proximity, allowing for trans-autophosphorylation. SU14813 acts as an ATP-competitive inhibitor, preventing this phosphate (B84403) transfer and blocking the creation of docking sites for downstream signaling proteins.[2]

General Mechanism of RTK Inhibition by SU14813.

Key Signaling Pathways Inhibited by SU14813

• VEGFR-2 Pathway: Vascular Endothelial Growth Factor Receptor 2 is a primary mediator of angiogenesis. Its inhibition by SU14813 blocks downstream signaling required for endothelial cell proliferation, migration, and survival, thereby impeding the formation of new blood vessels that supply tumors.[1][9]

• PDGFR-β Pathway: Platelet-Derived Growth Factor Receptor-β signaling is implicated in cell growth, survival, and migration.[10] Key downstream cascades include the PI3K/Akt/mTOR and MAPK/ERK pathways.[11][12] Inhibition by SU14813 disrupts these pro-survival and proliferative signals in tumor cells and pericytes.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. SU-14813 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. VEGFR2 blockade augments the effects of tyrosine kinase inhibitors by inhibiting angiogenesis and oncogenic signaling in oncogene-driven non-small-cell lung cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Targeting the PDGF signaling pathway in tumor treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Use of multitarget tyrosine kinase inhibitors to attenuate platelet-derived growth factor signalling in lung disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Targeting the PDGF/PDGFR signaling pathway for cancer therapy: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial in vitro evaluation of SU14813 anti-proliferative effects

An In-Depth Technical Guide to the Initial In Vitro Evaluation of SU14813 Anti-Proliferative Effects

Introduction

SU14813 is an orally-active, small-molecule inhibitor that targets multiple receptor tyrosine kinases (RTKs).[1] It has demonstrated potent anti-angiogenic and antitumor activities in preclinical studies.[2][3] This technical guide provides a comprehensive overview of the initial in vitro evaluation of SU14813's anti-proliferative effects, focusing on its mechanism of action, quantitative efficacy, and the experimental protocols used for its assessment.

Mechanism of Action: Multi-Targeted Kinase Inhibition

SU14813 exerts its anti-proliferative effects by binding to and inhibiting the phosphorylation of several key RTKs.[1] These receptors, including Vascular Endothelial Growth Factor Receptors (VEGFR), Platelet-Derived Growth Factor Receptors (PDGFR), KIT (stem cell factor receptor), and Fms-like tyrosine kinase 3 (FLT3), are crucial mediators of signaling pathways that drive cell growth, proliferation, survival, and angiogenesis.[2][4][5] By simultaneously blocking these pathways, SU14813 can effectively inhibit the growth and survival of both tumor cells and the endothelial cells that form tumor-supporting blood vessels.[2][6]

Caption: SU14813 mechanism of action on key RTKs.

Data Presentation: Quantitative Analysis of Anti-Proliferative Effects

The potency of SU14813 has been quantified through various in vitro assays, determining its half-maximal inhibitory concentration (IC50) against specific kinases and in cell-based proliferation and survival assays.

Table 1: Biochemical IC50 Values for Target Kinases

This table summarizes the concentration of SU14813 required to inhibit the activity of its target kinases by 50% in cell-free biochemical assays.

Target Kinase	IC50 (nM)
VEGFR1	2[3][6][7]
VEGFR2	50[3][6][7]
PDGFRβ	4[3][6][7]
KIT	15[3][6][7]
FLT3	50 (µM) *
FMS/CSF1R	Data not specified

*Note: The IC50 for FLT3 is reported in micromolar (µM) concentration.[7]

Table 2: Cellular IC50 Values from In Vitro Assays

This table presents the IC50 values of SU14813 in various cell-based assays, reflecting its efficacy in a more biologically relevant context.

Cell Line / Assay Type	Target Pathway	Cellular IC50 (nM)
Porcine Aorta Endothelial Cells	VEGFR-2 Phosphorylation	5.2[2][6]
Porcine Aorta Endothelial Cells	PDGFR-β Phosphorylation	9.9[2][6]
Porcine Aorta Endothelial Cells	KIT Phosphorylation	11.2[2][6]
Human Umbilical Vein Endothelial Cells (HUVECs)	VEGF-induced Survival	6.8[7]
U-118MG (Glioblastoma)	Cell Growth	50 - 100[6]
NIH-3T3 (Fibroblast) overexpressing PDGFRβ	PDGF-dependent Proliferation	20 (µM) *
MV4-11 (Human AML)	Autonomous Proliferation (FLT3-ITD)	50 (µM) *
OC1-AML5 (Human AML)	FLT3 Ligand-dependent Proliferation	Data not specified

*Note: The IC50 for NIH-3T3 and MV4-11 cells are reported in micromolar (µM) concentration.[7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of in vitro results. Below are representative protocols for assays used to evaluate SU14813.

Protocol 1: Endothelial Cell Survival Assay

This assay assesses the ability of SU14813 to inhibit the survival signals mediated by growth factors in endothelial cells.[2]

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) from passages 4 to 5 are grown to subconfluency in EGM2 medium supplemented with 10% Fetal Bovine Serum (FBS), endothelial cell growth supplement, and heparin.[2]

• Seeding: Cells are seeded into 96-well plates at a density of 10,000 cells per well in F12K medium with 10% FBS.[2]

• Starvation: After 24 hours, the medium is replaced with F12K medium containing 1% FBS, and the cells are starved for 18 hours to synchronize them and reduce baseline signaling.[2]

• Treatment: Cells are then incubated with various concentrations of SU14813.

• Stimulation: Growth factors (e.g., VEGF) are added to stimulate survival pathways.

• Quantification: After a set incubation period, cell viability is measured using a suitable method, such as an MTT or a luminescent ATP assay, to determine the IC50 of SU14813.[8]

Caption: General workflow for an in vitro cell viability assay.

Protocol 2: Cellular Receptor Phosphorylation Assay

This assay directly measures the inhibitory effect of SU14813 on the phosphorylation of its target RTKs within a cellular context.

• Cell Lines: Use cell lines engineered to overexpress a specific target receptor (e.g., porcine aorta endothelial cells transfected with VEGFR-2, PDGFR-β, or KIT).[2][6]

• Plating: Seed cells in appropriate culture plates and allow them to adhere.

• Starvation: Prior to treatment, starve the cells in a serum-free or low-serum medium to reduce basal receptor phosphorylation.

• Inhibition: Treat the cells with a range of SU14813 concentrations for a predetermined time.

• Ligand Stimulation: Stimulate the cells with the specific ligand for the receptor of interest (e.g., VEGF for VEGFR-2, PDGF for PDGFR-β) for a short period (5-15 minutes) to induce receptor phosphorylation.

• Lysis: Immediately wash the cells with cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing phosphatase and protease inhibitors.[9]

• Quantification: Determine the levels of phosphorylated and total receptor protein in the cell lysates using an enzyme-linked immunosorbent assay (ELISA) or Western blot analysis.

• Analysis: Calculate the concentration of SU14813 that inhibits ligand-stimulated phosphorylation by 50% (IC50).

Conclusion

The initial in vitro evaluation of SU14813 demonstrates its potent and broad-spectrum anti-proliferative activity. By effectively inhibiting key RTKs such as VEGFR, PDGFR, KIT, and FLT3, SU14813 disrupts the signaling cascades essential for tumor cell proliferation, survival, and angiogenesis.[2][4] The low nanomolar IC50 values obtained from both biochemical and cellular assays underscore its potential as a therapeutic agent.[6][7] The detailed protocols provided herein offer a robust framework for the continued investigation and validation of SU14813 and similar multi-targeted kinase inhibitors in a research setting.

References

• 1. Facebook [cancer.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. selleckchem.com [selleckchem.com]
• 4. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. SU 14813 - Biochemicals - CAT N°: 31514 [bertin-bioreagent.com]
• 8. 细胞活力和增殖测定 [sigmaaldrich.com]
• 9. thno.org [thno.org]

An In-depth Technical Guide on (Z)-SU14813: A Split Kinase Domain RTK Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Z)-SU14813, a multi-targeted receptor tyrosine kinase (RTK) inhibitor. The focus is on its role as an inhibitor of split kinase domain RTKs, its mechanism of action, and the signaling pathways it modulates. This document is intended for an audience with a strong background in molecular biology, pharmacology, and drug development.

Introduction to (Z)-SU14813 and Split Kinase Domain RTKs

(Z)-SU14813 is a potent, orally available small molecule that targets multiple receptor tyrosine kinases.[1] Structurally, it belongs to the same chemical library that produced sunitinib.[2][3][4] Its primary targets are members of the class III/IV "split kinase domain" subgroup of RTKs.[2] These receptors are characterized by an intracellular kinase domain that is interrupted by a hydrophilic insertion sequence.[5][6][7] This kinase insert region contains crucial autophosphorylation sites that serve as docking points for signal-transducing molecules.[5]

The split kinase domain RTK family includes key regulators of angiogenesis, cell proliferation, and survival, such as Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), Stem Cell Factor Receptor (KIT), and FMS-like Tyrosine Kinase 3 (FLT3).[2] Dysregulation of these RTKs through overexpression, mutation, or ligand-dependent activation is a hallmark of many cancers, making them attractive therapeutic targets.[2][3] By simultaneously inhibiting several of these pathways, multi-targeted inhibitors like SU14813 may offer a more effective therapeutic strategy compared to single-target agents.[2][3]

Mechanism of Action

(Z)-SU14813 exerts its therapeutic effects by competitively binding to the ATP-binding pocket within the catalytic domain of its target RTKs. This inhibition prevents the transfer of the γ-phosphate from ATP to tyrosine residues on the receptor and downstream substrates, a critical step in the activation of signaling cascades.[5] By blocking this autophosphorylation, SU14813 effectively halts the downstream signaling pathways that drive cellular processes such as proliferation, survival, migration, and angiogenesis.[3][8] The inhibitor has demonstrated activity against both ligand-dependent and ligand-independent (mutant) forms of these kinases.[2][3][8]

Quantitative Inhibitory Activity of (Z)-SU14813

The potency of (Z)-SU14813 has been quantified in both biochemical and cellular assays. The following tables summarize the available IC50 data, representing the concentration of the inhibitor required to achieve 50% inhibition of the target kinase's activity.

Table 1: Biochemical IC50 Values for (Z)-SU14813

Target Kinase	IC50 (nM)
VEGFR1 (Flt-1)	2[8][9][10][11][12][13]
VEGFR2 (KDR/Flk-1)	50[8][9][10][11][12][13]
PDGFRβ	4[8][9][10][11][12][13]
KIT (c-Kit)	15[8][9][10][11][12][13]
FGFR1	3500[10]
EGFR	>20000[10]
Src	2500[10]
c-Met	9000[10]

Table 2: Cellular IC50 Values for (Z)-SU14813

Target/Cell Line	Assay Type	IC50 (nM)
VEGFR-2 (PAE cells)	Phosphorylation	5.2[2][8][9]
PDGFR-β (PAE cells)	Phosphorylation	9.9[2][8][9]
KIT (PAE cells)	Phosphorylation	11.2[2][8][9]
VEGFR-2 (Transfected NIH 3T3)	Phosphorylation	40[10]
PDGFR-β (Transfected NIH 3T3)	Phosphorylation	20[10]
KIT (Mo7e cells)	Phosphorylation	6[10]
FLT3-ITD (MV4;11 cells)	Phosphorylation	50[10]
HUVECs	VEGF-induced survival	6.8[10]
U-118MG	Growth Inhibition	50-100[8][9]

Targeted Signaling Pathways

(Z)-SU14813's anti-cancer activity stems from its ability to block key signaling pathways downstream of its target RTKs. The following diagrams illustrate the major pathways affected by the inhibitor.

Caption: VEGFR2 signaling pathway and its inhibition by (Z)-SU14813.

Upon binding of Vascular Endothelial Growth Factor (VEGF), VEGFR2 dimerizes and autophosphorylates, initiating downstream cascades like the PLCγ-PKC-MAPK and PI3K/Akt pathways, which promote endothelial cell proliferation, survival, and migration.[14][15][16][17][18]

Caption: PDGFRβ signaling pathway and its inhibition by (Z)-SU14813.

The binding of Platelet-Derived Growth Factor (PDGF) to PDGFRβ triggers receptor dimerization and activation of pathways including PI3K/Akt and Ras/MAPK, which are crucial for the growth, survival, and migration of mesenchymal cells.[19][20][21][22]

Caption: c-KIT signaling pathway and its inhibition by (Z)-SU14813.

Stem Cell Factor (SCF) binding to c-KIT activates multiple downstream pathways, including PI3K/Akt, Ras/MAPK, and JAK/STAT, which are vital for the proliferation, survival, and differentiation of hematopoietic stem cells, mast cells, and other cell types.[23][24][25][26]

Caption: FLT3 signaling and its inhibition by (Z)-SU14813.

FLT3, activated by its ligand or by mutations like internal tandem duplications (FLT3-ITD), signals through the PI3K/Akt, Ras/MAPK, and STAT5 pathways, leading to aberrant cell growth and survival, particularly in acute myeloid leukemia (AML).[27][28][29][30]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for key assays used in the characterization of (Z)-SU14813, based on standard industry practices.

1. Biochemical Kinase Assay (In Vitro)

This assay determines the direct inhibitory effect of a compound on the enzymatic activity of a purified kinase.

• Objective: To determine the IC50 value of (Z)-SU14813 against purified RTK cytoplasmic domains.

• Principle: A radiometric assay measuring the transfer of a radiolabeled phosphate (B84403) from [γ-³²P]ATP to a synthetic peptide or protein substrate by the kinase.

• Materials:

  • Purified recombinant kinase (e.g., GST-fusion proteins of the cytoplasmic domains of VEGFR2, PDGFRβ, etc.).

  • Specific peptide substrate for the kinase.

  • [γ-³²P]ATP.

  • Kinase reaction buffer (e.g., Tris-HCl, MgCl₂, MnCl₂, DTT).

  • (Z)-SU14813 serially diluted in DMSO.

  • 96- or 384-well plates.

  • Phosphocellulose paper or membrane.

  • Stop solution (e.g., EDTA or phosphoric acid).

  • Scintillation counter.

• Procedure:

  • Prepare a reaction mixture containing the kinase and its specific substrate in the kinase reaction buffer.

  • Add serial dilutions of (Z)-SU14813 or DMSO (vehicle control) to the wells of the plate.

  • Add the kinase/substrate mixture to the wells.

  • Initiate the kinase reaction by adding [γ-³²P]ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

  • Stop the reaction by adding the stop solution.

  • Spot an aliquot of the reaction mixture from each well onto phosphocellulose paper.

  • Wash the paper extensively to remove unincorporated [γ-³²P]ATP.

  • Measure the incorporated radioactivity on the paper using a scintillation counter.

  • Calculate the percentage of inhibition for each concentration of (Z)-SU14813 and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for a typical biochemical kinase assay.

2. Cellular Receptor Phosphorylation Assay

This assay measures the ability of a compound to inhibit the phosphorylation of a target receptor within a cellular context.

• Objective: To determine the cellular IC50 of (Z)-SU14813 for the inhibition of ligand-induced or constitutive RTK phosphorylation.

• Principle: An ELISA-based or Western blot method to detect the level of phosphorylated receptor in cell lysates after treatment with the inhibitor and stimulation with a ligand (if applicable).

• Materials:

  • Cell line expressing the target RTK (e.g., NIH 3T3 cells transfected with the receptor, or cancer cell lines with endogenous expression like MV4;11 for FLT3-ITD).

  • Appropriate cell culture media and supplements.

  • Ligand for the RTK (e.g., VEGF, PDGF).

  • (Z)-SU14813 serially diluted in DMSO.

  • Lysis buffer containing protease and phosphatase inhibitors.

  • Primary antibodies: one specific for the phosphorylated form of the receptor and one for the total receptor protein.

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate.

  • Western blot apparatus or ELISA plate reader.

• Procedure:

  • Seed cells in multi-well plates and grow to sub-confluency.

  • Starve the cells in serum-free medium for several hours to reduce basal receptor phosphorylation.

  • Pre-treat the cells with serial dilutions of (Z)-SU14813 or DMSO for a defined period (e.g., 1-2 hours).

  • Stimulate the cells with the appropriate ligand for a short period (e.g., 5-15 minutes). For constitutively active mutants, this step is omitted.

  • Wash the cells with cold PBS and lyse them on ice.

  • Clarify the lysates by centrifugation.

  • Determine protein concentration in the lysates.

  • For Western Blot: Separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with phospho-specific and total receptor antibodies.

  • For ELISA: Use a sandwich ELISA kit with a capture antibody for the total receptor and a detection antibody for the phosphorylated form.

  • Quantify the signal and normalize the phosphorylated receptor level to the total receptor level.

  • Calculate the percentage of inhibition and determine the IC50 value.

Caption: Workflow for a cellular receptor phosphorylation assay.

Conclusion

(Z)-SU14813 is a potent inhibitor of the split kinase domain RTKs, including VEGFRs, PDGFRβ, KIT, and FLT3. Its multi-targeted approach allows for the simultaneous blockade of several key pathways involved in tumor growth, angiogenesis, and survival. The quantitative data demonstrate its high potency in both biochemical and cellular settings. The detailed understanding of its mechanism and the signaling pathways it affects provides a strong rationale for its investigation as a therapeutic agent in malignancies driven by these RTKs. The standardized experimental protocols outlined in this guide serve as a foundation for further research and development of this and similar compounds.

References

• 1. medkoo.com [medkoo.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 5. Growth Factor Receptors with Tyrosine Kinase Activity - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Structure of Tyrosine Kinase Receptors [mcn.science.ru.nl]
• 7. m.youtube.com [m.youtube.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. file.medchemexpress.eu [file.medchemexpress.eu]
• 10. SU 14813 - Biochemicals - CAT N°: 31514 [bertin-bioreagent.com]
• 11. selleck.co.jp [selleck.co.jp]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role - PMC [pmc.ncbi.nlm.nih.gov]
• 17. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. commerce.bio-rad.com [commerce.bio-rad.com]
• 19. PDGFRB gene: MedlinePlus Genetics [medlineplus.gov]
• 20. uniprot.org [uniprot.org]
• 21. sinobiological.com [sinobiological.com]
• 22. Roles of PDGF/PDGFR signaling in various organs - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The C-Kit Receptor-Mediated Signal Transduction and Tumor-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 24. diva-portal.org [diva-portal.org]
• 25. Validate User [ashpublications.org]
• 26. researchgate.net [researchgate.net]
• 27. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 30. FLT3, a signaling pathway gene [ogt.com]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Preparation of (Z)-SU14813 with DMSO and Corn Oil

These application notes provide detailed protocols for the preparation and in vivo administration of (Z)-SU14813 using a vehicle of Dimethyl Sulfoxide (DMSO) and corn oil. This document is intended for researchers, scientists, and drug development professionals.

Introduction to (Z)-SU14813

(Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2][3] It primarily targets Vascular Endothelial Growth Factor Receptors (VEGFR1 and VEGFR2), Platelet-Derived Growth Factor Receptor beta (PDGFRβ), and Stem Cell Factor Receptor (KIT).[1][2][3][4] By inhibiting these RTKs, SU14813 can block critical signaling pathways involved in tumor angiogenesis, growth, and metastasis.[2][4][5] Its broad-spectrum activity makes it a valuable tool for preclinical cancer research.[2][4]

Vehicle Selection: DMSO and Corn Oil

For in vivo studies, particularly with water-insoluble compounds like SU14813, a suitable vehicle is necessary for effective delivery. A combination of DMSO and corn oil is often employed.

• DMSO is a powerful aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds.[6] However, it is not an inert vehicle and can exert biological effects and toxicity, especially at high concentrations.[7][8][9][10] For in vivo use in mice, it is crucial to minimize the final concentration of DMSO, ideally keeping it below 10%.[7][10]

• Corn oil is a commonly used lipid-based vehicle for the oral or parenteral administration of lipophilic drugs in animal models.[11][12] While generally considered safe, researchers should be aware that corn oil can have its own physiological effects.[11][13][14] Therefore, a vehicle-only control group is essential in experimental design.

The combination of a small amount of DMSO to initially dissolve the compound, followed by dilution in corn oil, provides a viable method for administering SU14813 in vivo.

Quantitative Data

The following tables summarize key quantitative data for (Z)-SU14813.

Table 1: Inhibitory Activity of (Z)-SU14813

Target	IC₅₀ (nM)
VEGFR1	2
PDGFRβ	4
KIT	15
VEGFR2	50

Data sourced from MedchemExpress and Selleck Chemicals.[1][3]

Table 2: Solubility of (Z)-SU14813

Solvent System	Solubility
10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL (5.65 mM)
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL (5.65 mM)
DMSO	44 mg/mL (99.44 mM) with sonication

Data sourced from MedchemExpress.[1]

Signaling Pathway

(Z)-SU14813 exerts its anti-tumor effects by inhibiting multiple receptor tyrosine kinases. The diagram below illustrates the primary signaling pathways targeted by SU14813.

Figure 1. (Z)-SU14813 Signaling Pathway

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation and administration of (Z)-SU14813.

5.1. Protocol for Preparation of (Z)-SU14813 in 10% DMSO and 90% Corn Oil

This protocol is designed to prepare a dosing solution of (Z)-SU14813. It is recommended to prepare this solution fresh on the day of use.[1]

Materials:

• (Z)-SU14813 powder

• Sterile DMSO

• Sterile corn oil

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate Required Amounts: Determine the total volume of dosing solution needed based on the number of animals, their average weight, and the desired dose (e.g., mg/kg) and dosing volume (e.g., 10 mL/kg).

• Prepare Stock Solution in DMSO:

  • Weigh the required amount of (Z)-SU14813 powder and place it in a sterile vial.

  • Add the required volume of DMSO to achieve a concentrated stock solution (e.g., 25 mg/mL).[1]

  • Vortex thoroughly until the powder is completely dissolved. Gentle heating or sonication can be used to aid dissolution if necessary.[1]

• Prepare Final Dosing Solution:

  • In a separate sterile tube, add the required volume of corn oil (90% of the final volume).

  • Add the calculated volume of the (Z)-SU14813 DMSO stock solution to the corn oil to achieve the final desired concentration and a final DMSO concentration of 10%.[1]

  • Vortex the mixture vigorously to ensure a uniform suspension.

Example Calculation: To prepare 1 mL of a 2.5 mg/mL dosing solution:

• Add 100 µL of a 25 mg/mL (Z)-SU14813 stock solution in DMSO to 900 µL of corn oil.[1]

• Vortex until the solution is clear and homogenous.

5.2. Protocol for Oral Gavage Administration in Mice

This protocol outlines the standard procedure for administering the prepared (Z)-SU14813 solution via oral gavage.

Materials:

• Prepared (Z)-SU14813 dosing solution

• Appropriately sized feeding needles (gavage needles)

• Syringes (1 mL)

• Animal scale

Procedure:

• Animal Preparation: Weigh each mouse to determine the precise volume of the dosing solution to be administered.

• Syringe Preparation: Draw the calculated volume of the (Z)-SU14813 solution into the syringe fitted with a gavage needle. Ensure there are no air bubbles.

• Animal Restraint: Gently but firmly restrain the mouse, ensuring its head and body are in a straight line to facilitate the passage of the feeding needle.

• Gavage Administration:

  • Insert the gavage needle into the side of the mouth, advancing it along the roof of the mouth towards the esophagus.

  • Allow the mouse to swallow the needle; do not force it.

  • Once the needle is properly positioned in the esophagus, slowly dispense the solution.

  • Carefully withdraw the needle.

• Post-Administration Monitoring: Monitor the animal for any signs of distress or adverse reactions.

Experimental Workflow

The following diagram outlines the general workflow for an in vivo study using (Z)-SU14813.

Figure 2. In Vivo Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Letter to the Editor: Administration of TGF-ß Inhibitor Mitigates Radiation-induced Fibrosis in a Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iacuc.wsu.edu [iacuc.wsu.edu]
• 11. Differential Toxicological Outcome of Corn Oil Exposure in Rats and Mice as Assessed by Microbial Composition, Epithelial Permeability, and Ileal Mucosa-Associated Immune Status - PMC [pmc.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]
• 13. Differential Toxicological Outcome of Corn Oil Exposure in Rats and Mice as Assessed by Microbial Composition, Epithelial Permeability, and Ileal Mucosa-Associated Immune Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Oil gavage effects on tumor incidence in the National Toxicology Program's 2-year carcinogenesis bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dissolving (Z)-SU14813 in DMSO for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

(Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor that plays a crucial role in cancer research by impeding angiogenesis and tumor cell proliferation.[1] It primarily targets vascular endothelial growth factor receptors (VEGFR), platelet-derived growth factor receptors (PDGFR), c-Kit, and Fms-like tyrosine kinase 3 (FLT3).[1][2] Proper dissolution and handling of (Z)-SU14813 are critical for obtaining reliable and reproducible results in cell culture experiments. This document provides a detailed protocol for dissolving (Z)-SU14813 in dimethyl sulfoxide (B87167) (DMSO) for in vitro applications.

2. Chemical Properties

A summary of the key chemical properties of (Z)-SU14813 is provided in the table below.

Property	Value	Reference
Molecular Formula	C₂₃H₂₇FN₄O₄	[2][3]
Molecular Weight	~442.5 g/mol	[2]
IUPAC Name	5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-N-[(2S)-2-hydroxy-3-morpholin-4-ylpropyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide	[2]
CAS Number	627908-92-3	[4]

3. Solubility in DMSO

(Z)-SU14813 exhibits good solubility in DMSO. However, it is crucial to use high-quality, anhydrous DMSO to avoid precipitation, as the compound is hygroscopic.

Solvent	Solubility	Molar Concentration (approx.)	Notes
DMSO	44-88 mg/mL	99-199 mM	Use of newly opened, anhydrous DMSO is highly recommended.[4][5] Ultrasonic treatment or gentle warming can aid dissolution.[4]

4. Experimental Protocol: Preparation of a (Z)-SU14813 Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of (Z)-SU14813 in DMSO.

Materials:

• (Z)-SU14813 powder

• Anhydrous, sterile dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Ultrasonic water bath (optional)

• Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination of the stock solution.

• Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of (Z)-SU14813 needed using the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

  • For 1 mL of a 10 mM solution: Mass = 10 mmol/L x 0.001 L x 442.5 g/mol = 4.425 mg

• Weighing: Carefully weigh out the calculated amount of (Z)-SU14813 powder and transfer it to a sterile microcentrifuge tube.

• Dissolution: a. Add the desired volume of anhydrous DMSO to the tube containing the (Z)-SU14813 powder. b. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. c. If the compound does not fully dissolve, briefly sonicate the tube in an ultrasonic water bath or warm it gently (e.g., in a 37°C water bath) until the solution is clear.[4] Avoid excessive heating.

• Sterilization: The DMSO stock solution is considered sterile if prepared from sterile components under aseptic conditions. Filtration is generally not recommended as it may lead to loss of the compound.

• Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. b. Store the aliquots at -20°C for short-term storage (up to 2 weeks) or at -80°C for long-term storage (up to 6 months).[6]

5. Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by (Z)-SU14813 and the general workflow for its use in cell culture experiments.

Caption: Signaling pathway inhibited by (Z)-SU14813.

Caption: General experimental workflow for cell culture.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Su-14813 | C23H27FN4O4 | CID 10138259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. SU14813 Datasheet DC Chemicals [dcchemicals.com]

Application Notes: Preparation and Storage of (Z)-SU14813 Stock Solution

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor that targets Vascular Endothelial Growth Factor Receptors (VEGFR), Platelet-Derived Growth Factor Receptors (PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] It has demonstrated significant antiangiogenic and antitumor activity.[4] Proper preparation and storage of stock solutions are critical for ensuring the compound's stability and obtaining reliable, reproducible results in both in vitro and in vivo experiments. These notes provide a detailed protocol for the preparation and storage of (Z)-SU14813 stock solutions.

Physicochemical Properties

Understanding the chemical and physical properties of (Z)-SU14813 is the foundation for correct handling and solution preparation. Key data are summarized in the table below.

Table 1: Physicochemical Properties of (Z)-SU14813

Property	Value	Source(s)
Molecular Formula	C₂₃H₂₇FN₄O₄	[1][5][6]
Molecular Weight	442.48 g/mol	[1][2][4][5]
Appearance	Solid powder	[2]
Solubility in DMSO	≥ 44 mg/mL (approx. 99.4 mM)	[4][7]
Solubility in Water	Insoluble	[3][4]

| Solubility in Ethanol | Insoluble |[4] |

Experimental Protocol: Preparing a 10 mM Stock Solution

This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide (DMSO), the recommended solvent.[3] It is crucial to use fresh, anhydrous DMSO, as hygroscopic (moisture-absorbing) DMSO can significantly decrease the solubility of the compound.[4][7]

Materials and Equipment:

• (Z)-SU14813 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Calibrated analytical balance

• Sterile, polypropylene (B1209903) or glass vials with secure caps

• Vortex mixer and/or sonicator

• Calibrated pipettes and sterile, low-retention tips

• Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Procedure:

• Equilibrate Compound: Before opening, allow the vial of (Z)-SU14813 powder to warm to room temperature to prevent condensation.

• Calculate Required Mass: Use the following formula to determine the mass of (Z)-SU14813 needed:

  Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol ) For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 442.48 g/mol = 4.425 mg

• Weigh Compound: Carefully weigh the calculated mass of (Z)-SU14813 powder and place it into a sterile vial.

• Add Solvent: Add the desired volume of anhydrous DMSO to the vial containing the powder.

• Dissolve Compound: Tightly cap the vial and vortex thoroughly for 2-3 minutes. If the compound does not fully dissolve, brief sonication or gentle warming in a 37°C water bath can be used to aid dissolution.[7][8] Ensure the final solution is clear and free of particulates.

• Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the stock solution into smaller, single-use aliquots in sterile polypropylene tubes.[4][7][8]

• Store Properly: Immediately place the aliquots in the appropriate storage conditions as outlined in the storage guidelines below.

Table 2: Quick Reference for Preparing (Z)-SU14813 Stock Solutions in DMSO

Desired Concentration	Volume	Mass of (Z)-SU14813 Required
1 mM	1 mL	0.44 mg
5 mM	1 mL	2.21 mg
10 mM	1 mL	4.43 mg

| 10 mM | 5 mL | 22.12 mg |

Storage and Stability Guidelines

Proper storage is essential to maintain the integrity and activity of (Z)-SU14813. Recommendations for both the solid compound and prepared stock solutions are provided below.

Table 3: Recommended Storage Conditions for (Z)-SU14813

Form	Storage Temperature	Stability Period	Source(s)
Powder (Solid)	-20°C	Up to 3 years	[1][4]
	4°C	Up to 2 years	[1]
Stock Solution (in DMSO)	-80°C	6 months to 2 years	[2][4][7]

| | -20°C | 1 month to 1 year |[2][4][7] |

Key Storage Recommendations:

• Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is the most effective way to preserve its stability.[4][7][8]

• Working Solutions: Working solutions for cell-based assays or in vivo studies should be prepared fresh from a stock aliquot for each experiment.[7][8]

• DMSO Concentration in Assays: When preparing working solutions, ensure the final concentration of DMSO in the experimental medium is low (typically <0.1%) to avoid solvent-induced cellular artifacts.[9]

Workflow Visualization

The following diagram illustrates the standard workflow for preparing and storing the (Z)-SU14813 stock solution.

Caption: Workflow for preparing and storing (Z)-SU14813 stock solution.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. SU14813 |CAS 627908-92-3 Probechem Biochemicals [probechem.com]
• 3. medkoo.com [medkoo.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Su-14813 | C23H27FN4O4 | CID 10138259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for (Z)-SU14813 in In Vivo Xenograft Tumor Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-SU14813 is a potent, orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It has demonstrated significant anti-angiogenic and antitumor activity in preclinical studies. This document provides detailed application notes and protocols for the use of (Z)-SU14813 in in vivo xenograft tumor models, including recommended dosage regimens, experimental workflows, and an overview of its mechanism of action.

Introduction

(Z)-SU14813 exerts its biological effects by inhibiting several RTKs that are crucial for tumor growth, angiogenesis, and metastasis. Its primary targets include Vascular Endothelial Growth Factor Receptors (VEGFR1, VEGFR2), Platelet-Derived Growth Factor Receptor β (PDGFRβ), and KIT.[1][2] By simultaneously blocking these signaling pathways, (Z)-SU14813 can effectively inhibit tumor cell proliferation and survival, as well as the formation of new blood vessels that supply nutrients to the tumor.[1][3] Preclinical studies in various xenograft models have shown that (Z)-SU14813 can lead to tumor growth inhibition, growth arrest, and even tumor regression.[3][4]

Mechanism of Action

(Z)-SU14813 is a small molecule inhibitor that targets the ATP-binding site of multiple RTKs, preventing their phosphorylation and subsequent activation of downstream signaling pathways.[1][5] The inhibition of VEGFR and PDGFR signaling disrupts angiogenesis and the recruitment of pericytes, leading to a reduction in tumor vascularization. The inhibition of KIT and Fms-like tyrosine kinase 3 (FLT3) can directly impact tumor cell proliferation and survival in cancers where these receptors are aberrantly activated.[1][4]

Figure 1: Simplified signaling pathway of (Z)-SU14813.

Recommended Dosage for In Vivo Xenograft Models

The optimal dosage of (Z)-SU14813 can vary depending on the tumor model and the desired therapeutic outcome. Based on preclinical studies, a common administration route is oral gavage, typically administered twice daily (BID).[4] The plasma half-life in mice is relatively short (approximately 1.8 hours), which supports a BID dosing schedule.[4] The oral bioavailability is around 40% in mice.[4] A target plasma concentration for in vivo efficacy is estimated to be between 100 to 200 ng/mL.[1][2]

Table 1: Summary of (Z)-SU14813 Dosages in Various Xenograft Models

Tumor Cell Line	Xenograft Model	Dosage (mg/kg)	Dosing Schedule	Outcome	Reference
C6 (rat glioma)	Subcutaneous	40, 80	p.o. BID	Growth Delay	[4]
MV4;11 (human AML)	Subcutaneous	10, 20, 40	p.o. BID	Tumor Regression	[4]
786-O (human renal)	Subcutaneous	40, 80	p.o. BID	Tumor Regression	[4]
Colo205 (human colon)	Subcutaneous	40, 80	p.o. BID	Growth Arrest	[4]
MV522 (human lung)	Subcutaneous	80	p.o. BID	Growth Delay	[4]
LLC (murine lung)	Subcutaneous	10, 40, 80, 120	p.o. BID	25-63% Tumor Growth Inhibition	[4]

Experimental Protocols

The following protocols provide a general framework for conducting in vivo xenograft studies with (Z)-SU14813. It is recommended to optimize these protocols for specific cell lines and experimental goals.

Formulation of (Z)-SU14813 for Oral Gavage

(Z)-SU14813 is poorly soluble in water. A common formulation for oral administration in mice is a suspension in a vehicle such as carboxymethyl cellulose (B213188) (CMC).[4]

Materials:

• (Z)-SU14813 powder

• Carboxymethyl cellulose sodium salt (low viscosity)

• Sterile water for injection

• Sterile magnetic stir bar and stir plate

• Sterile tubes for storage

Protocol:

• Prepare a 0.5% (w/v) CMC solution by slowly adding CMC powder to sterile water while stirring continuously.

• Leave the solution to stir at room temperature for several hours or overnight to ensure complete dissolution.

• Weigh the required amount of (Z)-SU14813 powder for the desired concentration and dosing volume.

• Add a small amount of the 0.5% CMC vehicle to the powder to create a paste.

• Gradually add the remaining vehicle while vortexing or stirring to obtain a uniform suspension.

• Prepare the formulation fresh daily and keep it under continuous gentle agitation during dosing to ensure homogeneity.

In Vivo Xenograft Tumor Model Workflow

Figure 2: General workflow for a subcutaneous xenograft study.

Protocol:

• Cell Culture and Implantation:

  • Culture tumor cells in their recommended media until they reach the exponential growth phase.[4]

  • Harvest the cells and resuspend them in sterile phosphate-buffered saline (PBS) at a concentration of 2 x 10^6 to 6 x 10^6 cells per 100-200 µL.[4]

  • For some cell lines, mixing the cell suspension 1:1 with Matrigel may improve tumor take-rate and initial growth.[4]

  • Subcutaneously inject the cell suspension into the flank of immunocompromised mice (e.g., athymic nude or NOD/SCID).

• Tumor Growth and Treatment Initiation:

  • Allow tumors to grow to a mean volume of 100-350 mm³.[4]

  • Randomize animals into treatment and vehicle control groups.

  • Begin treatment with (Z)-SU14813 or vehicle control via oral gavage at the predetermined dose and schedule.[4]

• Monitoring and Endpoint:

  • Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Monitor animal body weight and general health at least twice weekly as an indicator of toxicity.

  • Continue treatment for the planned duration or until tumors in the control group reach a predetermined endpoint size (e.g., 1500 mm³).[4]

  • At the end of the study, euthanize the animals and collect tumors and other relevant tissues for pharmacodynamic analysis (e.g., Western blot for p-VEGFR) or histology.

Data Interpretation

The primary efficacy endpoint in these studies is typically tumor growth inhibition (TGI). TGI is often calculated as the percentage difference in the mean tumor volume between the treated and control groups at the end of the study. Other valuable metrics include the number of partial or complete tumor regressions.

Conclusion

(Z)-SU14813 is a potent multi-targeted RTK inhibitor with significant antitumor activity in a range of preclinical xenograft models. The provided protocols and dosage information serve as a comprehensive guide for researchers to design and execute robust in vivo studies to further evaluate the therapeutic potential of this compound. Careful consideration of the appropriate tumor model, dosage regimen, and formulation is critical for obtaining reliable and reproducible results.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Su-14813 | C23H27FN4O4 | CID 10138259 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes for (Z)-SU14813 in Cellular Receptor Phosphorylation Assays

Introduction

(Z)-SU14813 is a potent, multi-targeted inhibitor of several receptor tyrosine kinases (RTKs) crucial in angiogenesis and tumor progression.[1][2][3] It primarily targets Vascular Endothelial Growth Factor Receptors (VEGFR1 and VEGFR2), Platelet-Derived Growth Factor Receptor β (PDGFRβ), and c-Kit.[4][5][6] By binding to the ATP-binding site of these receptors, (Z)-SU14813 inhibits their autophosphorylation, a critical step in the activation of downstream signaling pathways that regulate cell proliferation, migration, and survival.[7] These application notes provide a detailed protocol for utilizing (Z)-SU14813 in a cellular context to assess its inhibitory effect on ligand-induced receptor phosphorylation.

Mechanism of Action

Receptor tyrosine kinases are transmembrane proteins that, upon binding to their specific ligands (e.g., VEGF, PDGF), dimerize and autophosphorylate on specific tyrosine residues within their cytoplasmic domain. This phosphorylation creates docking sites for various downstream signaling proteins, initiating intracellular signaling cascades. (Z)-SU14813 acts as a competitive inhibitor of ATP, preventing the transfer of the gamma-phosphate group to the tyrosine residues, thereby blocking receptor activation and downstream signaling.[7]

dot

Caption: Signaling pathway of (Z)-SU14813 action.

Data Presentation

The inhibitory activity of (Z)-SU14813 is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the phosphorylation of a target receptor by 50%. Below are tables summarizing the biochemical and cellular IC50 values for (Z)-SU14813 against its primary targets.

Table 1: Biochemical IC50 Values for (Z)-SU14813

Target Receptor	Biochemical IC50 (nM)
VEGFR1	2[4][5]
PDGFRβ	4[4][5]
c-Kit	15[4][5]
VEGFR2	50[4][5]

Table 2: Cellular IC50 Values for (Z)-SU14813 in Phosphorylation Assays

Cell Line & Target	Cellular IC50 (nM)
Porcine Aortic Endothelial Cells (VEGFR2)	5.2[1][4]
Porcine Aortic Endothelial Cells (PDGFRβ)	9.9[1][4]
Porcine Aortic Endothelial Cells (c-Kit)	11.2[1][4]

Experimental Protocol: Cellular Receptor Phosphorylation Assay

This protocol details the steps to measure the inhibitory effect of (Z)-SU14813 on ligand-induced receptor phosphorylation in a cell-based assay. The example provided focuses on VEGFR2 phosphorylation in Human Umbilical Vein Endothelial Cells (HUVECs), but it can be adapted for other cell lines and target receptors.

Materials and Reagents

• Cells: Human Umbilical Vein Endothelial Cells (HUVECs)

• Culture Medium: Endothelial Cell Growth Medium (EGM-2)

• (Z)-SU14813: Stock solution in DMSO (e.g., 10 mM)

• Ligand: Recombinant Human VEGF-A (vascular endothelial growth factor A)

• Serum-free medium: Endothelial Basal Medium (EBM-2)

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors

• Antibodies:

  • Primary antibody: Rabbit anti-phospho-VEGFR2 (Tyr1175)

  • Primary antibody: Mouse anti-total-VEGFR2

  • Secondary antibody: HRP-conjugated anti-rabbit IgG

  • Secondary antibody: HRP-conjugated anti-mouse IgG

• Detection Reagent: Enhanced Chemiluminescence (ECL) substrate

• Other: Phosphate-Buffered Saline (PBS), Bovine Serum Albumin (BSA), SDS-PAGE gels, PVDF membranes, standard laboratory equipment for cell culture and Western blotting.

Experimental Workflow

dot

Caption: Workflow for the cellular phosphorylation assay.

Step-by-Step Methodology

• Cell Culture and Serum Starvation:

  • Seed HUVECs in 6-well plates and culture in EGM-2 until they reach 80-90% confluency.

  • To reduce basal receptor phosphorylation, replace the growth medium with serum-free EBM-2 and incubate for 12-24 hours.

• Inhibitor Pre-treatment:

  • Prepare serial dilutions of (Z)-SU14813 in serum-free medium from the DMSO stock. A final concentration range of 1 nM to 1 µM is recommended to determine the IC50. Include a DMSO-only vehicle control.

  • Aspirate the starvation medium and add the medium containing the different concentrations of (Z)-SU14813 or vehicle.

  • Incubate the cells for 1-2 hours at 37°C.

• Ligand Stimulation:

  • Prepare a working solution of VEGF-A in serum-free medium. A final concentration of 50 ng/mL is typically effective for stimulating VEGFR2 phosphorylation.

  • Add the VEGF-A solution directly to the wells (except for the unstimulated control wells) and incubate for 5-10 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Immediately after stimulation, place the plates on ice and aspirate the medium.

  • Wash the cells once with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Transfer the cell lysates to microcentrifuge tubes and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

  • Collect the supernatant and determine the protein concentration using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Denature the protein samples by adding Laemmli sample buffer and boiling for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Antibody Incubation and Detection:

  • Block the membrane with 5% BSA or non-fat milk in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-VEGFR2 (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody (e.g., 1:5000 dilution in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Apply the ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

  • To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody against total VEGFR2.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-VEGFR2 signal to the total VEGFR2 signal for each sample.

  • Plot the normalized phosphorylation levels against the log concentration of (Z)-SU14813 and fit the data to a dose-response curve to determine the IC50 value.

Logical Relationship of Experimental Steps

dot

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Facebook [cancer.gov]

Application of (Z)-SU14813 in Human Umbilical Vein Endothelial Cells: A Detailed Guide

(Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor with significant anti-angiogenic and anti-tumor properties. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals investigating the effects of (Z)-SU14813 on Human Umbilical Vein Endothelial Cells (HUVECs), a primary model for studying angiogenesis.

Introduction

(Z)-SU14813 exerts its biological effects by inhibiting a range of RTKs crucial for tumor growth and angiogenesis, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT, and FLT3.[1] In endothelial cells, the inhibition of VEGFR and PDGFR signaling pathways is paramount to its anti-angiogenic activity. By blocking these pathways, (Z)-SU14813 can effectively inhibit endothelial cell proliferation, migration, and the formation of capillary-like structures, all critical steps in the process of angiogenesis.

Mechanism of Action: Signaling Pathway Inhibition

(Z)-SU14813 targets the ATP-binding site of multiple RTKs, thereby preventing the phosphorylation and activation of downstream signaling molecules. In HUVECs, the primary targets are VEGFR-2 and PDGFR-β. Inhibition of these receptors disrupts key signaling cascades, including the MAPK/ERK and PI3K/Akt pathways, which are essential for endothelial cell survival, proliferation, and migration.

Figure 1: Simplified signaling pathway of (Z)-SU14813 action in HUVECs.

Quantitative Data Summary

The inhibitory effects of (Z)-SU14813 on various HUVEC functions are summarized below. This data is crucial for designing experiments and interpreting results.

Assay Type	Key Parameter	(Z)-SU14813 IC₅₀	Reference
VEGF-Induced Survival	Cell Viability	6.8 nM
VEGFR-1 Kinase Activity	Kinase Inhibition	2 nM
VEGFR-2 Kinase Activity	Kinase Inhibition	50 nM
PDGFR-β Kinase Activity	Kinase Inhibition	4 nM
Migration	% Inhibition	Not available	-
Tube Formation	% Inhibition	Not available	-

Experimental Protocols

Detailed protocols for key in vitro angiogenesis assays using HUVECs are provided below.

HUVEC Proliferation/Survival Assay

This assay measures the effect of (Z)-SU14813 on HUVEC viability, particularly in the context of growth factor stimulation.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs), passages 2-6

• Endothelial Growth Medium-2 (EGM-2)

• Fetal Bovine Serum (FBS)

• (Z)-SU14813 (stock solution in DMSO)

• Recombinant Human VEGF-A₁₆₅

• 96-well cell culture plates, clear bottom, black or white walls for fluorescence/luminescence

• Cell viability reagent (e.g., CellTiter-Glo®, PrestoBlue™, or similar)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

Protocol:

• Cell Seeding:

  • Culture HUVECs in EGM-2.

  • Harvest cells at 80-90% confluency using Trypsin-EDTA.

  • Seed HUVECs in 96-well plates at a density of 5,000 - 10,000 cells/well in 100 µL of EGM-2.

  • Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Starvation:

  • Gently aspirate the medium.

  • Wash cells once with 100 µL of PBS.

  • Add 100 µL of basal medium (e.g., EBM-2) containing 0.5-1% FBS.

  • Incubate for 4-6 hours to serum-starve the cells and synchronize them.

• Treatment:

  • Prepare serial dilutions of (Z)-SU14813 in basal medium with 0.5-1% FBS. A typical concentration range to test would be from 0.1 nM to 1 µM. Include a vehicle control (DMSO) at the same final concentration as the highest (Z)-SU14813 concentration.

  • Aspirate the starvation medium and add 100 µL of the prepared (Z)-SU14813 dilutions or vehicle control to the respective wells.

  • Incubate for 1 hour.

• Stimulation:

  • Prepare a solution of VEGF-A₁₆₅ in basal medium with 0.5-1% FBS at a final concentration of 20-50 ng/mL.

  • Add 10 µL of the VEGF solution to each well (except for the unstimulated control wells).

  • Incubate for 48-72 hours at 37°C, 5% CO₂.

• Quantification:

  • Equilibrate the plate and cell viability reagent to room temperature.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time.

  • Measure luminescence or fluorescence using a plate reader.

• Data Analysis:

  • Subtract the background reading (medium only).

  • Normalize the data to the vehicle-treated, VEGF-stimulated control wells (set as 100% viability).

  • Plot the normalized viability against the log of the (Z)-SU14813 concentration and fit a dose-response curve to determine the IC₅₀ value.

Figure 2: Experimental workflow for the HUVEC proliferation/survival assay.

HUVEC Migration Assay (Wound Healing/Scratch Assay)

This assay assesses the effect of (Z)-SU14813 on the directional migration of HUVECs.

Materials:

• HUVECs and culture media as in the proliferation assay.

• 24-well or 12-well cell culture plates.

• Sterile 200 µL pipette tips or a specialized scratch assay tool.

• Microscope with a camera and image analysis software.

Protocol:

• Create a Confluent Monolayer:

  • Seed HUVECs in a 24-well plate at a density that will result in a confluent monolayer after 24-48 hours.

  • Incubate until a confluent monolayer is formed.

• Create the "Wound":

  • Gently create a linear scratch in the cell monolayer using a sterile 200 µL pipette tip.

  • Wash the wells twice with PBS to remove detached cells.

• Treatment and Imaging (Time 0):

  • Add basal medium containing 0.5-1% FBS and the desired concentrations of (Z)-SU14813 or vehicle control.

  • Immediately capture images of the scratch at defined locations for each well. This will be the 0-hour time point.

• Incubation and Imaging:

  • Incubate the plate at 37°C, 5% CO₂.

  • Capture images of the same locations at regular intervals (e.g., 6, 12, and 24 hours).

• Quantification:

  • Use image analysis software (e.g., ImageJ) to measure the area of the cell-free "wound" at each time point for each condition.

  • Calculate the percentage of wound closure relative to the initial wound area at time 0.

• Data Analysis:

  • Compare the rate of wound closure between the different treatment groups.

  • Plot the percentage of wound closure against time for each concentration.

HUVEC Tube Formation Assay

This assay evaluates the ability of HUVECs to form capillary-like structures on a basement membrane matrix, a key step in angiogenesis.

Materials:

• HUVECs and culture media.

• Growth factor-reduced basement membrane matrix (e.g., Matrigel®).

• 96-well cell culture plates.

• Calcein AM (for fluorescent visualization).

• Fluorescence microscope with a camera and image analysis software.

Protocol:

• Plate Coating:

  • Thaw the basement membrane matrix on ice overnight at 4°C.

  • Using pre-chilled pipette tips, add 50 µL of the matrix to each well of a 96-well plate.

  • Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

• Cell Seeding and Treatment:

  • Harvest HUVECs and resuspend them in basal medium with 2% FBS at a concentration of 2-4 x 10⁵ cells/mL.

  • In separate tubes, pre-incubate the cell suspension with various concentrations of (Z)-SU14813 or vehicle control for 30 minutes.

  • Carefully add 100 µL of the cell suspension to each matrix-coated well.

• Incubation:

  • Incubate the plate at 37°C, 5% CO₂ for 4-18 hours. Monitor for tube formation periodically.

• Visualization and Imaging:

  • Carefully remove the medium.

  • Stain the cells with Calcein AM (2 µg/mL) for 30 minutes at 37°C.

  • Capture images of the tube networks using a fluorescence microscope.

• Quantification:

  • Use image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin) to quantify various parameters of the tube network, such as:

    • Total tube length

    • Number of nodes/junctions

    • Number of meshes/loops

• Data Analysis:

  • Normalize the quantified parameters to the vehicle-treated control.

  • Plot the normalized values against the concentration of (Z)-SU14813 to assess the dose-dependent inhibition of tube formation.

Figure 3: Experimental workflow for the HUVEC tube formation assay.

Conclusion

(Z)-SU14813 is a valuable tool for studying the molecular mechanisms of angiogenesis and for the development of novel anti-cancer therapies. The protocols and data presented in this document provide a comprehensive guide for researchers to effectively utilize (Z)-SU14813 in HUVEC-based in vitro angiogenesis models. It is recommended that researchers validate the inhibitory concentrations for their specific experimental setup to ensure robust and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: (Z)-SU14813 Treatment in Docetaxel-Resistant Cancer Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the potential of (Z)-SU14813, a multi-targeted receptor tyrosine kinase inhibitor, in overcoming docetaxel (B913) resistance in cancer models.

(Z)-SU14813 is a small molecule inhibitor targeting multiple receptor tyrosine kinases (RTKs) including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT, and FLT3.[1][2][3] Its anti-angiogenic and anti-tumor properties have been demonstrated in preclinical studies.[1] Notably, the combination of SU14813 with docetaxel has shown enhanced inhibition of tumor growth in docetaxel-resistant murine models, suggesting its potential to overcome chemoresistance.[1]

One of the primary mechanisms of docetaxel resistance is the overexpression of the ATP-binding cassette (ABC) transporter B1 (ABCB1), also known as P-glycoprotein or multidrug resistance protein 1 (MDR1), which actively pumps chemotherapeutic agents out of cancer cells.[4] While direct studies on (Z)-SU14813's interaction with ABCB1 are limited, its structural analog, sunitinib, has been shown to inhibit the function of ABCB1.[5] This suggests a potential mechanism by which (Z)-SU14813 may counteract docetaxel resistance.

These notes will guide researchers in designing and executing experiments to evaluate the efficacy of (Z)-SU14813 in docetaxel-resistant cancer cell lines.

Data Presentation

The following tables summarize the known inhibitory activities of SU14813 and provide an illustrative example of expected outcomes when treating docetaxel-resistant cancer cells.

Table 1: Biochemical IC50 Values of SU14813 for Key Receptor Tyrosine Kinases

Target Kinase	IC50 (nM)
VEGFR1	2
VEGFR2	50
PDGFRβ	4
KIT	15

(Data sourced from MedChemExpress)[2]

Table 2: Illustrative Example of Cell Viability (IC50) in Docetaxel-Sensitive and -Resistant Prostate Cancer Cell Lines

This table presents hypothetical, yet representative, data on the shift in docetaxel IC50 values commonly observed in the development of resistant cell lines and the potential synergistic effect of combining docetaxel with (Z)-SU14813.

Cell Line	Treatment	Expected IC50 (nM)
DU-145 (Parental)	Docetaxel	~5
DU-145 (Docetaxel-Resistant)	Docetaxel	>250
DU-145 (Docetaxel-Resistant)	(Z)-SU14813	~75
DU-145 (Docetaxel-Resistant)	Docetaxel + (Z)-SU14813 (10 nM)	~50

Note: The expected IC50 values are illustrative and based on typical resistance patterns and hypothesized synergy. Actual values must be determined experimentally.[6][7]

Mandatory Visualizations

Caption: Signaling pathway inhibited by (Z)-SU14813.

Caption: Experimental workflow for evaluating (Z)-SU14813 efficacy.

Caption: Hypothesized mechanism of overcoming docetaxel resistance.

Experimental Protocols

1. Generation of Docetaxel-Resistant Cancer Cell Lines

This protocol describes a method for generating docetaxel-resistant prostate cancer cell lines, which can be adapted for other cancer types.[6][7][8]

• Materials:

  • Parental cancer cell line (e.g., DU-145, PC-3)

  • Complete culture medium

  • Docetaxel (stock solution in DMSO)

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • Cell culture flasks and plates

• Procedure:

  • Determine Initial IC50: Culture parental cells and determine the 50% inhibitory concentration (IC50) of docetaxel using a cell viability assay (e.g., MTT assay, see Protocol 2).

  • Initial Treatment: Seed parental cells in culture flasks. Once they reach 70-80% confluency, treat them with docetaxel at the predetermined IC50 concentration for 72 hours.

  • Recovery: After 72 hours, remove the docetaxel-containing medium, wash the cells with PBS, and add fresh, drug-free medium.

  • Clonal Expansion: Allow the surviving cells to recover and proliferate. This may take 1-2 weeks.

  • Dose Escalation: Once the cells have recovered, subculture them and repeat the treatment with a 2-fold higher concentration of docetaxel.

  • Iterative Selection: Continue this cycle of treatment and recovery, gradually increasing the docetaxel concentration. This process can take up to 6 months to establish a stable resistant cell line.[6][7][9]

  • Validation: Regularly assess the IC50 of the developing cell line to confirm increasing resistance compared to the parental line.

2. Cell Viability Assay (MTT Assay)

This colorimetric assay measures cell metabolic activity, which is indicative of cell viability.

• Materials:

  • Docetaxel-sensitive (parental) and -resistant cancer cell lines

  • 96-well plates

  • Complete culture medium

  • (Z)-SU14813 (stock solution in DMSO)

  • Docetaxel (stock solution in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 N HCl)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed both parental and resistant cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treatment: Prepare serial dilutions of docetaxel, (Z)-SU14813, and a combination of both in complete culture medium. Treat the cells with these solutions for 48-72 hours. Include a vehicle control (DMSO).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

3. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Treated and untreated parental and resistant cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

• Procedure:

  • Cell Preparation: Treat cells with docetaxel, (Z)-SU14813, or a combination at their respective IC50 concentrations for 24-48 hours.

  • Harvesting: Harvest the cells by trypsinization and centrifugation.

  • Washing: Wash the cells with cold PBS.

  • Staining: Resuspend the cells in Binding Buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

4. Western Blot Analysis

This technique is used to detect and quantify specific proteins related to apoptosis and drug resistance.

• Materials:

  • Treated and untreated parental and resistant cells

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF or nitrocellulose membranes

  • Transfer apparatus

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-ABCB1, anti-cleaved Caspase-3, anti-PARP, anti-Bcl-2, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate (ECL)

  • Imaging system

• Procedure:

  • Protein Extraction: Lyse the treated and untreated cells and quantify the protein concentration.

  • SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a membrane.

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

  • Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Analysis: Analyze the band intensities to determine the relative protein expression levels, normalizing to a loading control like β-actin.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Inhibition of ABCB1 expression overcomes acquired docetaxel resistance in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]
• 7. Generation of Prostate Cancer Cell Models of Resistance to the Anti-mitotic Agent Docetaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular Profiling of Docetaxel-Resistant Prostate Cancer Cells Identifies Multiple Mechanisms of Therapeutic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Generating Chemoresistant Prostate Cancer Cells: A Procedure for Obtaining Drug-resistant Cancer Cells In Vitro [jove.com]

Application Notes &amp; Protocols for Measuring (Z)-SU14813 Efficacy

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor with significant anti-angiogenic and anti-tumor activities.[1][2] It primarily targets a range of RTKs, including Vascular Endothelial Growth Factor Receptors (VEGFR-1 and VEGFR-2), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT (stem cell factor receptor), and FMS-like tyrosine kinase 3 (FLT3).[1][2][3][4] The mechanism of action of SU14813 involves the inhibition of ligand-dependent and -independent phosphorylation of these RTKs, which in turn blocks downstream signaling pathways crucial for cell growth, proliferation, migration, and survival.[1][2][3] These application notes provide detailed protocols for cell-based assays to quantify the efficacy of (Z)-SU14813.

Mechanism of Action: Inhibition of Receptor Tyrosine Kinase Signaling

(Z)-SU14813 exerts its therapeutic effects by binding to the ATP-binding site of the intracellular kinase domain of sensitive RTKs. This competitive inhibition prevents the autophosphorylation of the receptor upon ligand binding, thereby blocking the initiation of downstream signaling cascades. Key pathways affected include the Ras/MAPK and PI3K/Akt pathways, which are pivotal in promoting cell proliferation and survival.

Figure 1: (Z)-SU14813 inhibits RTK signaling.

Quantitative Data Summary

The inhibitory activity of (Z)-SU14813 has been quantified through various biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) values are summarized below.

Table 1: Biochemical IC50 Values for (Z)-SU14813 Against Target Kinases

Kinase Target	IC50 (nM)
VEGFR-1	2
VEGFR-2	50
PDGFRβ	4
KIT	15
FLT3	0.002-0.05 µmol/L
CSF-1R/FMS	0.002-0.05 µmol/L

*Note: The IC50 values for FLT3 and CSF-1R/FMS were reported within a range in the source literature.[1]

Table 2: Cellular IC50 Values for (Z)-SU14813 in Different Assays

Cell Line/Assay Type	Target Measured	IC50 (nM)
Porcine Aortic Endothelial Cells (VEGFR-2 expressing)	VEGFR-2 Phosphorylation	5.2
Porcine Aortic Endothelial Cells (PDGFR-β expressing)	PDGFR-β Phosphorylation	9.9
Porcine Aortic Endothelial Cells (KIT expressing)	KIT Phosphorylation	11.2
NIH-3T3 Cells (PDGFR-β expressing)	PDGF-dependent Proliferation	-
OC1-AML5 Cells (wild-type FLT3)	FLT3 Ligand-dependent Proliferation	-
MV4;11 Cells (FLT3-ITD mutant)	Autonomous Proliferation	-
U-118MG (Glioblastoma)	Cell Growth	50-100

Experimental Protocols

Protocol 1: Cell Viability/Proliferation Assay

This assay determines the effect of (Z)-SU14813 on the viability and proliferation of cells that are dependent on the targeted RTKs for growth and survival. A common method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable cell lines (e.g., NIH-3T3 cells overexpressing a target RTK)

• Complete growth medium (e.g., EGM-2 for HUVECs)

• Starvation medium (basal medium with low serum, e.g., 1% FBS)

• (Z)-SU14813 stock solution (in DMSO)

• Recombinant human VEGF or PDGF

• MTT reagent (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in complete growth medium and incubate overnight.

• Starvation: Replace the medium with starvation medium and incubate for 18-24 hours.

• Compound Treatment: Prepare serial dilutions of (Z)-SU14813 in starvation medium. Add the diluted compound to the wells. Include a vehicle control (DMSO) and a no-treatment control. Incubate for 45 minutes.

• Ligand Stimulation: Add the appropriate growth factor (e.g., 20 ng/mL VEGF) to all wells except the no-stimulation control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Assay: Add 20 µL of MTT reagent to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the dose-response curve.

Figure 2: Workflow for cell viability assay.

Protocol 2: Cellular Receptor Phosphorylation Assay (Western Blot)

This protocol is designed to directly measure the inhibitory effect of (Z)-SU14813 on the phosphorylation of a specific RTK in a cellular context.

Materials:

• Cells expressing the target RTK (e.g., NIH-3T3 overexpressing VEGFR-2)

• (Z)-SU14813 stock solution (in DMSO)

• Recombinant human VEGF

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-VEGFR-2, anti-total-VEGFR-2)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Starvation: Grow cells to near confluency and then starve them in serum-free medium for 18-24 hours.

• Compound Treatment: Treat the cells with various concentrations of (Z)-SU14813 for 1-2 hours. Include a vehicle control.

• Ligand Stimulation: Stimulate the cells with VEGF (e.g., 50 ng/mL) for 10-15 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-VEGFR-2) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour.

  • Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against the total RTK to confirm equal protein loading.

• Densitometry Analysis: Quantify the band intensities and normalize the phosphorylated RTK signal to the total RTK signal.

Figure 3: Western blot workflow for phosphorylation.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. semanticscholar.org [semanticscholar.org]

Application Notes and Protocols: In Vivo Administration of SU14813 in Mice (p.o. vs i.v.)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of the multi-targeted receptor tyrosine kinase inhibitor, SU14813, in mouse models. The document details the methodologies for oral (p.o.) and intravenous (i.v.) administration, summarizes key pharmacokinetic data, and outlines the relevant signaling pathways.

Introduction to SU14813

SU14813 is a potent, small-molecule inhibitor of multiple receptor tyrosine kinases (RTKs), playing a crucial role in tumor angiogenesis and growth.[1][2][3] Its primary targets include Vascular Endothelial Growth Factor Receptors (VEGFR-1 and VEGFR-2), Platelet-Derived Growth Factor Receptor (PDGFR-β), and KIT.[4][5] By inhibiting these pathways, SU14813 can suppress tumor neoangiogenesis and exhibit broad-spectrum antitumor activity.[1][2] Preclinical studies have demonstrated its efficacy in various xenograft models, leading to tumor regression or growth arrest.[1][2][4]

Data Presentation: Pharmacokinetics of SU14813 in Mice (Oral Administration)

Pharmacokinetic studies in mice have shown that SU14813 has a relatively short plasma half-life of 1.8 hours, suggesting the need for a twice-daily (BID) dosing regimen for sustained therapeutic effect.[1] The compound demonstrates rapid absorption and good exposure following oral administration, with an oral bioavailability of approximately 40%.[1] The plasma concentration required for in vivo target inhibition is estimated to be between 100 to 200 ng/mL.[1][2][4]

Pharmacokinetic Parameter	Value (Oral Administration)	Expected Value (Intravenous Administration)
Bioavailability	~40%[1]	100% (by definition)
Time to Peak Concentration (Tmax)	Rapid Absorption[1]	Immediate
Plasma Half-life (t1/2)	1.8 hours[1]	Likely similar to oral, dependent on clearance
Systemic Clearance	Moderate (46 mL/min/kg)[1]	Moderate (46 mL/min/kg)[1]
Volume of Distribution	Moderate (1.5 L/kg)[1]	Moderate (1.5 L/kg)[1]
Plasma Protein Binding	94-96% (unbound fraction 4-6%)[1]	94-96% (unbound fraction 4-6%)[1]
Recommended Dosing Regimen	Twice Daily (BID)[1]	Dependent on study design and desired exposure profile

Signaling Pathway Inhibited by SU14813

SU14813 exerts its anti-angiogenic and antitumor effects by inhibiting the phosphorylation of several key receptor tyrosine kinases. This diagram illustrates the primary signaling pathways targeted by SU14813.

SU14813 targets multiple receptor tyrosine kinases.

Experimental Protocols

The following are detailed protocols for the oral and intravenous administration of therapeutic agents to mice. These protocols are based on established best practices and should be adapted to specific experimental needs and performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Oral Administration (Gavage)

Oral gavage is a common method for delivering precise volumes of a substance directly into the stomach.

Materials:

• Appropriately sized gavage needles (18-20 gauge for adult mice) with a rounded tip.[6]

• Syringes (1 ml).

• Weigh scale.

• Substance to be administered.

Procedure:

• Animal Preparation: Weigh the mouse to determine the correct dosing volume. The maximum recommended volume is typically 10 ml/kg.[6][7]

• Tube Measurement: Measure the gavage tube from the tip of the mouse's nose to the last rib to ensure proper insertion depth and mark the tube.[6][8]

• Restraint: Properly restrain the mouse by scruffing the neck to immobilize the head and extend the neck, creating a straight path to the esophagus.[6][8]

• Tube Insertion: Gently insert the gavage tube into the diastema (gap between the incisors and molars) and advance it along the upper palate.[6] The tube should pass easily into the esophagus with the animal exhibiting a swallowing reflex.[7] If resistance is met, do not force the tube; withdraw and reattempt.[6]

• Administration: Once the tube is correctly placed, slowly administer the substance.[8]

• Post-Procedure Monitoring: After administration, gently remove the tube and return the mouse to its cage. Monitor the animal for at least 10-15 minutes for any signs of distress, such as labored breathing.[8][9]

Workflow for oral gavage in mice.

Intravenous Administration (Tail Vein Injection)

Intravenous injection into the lateral tail vein is a precise method for introducing substances directly into the systemic circulation.

Materials:

• Sterile needles (27-30 gauge).[10][11][12]

• Sterile syringes (0.3-1.0 ml).[10]

• Animal restrainer.

• Heat source (e.g., heat lamp or warming pad) to dilate the tail veins.[11][12][13]

• 70% isopropyl alcohol.

• Gauze.

Procedure:

• Animal Preparation: Weigh the mouse to calculate the appropriate injection volume. The maximum recommended bolus injection volume is 5 ml/kg.[10]

• Vein Dilation: Warm the mouse's tail for 5-10 minutes to cause vasodilation, making the lateral tail veins more visible and accessible.[11][12]

• Restraint: Place the mouse in a suitable restrainer, ensuring the tail is accessible.

• Injection Site Preparation: Clean the tail with 70% isopropyl alcohol.[10]

• Needle Insertion: With the bevel facing up, insert the needle parallel to the vein into the distal third of the tail.[10][13] A successful insertion should feel like the needle "slides" easily into the vein.[10]

• Injection: Slowly inject the substance. There should be no resistance, and the vein may blanch as the substance is administered.[10][11] If resistance or swelling occurs, remove the needle and re-attempt at a more proximal site.[11]

• Post-Injection Care: After injection, remove the needle and apply gentle pressure to the site with gauze to prevent bleeding.[13] Monitor the animal for several minutes to ensure hemostasis.[13]

Workflow for intravenous tail vein injection in mice.

Conclusion

The choice between oral and intravenous administration of SU14813 in mice will depend on the specific aims of the study. Oral administration via gavage is a viable and effective route for achieving therapeutic concentrations of SU14813, as demonstrated by preclinical efficacy studies.[1] Intravenous administration offers immediate and complete bioavailability, which may be advantageous for certain pharmacokinetic and pharmacodynamic studies. The provided protocols offer a foundation for performing these procedures safely and effectively. Researchers should always adhere to institutional guidelines and best practices for animal welfare.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 7. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]
• 8. research.fsu.edu [research.fsu.edu]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]
• 11. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 12. depts.ttu.edu [depts.ttu.edu]
• 13. research.vt.edu [research.vt.edu]

Application Notes and Protocols for (Z)-SU14813 in the Study of FLT3-ITD Acute Myeloid Leukemia Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase critical for the normal development of hematopoietic stem cells. In a significant portion of acute myeloid leukemia (AML) cases, mutations in the FLT3 gene, particularly internal tandem duplications (ITD), lead to constitutive activation of the kinase.[1][2] This aberrant signaling promotes uncontrolled proliferation and survival of leukemia cells and is associated with a poor prognosis.[3][4] (Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase inhibitor that has demonstrated significant activity against FLT3, as well as other kinases such as VEGFR and PDGFR.[5][6] These characteristics make (Z)-SU14813 a valuable research tool for studying the pathobiology of FLT3-ITD positive AML and for the preclinical evaluation of potential therapeutic strategies.

Mechanism of Action

(Z)-SU14813 exerts its effects by competitively binding to the ATP-binding pocket of the FLT3 kinase domain. This action inhibits the autophosphorylation and subsequent activation of the receptor, thereby blocking downstream signaling cascades. The primary signaling pathways constitutively activated by FLT3-ITD include the RAS/MEK/ERK, PI3K/AKT/mTOR, and JAK/STAT5 pathways, all of which are crucial for cell survival and proliferation.[1][7] By inhibiting FLT3-ITD, (Z)-SU14813 effectively abrogates these pro-survival signals, leading to cell cycle arrest and apoptosis in FLT3-ITD positive AML cells.

Data Presentation

The following tables summarize the quantitative data regarding the in vitro and cellular activity of (Z)-SU14813 against FLT3 and in FLT3-ITD positive AML cell lines.

Kinase Target	Assay Type	IC50 (µM)
VEGFR1	Biochemical Assay	0.002
VEGFR2	Biochemical Assay	0.05
PDGFRβ	Biochemical Assay	0.004
KIT	Biochemical Assay	0.015
FLT3-ITD	Biochemical Assay	~0.05

Caption: In Vitro Kinase Inhibition Profile of (Z)-SU14813.[8]

Cell Line	FLT3 Status	Assay Type	IC50 (µM)
MV4;11	FLT3-ITD	Cellular FLT3-ITD Phosphorylation	0.05
NIH3T3	PDGFRβ	Cellular PDGFRβ Phosphorylation	0.02
NIH3T3	VEGFR2	Cellular VEGFR2 Phosphorylation	0.04
Mo7e	KIT	Cellular KIT Phosphorylation	0.006

Caption: Cellular IC50 Values of (Z)-SU14813 for Receptor Tyrosine Kinase Phosphorylation.[8]

Cell Line	FLT3 Status	Assay Type	Effect of (Z)-SU14813
MV4;11	FLT3-ITD	Autonomous Proliferation	Inhibition of proliferation
OC1-AML5	FLT3-WT	FLT3 Ligand-dependent Proliferation	Inhibition of proliferation

Caption: Effect of (Z)-SU14813 on the Proliferation of AML Cell Lines.[5]

Experimental Protocols

Herein are detailed protocols for key experiments to evaluate the efficacy and mechanism of action of (Z)-SU14813 in FLT3-ITD positive AML cells.

1. Cell Viability Assay (MTS Assay)

This protocol is for determining the effect of (Z)-SU14813 on the viability of AML cell lines.

• Materials:

  • FLT3-ITD positive AML cell lines (e.g., MV4-11, MOLM-13)

  • RPMI-1640 medium with 10% FBS, 1% Penicillin-Streptomycin

  • (Z)-SU14813

  • MTS reagent

  • 96-well plates

  • Humidified incubator (37°C, 5% CO2)

  • Microplate reader

• Procedure:

  • Seed AML cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of culture medium.

  • Prepare serial dilutions of (Z)-SU14813 in culture medium at 2x the final concentration.

  • Add 100 µL of the (Z)-SU14813 dilutions to the respective wells. Include a vehicle control (DMSO).

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

  • Add 20 µL of MTS reagent to each well and incubate for 2-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

2. Apoptosis Assay (Annexin V/PI Staining)

This protocol is for quantifying apoptosis in AML cells treated with (Z)-SU14813.

• Materials:

  • FLT3-ITD positive AML cell lines

  • (Z)-SU14813

  • Annexin V-FITC Apoptosis Detection Kit

  • Propidium Iodide (PI)

  • Binding Buffer

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates at a density of 5 x 10^5 cells/well.

  • Treat cells with various concentrations of (Z)-SU14813 for 24-48 hours.

  • Harvest cells by centrifugation and wash with cold PBS.

  • Resuspend cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry to determine the percentage of apoptotic cells.

3. Western Blot Analysis of FLT3 Signaling Pathways

This protocol is for assessing the effect of (Z)-SU14813 on the phosphorylation of FLT3 and its downstream signaling proteins.

• Materials:

  • FLT3-ITD positive AML cell lines

  • (Z)-SU14813

  • Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Primary antibodies (p-FLT3, FLT3, p-STAT5, STAT5, p-AKT, AKT, p-ERK, ERK, β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence substrate and imaging system

• Procedure:

  • Treat AML cells with (Z)-SU14813 for the desired time points (e.g., 2, 6, 24 hours).

  • Lyse the cells and quantify protein concentration using the BCA assay.

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect protein bands using a chemiluminescence substrate and an imaging system.

Visualizations

Caption: FLT3-ITD Signaling and Inhibition by (Z)-SU14813.

Caption: Experimental Workflow for Western Blot Analysis.

Caption: Workflow for Apoptosis Assay using Flow Cytometry.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. benchchem.com [benchchem.com]
• 3. A combinatorial therapeutic approach to enhance FLT3-ITD AML treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MDM2- and FLT3-inhibitors in the treatment of FLT3-ITD acute myeloid leukemia, specificity and efficacy of NVP-HDM201 and midostaurin | Haematologica [haematologica.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for (Z)-SU14813 in Combination with Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-SU14813 is a potent, orally active, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It exerts its anti-angiogenic and anti-tumor effects by targeting several key signaling pathways involved in tumor growth, metastasis, and angiogenesis.[1][2][3] SU14813 has been shown to inhibit vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), c-Kit, and Fms-like tyrosine kinase 3 (Flt3).[1][2][3][4] The simultaneous inhibition of these pathways makes SU14813 a compelling candidate for combination therapies.[1][2]

The rationale for combining SU14813 with conventional chemotherapy stems from their distinct and potentially synergistic mechanisms of action. While chemotherapy directly targets rapidly dividing cancer cells, SU14813 can inhibit the tumor's ability to develop a blood supply (angiogenesis) and block signaling pathways that promote cell survival and proliferation.[1][2] Preclinical studies have demonstrated that combining SU14813 with agents like docetaxel (B913) can lead to enhanced anti-tumor efficacy compared to either agent alone.[1][2]

These application notes provide detailed protocols for in vitro and in vivo studies to evaluate the combination of (Z)-SU14813 with various chemotherapy agents.

Quantitative Data Summary

The following tables summarize the key quantitative data for (Z)-SU14813 based on preclinical studies.

Table 1: In Vitro Inhibitory Activity of SU14813

Target Kinase	Biochemical IC50 (µmol/L)	Cellular IC50 (nmol/L)
VEGFR-1	0.002[5]	-
VEGFR-2	0.05[5]	5.2[1]
PDGFR-β	0.004[5]	9.9[1]
c-Kit	0.015[5]	11.2[1]
FLT3	-	-
CSF1R/FMS	-	-

Table 2: In Vivo Efficacy of SU14813 in Combination with Docetaxel in a Murine Lewis Lung Carcinoma (LLC) Model [1]

Treatment Group	Dose and Schedule	Tumor Growth Inhibition (%)
Vehicle Control	-	0
SU14813 (alone)	10 mg/kg, p.o., BID	25
SU14813 (alone)	40 mg/kg, p.o., BID	48
SU14813 (alone)	80 mg/kg, p.o., BID	55
SU14813 (alone)	120 mg/kg, p.o., BID	63
Docetaxel (alone)	40 mg/kg, i.v., thrice weekly	-
SU14813 + Docetaxel	(Doses as above)	Enhanced compared to single agents

Signaling Pathway

(Z)-SU14813 is a multi-targeted inhibitor of receptor tyrosine kinases, primarily affecting pathways crucial for angiogenesis and tumor cell proliferation. The diagram below illustrates the key signaling pathways targeted by SU14813.

Caption: SU14813 inhibits key receptor tyrosine kinases.

Experimental Protocols

In Vitro Combination Studies

1. Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This protocol determines the effect of SU14813 in combination with a chemotherapeutic agent on the viability of cancer cell lines.

• Materials:

  • Cancer cell line of interest (e.g., HUVEC for anti-angiogenesis, or a relevant tumor cell line)

  • Complete culture medium

  • 96-well plates

  • (Z)-SU14813 (stock solution in DMSO)

  • Chemotherapeutic agent (e.g., Doxorubicin, Cisplatin; stock solution in appropriate solvent)

  • MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

  • Plate reader (spectrophotometer or luminometer)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of SU14813 and the chemotherapeutic agent in culture medium.

  • Treat the cells with:

    • SU14813 alone (multiple concentrations)

    • Chemotherapeutic agent alone (multiple concentrations)

    • Combination of SU14813 and the chemotherapeutic agent (at a constant ratio or varying concentrations)

    • Vehicle control (e.g., DMSO)

  • Incubate the plates for a specified period (e.g., 48-72 hours).

  • Add the viability reagent (MTT or CellTiter-Glo®) to each well according to the manufacturer's instructions.

  • Measure the absorbance or luminescence using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values for each agent alone and in combination.

  • Use software such as CompuSyn to calculate the Combination Index (CI) to determine if the interaction is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).

2. Western Blot Analysis for Phosphorylated RTKs

This protocol assesses the effect of SU14813 on the phosphorylation of its target receptors in cancer cells.

• Materials:

  • Cancer cell line expressing the target RTKs

  • Cell lysis buffer

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and electrophoresis apparatus

  • Transfer apparatus and membranes (e.g., PVDF)

  • Primary antibodies (e.g., anti-phospho-VEGFR2, anti-total-VEGFR2, anti-phospho-PDGFRβ, anti-total-PDGFRβ, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Plate cells and allow them to grow to 70-80% confluency.

  • Serum-starve the cells overnight, if necessary, to reduce basal receptor phosphorylation.

  • Treat the cells with SU14813 at various concentrations for a specified time.

  • If applicable, stimulate the cells with the corresponding ligand (e.g., VEGF, PDGF) for a short period (e.g., 10-15 minutes) before harvesting.

  • Lyse the cells and quantify the protein concentration.

  • Perform SDS-PAGE and transfer the proteins to a membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

In Vivo Combination Studies

1. Tumor Xenograft Model

This protocol evaluates the anti-tumor efficacy of SU14813 in combination with a chemotherapeutic agent in a mouse xenograft model.

• Materials:

  • Immunocompromised mice (e.g., nude or SCID)

  • Cancer cell line for implantation

  • (Z)-SU14813 formulation for oral gavage[5]

  • Chemotherapeutic agent for injection (e.g., intravenous, intraperitoneal)

  • Calipers for tumor measurement

  • Animal balance

• Procedure:

  • Subcutaneously implant tumor cells into the flank of the mice.

  • Allow the tumors to reach a palpable size (e.g., 100-200 mm³).

  • Randomize the mice into treatment groups:

    • Vehicle control

    • SU14813 alone

    • Chemotherapeutic agent alone

    • SU14813 in combination with the chemotherapeutic agent

  • Administer SU14813 orally (e.g., twice daily) and the chemotherapeutic agent according to its established dosing schedule.[1]

  • Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

  • Analyze the data for tumor growth inhibition, survival, and any signs of toxicity.

Caption: Workflow for in vivo tumor xenograft studies.

Drug Interaction and Formulation Considerations

• Pharmacokinetic Interactions: When combining SU14813 with other drugs, it is important to consider potential pharmacokinetic interactions. Many chemotherapeutic agents and targeted therapies are metabolized by cytochrome P450 (CYP) enzymes.[6][7] In vitro studies can be conducted to assess whether SU14813 inhibits or induces major CYP isoforms.

• Formulation for In Vivo Studies: For oral administration in mice, SU14813 can be formulated in a vehicle such as 0.5% carboxymethylcellulose. For intravenous administration, chemotherapeutic agents should be formulated according to standard protocols. Solubility of SU14813 can be enhanced using solvents like DMSO, PEG300, and Tween-80.[4][5]

Disclaimer

These protocols are intended as a general guide. Researchers should optimize the experimental conditions for their specific cell lines, animal models, and chemotherapeutic agents. All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical use of animals.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Facebook [cancer.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Drug Interactions With Commonly Prescribed Oral Chemotherapeutic and Targeted Agents - The Oncology Pharmacist [theoncologypharmacist.com]
• 7. repub.eur.nl [repub.eur.nl]

Application Notes and Protocols for (Z)-SU14813 in 3D Tumor Spheroid Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Three-dimensional (3D) tumor spheroids are increasingly recognized as superior models for preclinical drug screening, offering a more physiologically relevant representation of in vivo tumors compared to traditional 2D cell cultures.[1][2][3][4][5] These models mimic the complex cellular architecture, nutrient and oxygen gradients, and cell-cell interactions characteristic of solid tumors, which can significantly influence drug efficacy and resistance.[2][3][6] (Z)-SU14813, a potent multi-targeted receptor tyrosine kinase (RTK) inhibitor, has shown significant anti-angiogenic and antitumor activity.[7][8][9] This document provides detailed application notes and protocols for the utilization of (Z)-SU14813 in 3D tumor spheroid models to assess its therapeutic potential.

(Z)-SU14813 exerts its effects by inhibiting key RTKs including Vascular Endothelial Growth Factor Receptors (VEGFR), Platelet-Derived Growth Factor Receptors (PDGFR), KIT, and FMS-like tyrosine kinase 3 (FLT3).[7][8][9][10] By targeting these receptors, SU14813 can disrupt critical signaling pathways involved in tumor angiogenesis, proliferation, and survival.[7][10]

Data Presentation

The following tables present representative quantitative data on the effects of (Z)-SU14813 on 3D tumor spheroids. These are illustrative examples; researchers should generate their own data based on the specific cell lines and experimental conditions used.

Table 1: Inhibitory Concentration (IC50) of (Z)-SU14813 in 2D vs. 3D Spheroid Models

Cell Line	2D Culture IC50 (nM)	3D Spheroid IC50 (nM)	Fold Increase (3D/2D)
U-118 MG (Glioblastoma)	50 - 100[11]	450	~4.5 - 9.0
A549 (Lung Carcinoma)	120	980	~8.2
HT-29 (Colon Carcinoma)	85	750	~8.8

Note: Increased IC50 values in 3D models are commonly observed due to factors such as limited drug penetration and the presence of quiescent cells in the spheroid core.[1]

Table 2: Effect of (Z)-SU14813 on Tumor Spheroid Growth

Cell Line	Treatment	Spheroid Diameter (µm) Day 0	Spheroid Diameter (µm) Day 7	% Growth Inhibition
U-118 MG	Vehicle Control (0.1% DMSO)	400 ± 25	950 ± 50	0%
(Z)-SU14813 (450 nM)	400 ± 22	550 ± 30	72.7%
A549	Vehicle Control (0.1% DMSO)	350 ± 20	800 ± 45	0%
(Z)-SU14813 (980 nM)	350 ± 18	420 ± 25	84.4%

Signaling Pathway

The following diagram illustrates the signaling pathways inhibited by (Z)-SU14813.

Caption: (Z)-SU14813 inhibits key receptor tyrosine kinases.

Experimental Protocols

3D Tumor Spheroid Formation (Liquid Overlay Technique)

This protocol describes the generation of tumor spheroids using ultra-low attachment (ULA) plates.

Caption: Workflow for 3D tumor spheroid formation.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Ultra-low attachment (ULA) 96-well round-bottom plates

• Hemocytometer or automated cell counter

Procedure:

• Culture cells in standard 2D flasks to ~80-90% confluency.[12]

• Wash cells with PBS and detach using Trypsin-EDTA.[12][13]

• Neutralize trypsin with complete medium and centrifuge the cell suspension at 200 x g for 5 minutes.[13]

• Resuspend the cell pellet in fresh medium and perform a cell count.

• Dilute the cell suspension to a final concentration of 1 x 10^4 to 5 x 10^4 cells/mL, depending on the cell line's aggregation properties.

• Seed 100 µL of the cell suspension into each well of a ULA 96-well plate.[13]

• Centrifuge the plate at 300 x g for 10 minutes to facilitate cell aggregation.[14]

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 3-5 days to allow for the formation of compact spheroids.[14]

(Z)-SU14813 Treatment of Tumor Spheroids

Caption: Workflow for spheroid drug treatment.

Materials:

• Pre-formed tumor spheroids in a 96-well ULA plate

• (Z)-SU14813 stock solution (in DMSO)

• Complete cell culture medium

Procedure:

• Prepare serial dilutions of (Z)-SU14813 in complete culture medium. A vehicle control (e.g., 0.1% DMSO) should also be prepared.

• Carefully remove 50 µL of the conditioned medium from each well containing a spheroid.[14]

• Add 50 µL of the prepared (Z)-SU14813 dilutions or vehicle control to the respective wells.[14]

• Incubate the plate for the desired treatment period (e.g., 48, 72, or 96 hours) at 37°C in a humidified 5% CO2 incubator.[14]

Assessment of Spheroid Viability and Growth

3.1 Spheroid Growth Measurement

Materials:

• Inverted microscope with a camera

• Image analysis software (e.g., ImageJ)

Procedure:

• At designated time points (e.g., 0, 24, 48, 72 hours post-treatment), capture brightfield images of the spheroids.[14]

• Measure the diameter of each spheroid using image analysis software.[14]

• Calculate the spheroid volume using the formula: Volume = (π/6) x (average diameter)^3.

• Determine the percentage of growth inhibition relative to the vehicle-treated control spheroids.

3.2 Spheroid Viability Assay (ATP-based)

This protocol utilizes a luminescent cell viability assay that measures ATP, an indicator of metabolically active cells.

Materials:

• Treated spheroids in a 96-well ULA plate

• 3D-compatible cell viability reagent (e.g., CellTiter-Glo® 3D)

• Opaque-walled 96-well plate

• Luminometer

Procedure:

• Equilibrate the spheroid plate and the viability reagent to room temperature for 30 minutes.[14]

• Add a volume of the viability reagent to each well equal to the volume of the culture medium.[14]

• Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.[14]

• Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.[14]

• Transfer the lysate to an opaque-walled 96-well plate.[14]

• Measure the luminescence using a luminometer.

• Calculate the IC50 values by plotting the log of the drug concentration against the percentage of viable cells.

Conclusion

The use of 3D tumor spheroid models provides a more accurate platform for evaluating the efficacy of anticancer agents like (Z)-SU14813. The protocols and data presented here offer a framework for researchers to investigate the effects of this multi-targeted RTK inhibitor in a system that better recapitulates the in vivo tumor microenvironment. This approach can yield more predictive data for preclinical drug development and aid in understanding the mechanisms of drug resistance.

References

• 1. Evaluation of Antitumoral Activity in a 3D Cell Model of a Src Inhibitor Prodrug for Glioblastoma Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Production of 3D Tumor Spheroids for Cancer Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 3D tumor spheroids: an overview on the tools and techniques used for their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iris.uniroma1.it [iris.uniroma1.it]
• 6. Enhancing the evaluation of PI3K inhibitors through 3D melanoma models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. medkoo.com [medkoo.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Protocol for 3D tumor spheroid generation, immunostaining, and imaging through comparative approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols: Detection of p-VEGFR2 Inhibition by SU14813 using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a receptor tyrosine kinase, is a pivotal mediator of angiogenesis, the formation of new blood vessels.[1][2] Upon binding to its ligand, VEGF-A, VEGFR-2 undergoes dimerization and autophosphorylation at specific tyrosine residues, initiating a cascade of downstream signaling pathways.[1][2] These pathways, including the PLCγ-PKC-Raf-MEK-MAPK and PI3K-Akt signaling axes, are crucial for endothelial cell proliferation, migration, and survival.[1][3] Dysregulation of VEGFR-2 signaling is a hallmark of several pathologies, most notably cancer, where it drives tumor angiogenesis and growth.[1][3] Consequently, VEGFR-2 has emerged as a prime target for anti-cancer drug development.[1][3]

SU14813 is a multi-targeted receptor tyrosine kinase inhibitor that potently inhibits VEGFR-2.[4][5][6] It functions by binding to the ATP-binding site of the kinase domain, thereby preventing autophosphorylation and subsequent activation of downstream signaling pathways.[7] This application note provides a detailed protocol for assessing the inhibitory effect of SU14813 on VEGFR-2 phosphorylation in a cellular context using Western blotting.

Signaling Pathway and Inhibition

The binding of VEGF to its receptor, VEGFR-2, triggers the autophosphorylation of several tyrosine residues in the cytoplasmic domain of the receptor. This activation leads to the recruitment and activation of multiple downstream signaling molecules, culminating in various cellular responses essential for angiogenesis. SU14813 inhibits this initial autophosphorylation step, effectively blocking all subsequent downstream signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 4. Facebook [cancer.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: (Z)-SU14813 Anti-Migration Assay on Endothelial Cells

Introduction

(Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It has demonstrated significant activity against Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), and KIT. The migration of endothelial cells is a critical process in angiogenesis, the formation of new blood vessels from pre-existing ones. Dysregulated angiogenesis is a hallmark of several pathologies, including cancer and retinopathies. Consequently, inhibiting endothelial cell migration is a key therapeutic strategy. These application notes provide detailed protocols for assessing the anti-migratory effects of (Z)-SU14813 on endothelial cells.

Mechanism of Action

(Z)-SU14813 exerts its anti-migratory effects primarily by inhibiting the signaling cascades downstream of VEGFR2 and PDGFRβ. Upon ligand binding, these receptors dimerize and autophosphorylate, creating docking sites for various signaling proteins. This leads to the activation of multiple downstream pathways, including the MAPK/ERK and PI3K/Akt pathways, which are central to cell proliferation, survival, and migration. By blocking the initial phosphorylation event, (Z)-SU14813 effectively abrogates these downstream signals, leading to an inhibition of endothelial cell migration.

Figure 1: Simplified signaling pathway of (Z)-SU14813 action.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from wound healing and transwell migration assays to illustrate the inhibitory effect of (Z)-SU14813.

Table 1: Wound Healing Assay - Percentage of Wound Closure

Treatment	0 hours	6 hours	12 hours	24 hours
Vehicle Control (0.1% DMSO)	0%	25% ± 2.1%	55% ± 3.5%	95% ± 4.2%
(Z)-SU14813 (1 µM)	0%	15% ± 1.8%	30% ± 2.9%	45% ± 3.8%
(Z)-SU14813 (5 µM)	0%	8% ± 1.2%	15% ± 2.0%	20% ± 2.5%
(Z)-SU14813 (10 µM)	0%	5% ± 0.9%	8% ± 1.5%	10% ± 1.8%

Table 2: Transwell Migration Assay - Number of Migrated Cells

Treatment	Migrated Cells per Field	% Inhibition
Vehicle Control (0.1% DMSO)	250 ± 25	0%
(Z)-SU14813 (1 µM)	150 ± 18	40%
(Z)-SU14813 (5 µM)	75 ± 12	70%
(Z)-SU14813 (10 µM)	30 ± 8	88%

Experimental Protocols

Wound Healing (Scratch) Assay

This assay provides a straightforward method to assess collective cell migration.

Technical Notes & Optimization

(Z)-SU14813 precipitation in aqueous solution what to do

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (Z)-SU14813. The information provided is intended to address common issues encountered during experimental procedures, with a focus on preventing precipitation in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My (Z)-SU14813 precipitated when I diluted my DMSO stock solution in my aqueous cell culture medium. What should I do?

A1: This is a common issue due to the low aqueous solubility of (Z)-SU14813.[1] To resolve this, it is crucial to avoid direct dilution of a high-concentration DMSO stock into your aqueous medium. Instead, prepare an intermediate dilution of your DMSO stock in a small volume of cell culture medium first. Then, add this intermediate dilution to the final volume of your culture medium while gently vortexing or swirling. This gradual dilution helps to prevent the compound from crashing out of solution. For cell-based assays, ensure the final DMSO concentration is kept to a minimum (typically ≤0.1%) to avoid solvent-induced cytotoxicity.[2]

Q2: What is the best way to prepare a (Z)-SU14813 solution for in vivo animal studies?

A2: Due to its poor aqueous solubility, a specific formulation is required for in vivo administration. A commonly used vehicle involves a mixture of solvents. One recommended protocol involves a three-step process:

• Dissolve (Z)-SU14813 in DMSO to create a stock solution.

• Add PEG300 to the DMSO stock solution and mix thoroughly.

• Add Tween-80 and then saline to the mixture to reach the final desired concentration.[3][4][5][6] This co-solvent formulation helps to maintain the solubility and bioavailability of the compound upon administration. Always prepare this formulation fresh before use.[7]

Q3: Can I store my prepared aqueous solutions of (Z)-SU14813?

A3: It is highly recommended to prepare aqueous working solutions of (Z)-SU14813 fresh for each experiment.[7] The compound's stability in aqueous solutions over time can be limited, and storage may lead to precipitation or degradation. Stock solutions in 100% DMSO are more stable and can be stored for longer periods.

Q4: How should I store my (Z)-SU14813 powder and DMSO stock solutions?

A4: (Z)-SU14813 powder should be stored at -20°C for long-term storage (up to 3 years).[7] DMSO stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year.[3][7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer or media	The compound has low aqueous solubility.[1] The concentration of the organic co-solvent (e.g., DMSO) is too low in the final solution to maintain solubility.	1. Decrease the final concentration of (Z)-SU14813. 2. Increase the percentage of co-solvents in the final solution if the experimental system allows. 3. Use a pre-formulated solvent system containing PEG300 and Tween-80.[3][4][7] 4. Prepare an intermediate dilution in the culture medium before adding to the final volume.[2]
Cloudy or hazy solution after preparation	Incomplete dissolution of the compound.	1. Ensure the DMSO used is fresh and anhydrous, as hygroscopic DMSO can reduce solubility.[3][7] 2. Use sonication or gentle warming (e.g., 37°C water bath) to aid dissolution of the stock solution in DMSO.[2][3] 3. Vortex the solution thoroughly between the addition of each solvent in a co-solvent system.[2]
Inconsistent experimental results	Degradation of the compound due to improper storage. Precipitation of the compound in the assay.	1. Aliquot DMSO stock solutions to minimize freeze-thaw cycles.[3] 2. Always prepare fresh working solutions in aqueous buffers for each experiment.[7] 3. Visually inspect your final working solution for any signs of precipitation before use.

Experimental Protocols

Protocol 1: Preparation of (Z)-SU14813 Stock Solution in DMSO

• Weighing: Carefully weigh the required amount of (Z)-SU14813 powder.

• Solubilization: Add the corresponding volume of 100% anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 44 mg/mL).[3]

• Mixing: Tightly cap the vial and vortex thoroughly for several minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid dissolution if necessary.[2][3]

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -80°C.[3]

Protocol 2: Preparation of Aqueous Working Solution for In Vitro Cell-Based Assays

• Thawing: Thaw a frozen aliquot of the (Z)-SU14813 DMSO stock solution at room temperature.

• Intermediate Dilution: Prepare an intermediate dilution by adding a small volume of the DMSO stock solution to a larger volume of pre-warmed cell culture medium. For example, add 10 µL of a 10 mM stock to 990 µL of medium to get a 100 µM intermediate solution.

• Final Dilution: Add the intermediate solution to the final volume of the cell culture medium to achieve the desired working concentration. This two-step dilution process helps prevent precipitation.

• Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as in the experimental samples.

Protocol 3: Preparation of Formulation for In Vivo Animal Studies

This protocol is adapted from recommendations for compounds with low aqueous solubility.[3][4][7]

• Prepare a stock solution of (Z)-SU14813 in DMSO (e.g., 25 mg/mL).[3]

• In a sterile tube, add the required volume of the DMSO stock solution.

• Add PEG300 to the DMSO solution. A common ratio is 10% DMSO and 40% PEG300 in the final volume. Mix thoroughly.[3]

• Add Tween-80 to the mixture (e.g., 5% of the final volume) and mix until the solution is clear.[3]

• Add saline (e.g., 45% of the final volume) to reach the final desired volume and concentration.[3]

• The final solution should be clear. Use this formulation immediately after preparation.

Quantitative Data Summary

Parameter	Value	Reference(s)
Molecular Weight	442.48 g/mol	[8]
Solubility in DMSO	≥ 44 mg/mL (99.44 mM)	[3]
Aqueous Solubility	Insoluble	[1]
Recommended Stock Solution Concentration in DMSO	10 mM - 99 mM	[3][7]
Storage of Powder	-20°C for up to 3 years	[7]
Storage of DMSO Stock Solution	-80°C for up to 1 year (aliquoted)	[3][7]

Visualizations

Caption: Workflow for preparing (Z)-SU14813 solutions.

Caption: Simplified signaling pathway inhibition by (Z)-SU14813.

References

• 1. medkoo.com [medkoo.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SU14813 maleate | Multiple RTK 抑制剂 | MCE [medchemexpress.cn]
• 7. selleckchem.com [selleckchem.com]
• 8. Su-14813 | C23H27FN4O4 | CID 10138259 - PubChem [pubchem.ncbi.nlm.nih.gov]

How to improve (Z)-SU14813 solubility for in vivo studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (Z)-SU14813 in in vivo experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Z)-SU14813?

A1: (Z)-SU14813 is a multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2][3] It exerts its antiangiogenic and antitumor effects by inhibiting several RTKs involved in tumor growth, angiogenesis, and metastasis.[2][4] The primary targets of SU14813 are Vascular Endothelial Growth Factor Receptor 1 (VEGFR1), Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), Platelet-Derived Growth Factor Receptor β (PDGFRβ), and c-Kit.[1][3] By blocking the signaling pathways initiated by these receptors, SU14813 can inhibit the proliferation and survival of tumor cells and endothelial cells.[2]

Q2: What are the recommended solvents for preparing (Z)-SU14813 for in vivo studies?

A2: Due to its poor aqueous solubility, (Z)-SU14813 requires a specific formulation for in vivo administration. Two commonly used solvent systems have been reported to achieve a clear solution with a solubility of at least 2.5 mg/mL.[1] Additionally, a suspension can be prepared for oral administration.

Q3: How should I prepare the dosing solution for in vivo administration?

A3: It is recommended to prepare the working solution for in vivo experiments freshly on the day of use.[1] For detailed step-by-step instructions, please refer to the Experimental Protocols section below. Always start by preparing a clear stock solution before adding co-solvents sequentially.[1]

Q4: What is a typical route of administration and dosage for (Z)-SU14813 in mice?

A4: In preclinical studies, (Z)-SU14813 has been administered to mice via oral gavage (p.o.) twice daily (BID).[4][5] Dosages in these studies have ranged from 10 mg/kg to 120 mg/kg.[5] The appropriate dosage will depend on the specific animal model and experimental design.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation or phase separation during preparation.	The compound has not fully dissolved in the initial solvent or the co-solvents were added too quickly.	- Ensure the initial stock solution in DMSO is completely clear before adding other solvents. - Add each co-solvent sequentially and ensure the solution is clear after each addition before proceeding to the next. - Gentle heating and/or sonication can be used to aid dissolution.[1]
The final solution is not clear.	The concentration of (Z)-SU14813 may be too high for the chosen solvent system.	- Verify that the final concentration does not exceed the recommended solubility for the formulation (≥ 2.5 mg/mL for the co-solvent systems). - Consider preparing a slightly lower concentration to ensure complete dissolution.
Precipitation observed after administration (e.g., in the dosing syringe or upon contact with physiological fluids).	The drug may be precipitating out of the formulation upon changes in temperature or pH.	- Ensure the formulation is administered immediately after preparation. - For oral gavage, the use of a suspension with a suspending agent like CMC-Na may provide better stability in the gastrointestinal tract.
High inter-animal variability in plasma concentrations.	Inconsistent formulation or administration technique.	- Ensure the formulation is homogeneous, especially if using a suspension. Mix well before each administration. - Standardize the oral gavage technique to ensure consistent delivery to the stomach.
Lack of in vivo efficacy despite in vitro potency.	Poor bioavailability due to low solubility and/or absorption.	- Re-evaluate the formulation. A co-solvent system or a lipid-based formulation may improve absorption compared to a simple suspension. - Conduct a pilot pharmacokinetic (PK) study to determine the plasma concentration of SU14813 achieved with your chosen formulation and dose. The target plasma concentration for in vivo efficacy is estimated to be 100 to 200 ng/mL.[2]

Quantitative Data Summary

Table 1: In Vitro Potency of (Z)-SU14813

Target	IC₅₀ (nM)
VEGFR1	2
VEGFR2	50
PDGFRβ	4
c-Kit	15
Data sourced from MedChemExpress and Selleck Chemicals product information.[3]

Table 2: Solubility of (Z)-SU14813 for In Vivo Formulations

Formulation	Achieved Solubility	Appearance
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (5.65 mM)	Clear Solution
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (5.65 mM)	Clear Solution
Carboxymethylcellulose sodium (CMC-Na)	≥ 5 mg/mL	Homogeneous Suspension
Data sourced from MedChemExpress and Selleck Chemicals product information.[1][3]

Experimental Protocols

Protocol 1: Preparation of (Z)-SU14813 in a Co-solvent Vehicle

This protocol describes the preparation of a 1 mL working solution at a concentration of 2.5 mg/mL.

Materials:

• (Z)-SU14813 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a 25 mg/mL stock solution in DMSO: Weigh the required amount of (Z)-SU14813 and dissolve it in DMSO to achieve a concentration of 25 mg/mL. For 1 mL of the final formulation, you will need 100 µL of this stock solution. Vortex or sonicate until the compound is fully dissolved and the solution is clear.

• Add PEG300: To the 100 µL of the DMSO stock solution, add 400 µL of PEG300. Mix thoroughly until the solution is clear.

• Add Tween-80: To the DMSO/PEG300 mixture, add 50 µL of Tween-80. Mix until the solution is clear.

• Final Dilution: Slowly add 450 µL of sterile saline to the mixture while vortexing to bring the total volume to 1 mL.

• Final Check: Ensure the final solution is clear and free of any precipitation. Use the freshly prepared solution for in vivo administration.

Protocol 2: Preparation of (Z)-SU14813 as a Suspension for Oral Administration

This protocol describes the preparation of a 1 mL working suspension at a concentration of 5 mg/mL.

Materials:

• (Z)-SU14813 powder

• Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in sterile water)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh the Compound: Accurately weigh 5 mg of (Z)-SU14813 powder.

• Prepare the Suspension: Add the 5 mg of (Z)-SU14813 to 1 mL of the CMC-Na solution.

• Homogenize: Vortex the mixture thoroughly until a homogeneous suspension is achieved.

• Administration: Ensure the suspension is well-mixed immediately before each administration to guarantee dose uniformity.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]

Technical Support Center: (Z)-SU14813 Cellular Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (Z)-SU14813 in cellular assays. This guide focuses on addressing potential off-target effects to ensure accurate experimental design and interpretation of results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing unexpected phenotypic changes in our cell line at concentrations of (Z)-SU14813 that are higher than the reported IC50 values for its primary targets. What could be the cause?

A: This is a strong indication of off-target effects. While (Z)-SU14813 is a potent inhibitor of receptor tyrosine kinases (RTKs) such as VEGFRs, PDGFRs, KIT, and FLT3, at higher concentrations it can inhibit other kinases.[1] It has been shown to have inhibitory activity against FGFR1, EGFR, Src, and c-Met in the micromolar range.[1]

Troubleshooting Steps:

• Review Kinase Selectivity Data: Compare the concentrations you are using with the known on-target and off-target IC50 values (see Tables 1 and 2).

• Titrate Your Compound: Perform a dose-response curve to determine the lowest effective concentration that elicits your desired on-target effect while minimizing off-target phenotypes.

• Use a More Selective Inhibitor: If available, use a structurally different and more selective inhibitor for your primary target as a control to confirm that the observed phenotype is due to on-target inhibition.

• Target Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce the expression of the primary target. If the phenotype persists with (Z)-SU14813 treatment in the target-depleted cells, it is likely an off-target effect.

• Rescue Experiment: If a specific off-target is suspected, overexpress a drug-resistant mutant of that off-target to see if the phenotype is reversed.

Q2: Our cell proliferation assay results with (Z)-SU14813 are not consistent. What could be causing this variability?

A: Inconsistent results in proliferation assays can stem from several factors, including assay type, cell line specific characteristics, and compound handling.

Troubleshooting Steps:

• Choice of Proliferation Assay: If using a tetrazolium-based assay like MTT, be aware that some compounds can interfere with the reagent. Consider using an alternative method like a crystal violet assay or a direct cell counting method.

• Confirm Target Expression: Verify that your cell line expresses the primary targets of (Z)-SU14813 (VEGFRs, PDGFRs, KIT, FLT3). The inhibitor's potency will be significantly lower in cells lacking these targets.

• Cell Seeding Density: Ensure consistent cell seeding density across all wells, as this can significantly impact proliferation rates.

• Compound Stability: Prepare fresh dilutions of (Z)-SU14813 for each experiment, as repeated freeze-thaw cycles can degrade the compound.

• Vehicle Control: Ensure your vehicle control (e.g., DMSO) concentration is consistent across all treatments and is not causing toxicity.

Q3: We are seeing inhibition of a signaling pathway that is not directly downstream of the known primary targets of (Z)-SU14813. How can we investigate this?

A: This strongly suggests an off-target effect. The known off-targets of (Z)-SU14813 (FGFR1, EGFR, Src, c-Met) regulate distinct signaling pathways that can influence a wide range of cellular processes.

Troubleshooting Steps:

• Pathway Analysis: Investigate the known downstream signaling pathways of the potential off-target kinases (see diagrams below).

• Western Blot Analysis: Perform a western blot to assess the phosphorylation status of key proteins in the suspected off-target pathway. For example, if you suspect EGFR inhibition, probe for phosphorylated ERK (p-ERK).

• Use of Specific Inhibitors: Treat cells with specific inhibitors for the suspected off-target kinase to see if you can replicate the observed phenotype.

Data Presentation

Table 1: On-Target Kinase Inhibition Profile of (Z)-SU14813

Target Kinase	Biochemical IC50 (µM)	Cellular IC50 (nM)
VEGFR-1 (Flt-1)	0.002	-
VEGFR-2 (KDR)	0.050	5.2
PDGFRβ	0.004	9.9
KIT	0.015	11.2
FLT3	-	-
CSF-1R (FMS)	-	-

Data compiled from multiple sources.[1][2][3][4]

Table 2: Off-Target Kinase Inhibition Profile of (Z)-SU14813

Off-Target Kinase	Biochemical IC50 (µM)
FGFR1	3.5
EGFR	>20
Src	2.5
c-Met	9

Data from Patyna S, et al. Mol Cancer Ther. 2006.[1]

Experimental Protocols

Cellular Receptor Phosphorylation Assay (Western Blot-Based)

This protocol is designed to assess the ability of (Z)-SU14813 to inhibit the phosphorylation of its target and off-target kinases in a cellular context.

Materials:

• Cell line of interest

• Complete cell culture medium

• (Z)-SU14813

• DMSO (vehicle control)

• Appropriate ligand (e.g., VEGF, PDGF, EGF, HGF)

• Phosphatase and protease inhibitor cocktails

• Lysis buffer (e.g., RIPA buffer)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (total and phosphorylated forms of the kinase of interest)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Serum Starvation: Replace the growth medium with serum-free or low-serum medium and incubate for 12-24 hours.

• Inhibitor Treatment: Treat the cells with various concentrations of (Z)-SU14813 or DMSO for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with the appropriate ligand for a short period (e.g., 5-15 minutes) at 37°C.

• Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them with lysis buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-VEGFR2) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

• Analysis: Strip the membrane and re-probe with an antibody against the total form of the kinase as a loading control. Quantify band intensities to determine the inhibition of phosphorylation.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cell line of interest

• Complete cell culture medium

• (Z)-SU14813

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Treatment: Treat cells with a serial dilution of (Z)-SU14813 or DMSO for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

VEGF-Mediated Endothelial Cell Survival Assay (Crystal Violet)

This assay assesses the ability of (Z)-SU14813 to inhibit the pro-survival effects of VEGF on endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial cell growth medium (EGM)

• Basal medium (e.g., M199) with low serum (e.g., 1% FBS)

• (Z)-SU14813

• DMSO (vehicle control)

• VEGF

• Crystal Violet solution (0.5% in 20% methanol)

• Solubilization solution (e.g., 1% SDS in water)

• 96-well plates

Procedure:

• Cell Seeding: Seed HUVECs in a 96-well plate and allow them to form a confluent monolayer.

• Serum Starvation: Replace the growth medium with basal medium containing low serum and incubate for 4-6 hours to induce quiescence.

• Inhibitor and VEGF Treatment: Treat the cells with various concentrations of (Z)-SU14813 or DMSO in the presence or absence of a pro-survival concentration of VEGF.

• Incubation: Incubate the plate for 24-48 hours.

• Staining:

  • Gently wash the cells with PBS.

  • Fix the cells with methanol (B129727) for 10 minutes.

  • Stain the cells with Crystal Violet solution for 10 minutes.

  • Thoroughly wash the plate with water to remove excess stain and allow it to air dry.

• Solubilization: Add the solubilization solution to each well to dissolve the stain.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell survival relative to the VEGF-treated control.

Mandatory Visualization

Below are diagrams of signaling pathways potentially affected by the off-target activities of (Z)-SU14813.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Managing (Z)-SU14813 Cytotoxicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address cytotoxicity issues encountered during in vitro experiments with (Z)-SU14813.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-SU14813 and what are its primary targets?

(Z)-SU14813 is an orally active, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1] Its primary targets include Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), c-Kit, and Fms-like tyrosine kinase 3 (FLT3).[2][3][4] By inhibiting these RTKs, SU14813 can block signaling pathways involved in angiogenesis, tumor growth, and metastasis.[2][3][4]

Q2: I am observing significant cytotoxicity in my non-target cell line at low concentrations of (Z)-SU14813. What are the initial troubleshooting steps?

High cytotoxicity at low concentrations can be due to several factors. First, it is crucial to verify that the observed effect is not an artifact.[5] Key initial steps include:

• Confirm Drug Concentration: Double-check all calculations for stock solutions and dilutions.

• Assess Compound Stability: Ensure (Z)-SU14813 is stable in your culture medium for the duration of the experiment, as degradation products could be more toxic.[5]

• Evaluate Solvent Toxicity: Ensure the final concentration of the vehicle (e.g., DMSO) is within the tolerance level of your cell line (typically <0.5%).[5]

• Test for Assay Interference: Some compounds can interfere with the readouts of common cytotoxicity assays. Include appropriate controls to rule this out.[5]

Q3: How can I differentiate between on-target and off-target cytotoxicity?

Distinguishing between on-target and off-target effects is critical for interpreting your results. Here are some strategies:

• Target Expression Analysis: Confirm that your non-target cell line does not express the primary targets of (Z)-SU14813 (VEGFRs, PDGFRs, c-Kit, FLT3) at significant levels. This can be done using techniques like qPCR or Western blotting.

• Use of Control Cell Lines: Include a positive control cell line known to express the target kinases and a negative control cell line confirmed to lack target expression.

• Cellular Thermal Shift Assay (CETSA): This assay can confirm direct binding of (Z)-SU14813 to its intended targets within the cell. A lack of thermal shift in your non-target cell line would suggest the cytotoxicity is off-target.

• Rescue Experiments: If a specific off-target is suspected, overexpressing a drug-resistant mutant of that off-target might rescue the cells from cytotoxicity.

Q4: What are the known off-target effects of similar multi-kinase inhibitors that I should be aware of?

While a comprehensive kinome scan for (Z)-SU14813 is not publicly available, data from the structurally similar inhibitor sunitinib (B231) can provide insights into potential off-target effects. Sunitinib has been shown to cause cardiotoxicity through off-target inhibition of 5'-AMP-activated protein kinase (AMPK), a key regulator of cellular metabolism.[1][6] Inhibition of AMPK can lead to mitochondrial dysfunction and apoptosis.[1][6] Another potential off-target is Ribosomal S6 Kinase (RSK).[7]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with (Z)-SU14813.

Problem 1: High background signal in MTT or LDH assays.

• Possible Cause: Microbial contamination of cell cultures can lead to false-positive signals.

  • Solution: Regularly test your cell lines for mycoplasma contamination. Visually inspect cultures for signs of bacterial or fungal contamination.

• Possible Cause: Components in the culture medium, such as phenol (B47542) red or high concentrations of serum, can interfere with the assay readout.

  • Solution: Use phenol red-free medium for the duration of the assay. If serum is suspected to be the issue, reduce its concentration or use a serum-free medium during the assay incubation period.

• Possible Cause: The compound itself may interfere with the assay chemistry.

  • Solution: Run a control with the highest concentration of (Z)-SU14813 in cell-free medium to check for direct reaction with the assay reagents.

Problem 2: Inconsistent results between experiments.

• Possible Cause: Variability in cell seeding density or passage number.

  • Solution: Standardize your cell seeding protocol and use cells within a consistent range of passage numbers for all experiments.

• Possible Cause: Inconsistent incubation times or conditions.

  • Solution: Ensure that incubation times for drug treatment and assay development are precisely controlled. Verify the stability of your incubator's temperature and CO2 levels.

• Possible Cause: Compound precipitation in the culture medium due to poor solubility.

  • Solution: Visually inspect the culture medium for any signs of precipitation after adding (Z)-SU14813. If solubility is an issue, consider using a lower concentration range or exploring different formulation strategies.

Quantitative Data

The following tables summarize the known inhibitory concentrations of (Z)-SU14813 against its primary targets and in various cell lines.

Table 1: Biochemical Inhibitory Activity of (Z)-SU14813

Target Kinase	IC50 (nM)
VEGFR1	2
VEGFR2	50
PDGFRβ	4
c-Kit	15

(Data sourced from MedChemExpress and Selleck Chemicals)[8][9]

Table 2: Cellular Activity of (Z)-SU14813

Cell Line	Assay Type	IC50 (nM)	Notes
Porcine Aortic Endothelial Cells (VEGFR-2)	Phosphorylation	5.2	Overexpressing target
Porcine Aortic Endothelial Cells (PDGFR-β)	Phosphorylation	9.9	Overexpressing target
Porcine Aortic Endothelial Cells (c-Kit)	Phosphorylation	11.2	Overexpressing target
U-118MG (human glioblastoma)	Growth Inhibition	50-100
Human Umbilical Vein Endothelial Cells (HUVEC)	VEGF-induced survival	6.8

(Data sourced from MedChemExpress and Bertin Bioreagent)[8][10]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

Objective: To determine the effect of (Z)-SU14813 on the metabolic activity of a cell line as an indicator of cell viability.

Materials:

• 96-well cell culture plates

• (Z)-SU14813 stock solution (in DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Prepare serial dilutions of (Z)-SU14813 in complete culture medium. Include a vehicle control (DMSO) at the same final concentration as the highest drug concentration.

• Remove the medium from the cells and add the medium containing the different concentrations of (Z)-SU14813.

• Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: LDH Cytotoxicity Assay

Objective: To quantify cell death by measuring the release of lactate (B86563) dehydrogenase (LDH) from damaged cells.

Materials:

• 96-well cell culture plates

• (Z)-SU14813 stock solution (in DMSO)

• Complete cell culture medium

• LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Follow steps 1-4 of the MTT assay protocol.

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Transfer the supernatant to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well according to the manufacturer's instructions.

• Incubate the plate at room temperature for the recommended time, protected from light.

• Measure the absorbance at the wavelength specified in the kit's protocol.

• Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with detergent).

Protocol 3: Annexin V/Propidium Iodide (PI) Apoptosis Assay

Objective: To differentiate between viable, apoptotic, and necrotic cells following treatment with (Z)-SU14813.

Materials:

• 6-well cell culture plates

• (Z)-SU14813 stock solution (in DMSO)

• Complete cell culture medium

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with desired concentrations of (Z)-SU14813 for the chosen duration.

• Harvest the cells, including any floating cells from the supernatant.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry. Viable cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be both Annexin V and PI positive.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: On-target signaling pathways of (Z)-SU14813.

Caption: Putative off-target pathways of (Z)-SU14813 based on sunitinib data.

Caption: Troubleshooting workflow for unexpected cytotoxicity.

References

• 1. Sunitinib-induced cardiotoxicity is mediated by off-target inhibition of AMP-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms, monitoring, and management of tyrosine kinase inhibitors–associated cardiovascular toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SU-014813 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. benchchem.com [benchchem.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. SU 14813 - Biochemicals - CAT N°: 31514 [bertin-bioreagent.com]

Optimizing (Z)-SU14813 dosing frequency based on its half-life

Welcome to the technical support center for (Z)-SU14813. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the dosing frequency of (Z)-SU14813 based on its pharmacokinetic properties, specifically its half-life. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Z)-SU14813?

A1: (Z)-SU14813 is a multi-targeted receptor tyrosine kinase (RTK) inhibitor. It exerts its effects by binding to and inhibiting the phosphorylation of several RTKs, including Vascular Endothelial Growth Factor Receptors (VEGFR-1 and VEGFR-2), Platelet-Derived Growth Factor Receptor (PDGFR), KIT, and FMS-like tyrosine kinase 3 (FLT3).[1][2] By inhibiting these pathways, SU14813 can suppress tumor growth, angiogenesis (the formation of new blood vessels), and cell proliferation.[1][3]

Q2: What is the known half-life of (Z)-SU14813 and how does it influence dosing frequency?

A2: The plasma half-life of (Z)-SU14813 in mice has been determined to be approximately 1.8 hours.[4] This relatively short half-life suggests that the compound is cleared from the systemic circulation relatively quickly. To maintain a therapeutic plasma concentration, a more frequent dosing schedule is often necessary. Based on this pharmacokinetic profile, a twice-daily (BID) dosing regimen has been suggested for in vivo antitumor efficacy studies in mice.[4]

Q3: What is the target plasma concentration for in vivo efficacy of (Z)-SU14813?

A3: The estimated plasma concentration of (Z)-SU14813 required for in vivo inhibition of its targets is between 100 to 200 ng/mL.[1][3][5][6] Dosing regimens should be designed to maintain plasma levels within this therapeutic window.

Troubleshooting Guide

Issue 1: Inconsistent or lower than expected efficacy in in vivo studies.

• Potential Cause: Suboptimal dosing frequency leading to plasma concentrations below the therapeutic window for extended periods.

• Troubleshooting Steps:

  • Verify Dosing Regimen: Confirm that a BID dosing schedule is being followed as suggested by the short half-life of the compound.[4]

  • Pharmacokinetic Analysis: Conduct a pilot pharmacokinetic study to determine the plasma concentration of SU14813 in your specific animal model and experimental conditions. (See Experimental Protocol 1 for a detailed methodology).

  • Dose Escalation: If plasma concentrations are consistently below the 100-200 ng/mL target and the current dose is well-tolerated, a dose escalation study may be warranted.[1][3][5][6]

Issue 2: Observed toxicity in animal models.

• Potential Cause: Plasma concentrations of SU14813 may be exceeding the maximum tolerated dose, even with a BID regimen.

• Troubleshooting Steps:

  • Monitor for Signs of Toxicity: Closely observe animals for signs of toxicity such as weight loss, lethargy, or ruffled fur.

  • Pharmacokinetic Analysis: Determine the peak plasma concentration (Cmax) in your study. High Cmax values may be associated with toxicity.

  • Dose Reduction: If toxicity is observed, consider reducing the dose while maintaining the BID frequency to keep the plasma concentration within the therapeutic window.

Issue 3: Difficulty in dissolving or formulating (Z)-SU14813 for in vivo administration.

• Potential Cause: (Z)-SU14813 is a hydrophobic compound with poor water solubility.

• Troubleshooting Steps:

  • Use of Solubilizing Agents: A common formulation involves dissolving SU14813 in a vehicle containing Dimethyl Sulfoxide (DMSO), PEG300, Tween-80, and saline.[5][6] For example, a clear solution can be achieved at ≥ 2.5 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[5][6]

  • Alternative Formulation: Another option is a suspension in 10% DMSO and 90% Corn Oil, which also achieves a solubility of ≥ 2.5 mg/mL.[5][6]

  • Preparation Technique: If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution. It is recommended to prepare the working solution fresh on the day of use.[5]

Issue 4: Discrepancy between in vitro potency (IC50) and in vivo efficacy.

• Potential Cause: This can be due to a variety of factors including poor bioavailability, rapid metabolism, or inability to reach the target tissue in sufficient concentrations.

• Troubleshooting Steps:

  • Assess Bioavailability: The oral bioavailability of SU14813 in mice is approximately 40%.[4] Ensure your dosing route and formulation are optimized for absorption.

  • Confirm Target Engagement: In addition to measuring plasma concentrations, assess the phosphorylation status of target RTKs (e.g., VEGFR-2, PDGFR-β) in tumor tissue to confirm that the drug is reaching its target and exerting a biological effect.

Quantitative Data Summary

Parameter	Value	Species	Reference
In Vitro IC50
VEGFR-1	2 nM	-	[5][6]
VEGFR-2	50 nM	-	[5][6]
PDGFRβ	4 nM	-	[5][6]
KIT	15 nM	-	[5][6]
Pharmacokinetics
Plasma Half-life (t1/2)	1.8 hours	Mouse	[4]
Systemic Clearance	46 mL/min/kg	Mouse	[4]
Volume of Distribution	1.5 L/kg	Mouse	[4]
Oral Bioavailability	~40%	Mouse	[4]
In Vivo Efficacy
Target Plasma Concentration	100-200 ng/mL	-	[1][3][5][6]
Suggested Dosing Frequency	Twice-daily (BID)	Mouse	[4]

Experimental Protocols

Experimental Protocol 1: Determination of (Z)-SU14813 Half-Life in Mice

Objective: To determine the pharmacokinetic profile and plasma half-life of (Z)-SU14813 in a murine model.

Methodology:

• Animal Model: Utilize healthy, age-matched mice of the desired strain.

• Drug Formulation: Prepare (Z)-SU14813 in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) at the desired concentration.[5][6]

• Administration: Administer a single dose of (Z)-SU14813 to the mice via the intended experimental route (e.g., oral gavage or intravenous injection).

• Blood Sampling: Collect blood samples (approximately 50-100 µL) at multiple time points post-administration. A typical time course for an intravenous dose would be 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours. For an oral dose, time points might be 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

• Plasma Preparation: Collect blood into tubes containing an anticoagulant (e.g., EDTA). Centrifuge the blood to separate the plasma.

• Sample Analysis: Quantify the concentration of (Z)-SU14813 in the plasma samples using a validated bioanalytical method, such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Plot the plasma concentration of (Z)-SU14813 versus time. Calculate key pharmacokinetic parameters, including half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and the area under the curve (AUC).

Experimental Protocol 2: Optimizing Dosing Frequency for In Vivo Efficacy Studies

Objective: To determine the optimal dosing frequency of (Z)-SU14813 to maintain plasma concentrations within the therapeutic window and achieve maximum antitumor efficacy with minimal toxicity.

Methodology:

• Animal Model: Use an appropriate tumor xenograft model in immunocompromised mice.

• Dose Determination: Based on the determined half-life and pilot efficacy studies, select a starting dose and frequency (e.g., a BID regimen as suggested by the 1.8-hour half-life).[4]

• Treatment Groups: Establish multiple treatment groups to evaluate different dosing frequencies (e.g., once-daily vs. twice-daily) and/or different dose levels. Include a vehicle control group.

• Drug Administration: Administer (Z)-SU14813 or vehicle to the respective groups for the duration of the study.

• Efficacy Monitoring: Measure tumor volume 2-3 times per week. Monitor animal body weight and overall health daily to assess toxicity.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: At the end of the study (or at interim time points), collect blood samples for pharmacokinetic analysis to confirm that the dosing regimen is maintaining the desired plasma concentrations. Collect tumor samples to assess target engagement (e.g., by Western blot for phosphorylated VEGFR-2).

• Data Analysis: Compare the tumor growth inhibition between the different treatment groups. Correlate the efficacy and toxicity data with the pharmacokinetic and pharmacodynamic data to determine the optimal dosing regimen.

Visualizations

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. derangedphysiology.com [derangedphysiology.com]
• 3. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Inconsistent results with (Z)-SU14813 what are the causes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential inconsistencies in experimental results obtained using (Z)-SU14813.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing variable results in my cell-based assays with (Z)-SU14813?

A1: Inconsistent results with (Z)-SU14813 in cell-based assays can stem from several factors:

• Compound Solubility and Stability: (Z)-SU14813 has poor aqueous solubility. Improper dissolution or precipitation during the experiment can lead to variations in the effective concentration. It is crucial to use fresh, anhydrous DMSO for preparing stock solutions as DMSO is hygroscopic and absorbed moisture can reduce the compound's solubility.[1][2]

• Multi-Target Inhibition: SU14813 is a multi-targeted kinase inhibitor, affecting VEGFR, PDGFR, KIT, and other kinases.[2][3] The observed phenotype will depend on the specific expression profile of these kinases in your cell line, which can lead to different outcomes in different cellular contexts.

• Off-Target Effects: Like many kinase inhibitors, SU14813 may have off-target effects, influencing signaling pathways other than the intended targets.[4] These unintended interactions can contribute to variability in experimental results.

Q2: My in vivo experiments are showing inconsistent tumor growth inhibition. What could be the cause?

A2: Inconsistent outcomes in in vivo studies are often linked to the formulation and administration of (Z)-SU14813:

• Formulation and Administration: Due to its low solubility, preparing a stable and homogenous formulation for animal studies is critical. Precipitation of the compound can lead to inaccurate dosing. It is recommended to prepare fresh working solutions for each day of dosing.[1][5]

• Pharmacokinetics: The plasma concentration required for in vivo target inhibition is estimated to be between 100 to 200 ng/mL.[3] Variations in animal metabolism and clearance rates can affect the maintenance of this therapeutic window, leading to inconsistent efficacy.

Q3: How should I prepare and store (Z)-SU14813 to ensure consistent results?

A3: Proper handling and storage are critical for maintaining the integrity of (Z)-SU14813:

• Stock Solutions: Prepare stock solutions in anhydrous DMSO.[1][2]

• Storage: Store stock solutions at -20°C for up to one year or at -80°C for up to two years.[1] To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.[1]

• In Vivo Working Solutions: Prepare fresh daily and use immediately. If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[1][5]

Troubleshooting Guides

Issue 1: Low Potency or Inconsistent IC50 Values in In Vitro Assays

Possible Cause	Troubleshooting Step
Compound Precipitation	Visually inspect the media in your assay plates for any signs of precipitation. Prepare fresh dilutions of the compound from the stock solution for each experiment.
Inaccurate Stock Concentration	Verify the concentration of your stock solution. If possible, use a spectrophotometric method. Always use fresh, high-quality DMSO to prepare stock solutions as absorbed water can affect solubility.[1][2]
Cell Line Variability	Ensure you are using a consistent passage number of your cell line, as kinase expression profiles can change over time in culture.
Assay Conditions	Standardize all assay parameters, including cell seeding density, incubation times, and serum concentration in the media.

Issue 2: High Variability in In Vivo Antitumor Efficacy

Possible Cause	Troubleshooting Step
Inconsistent Formulation	Prepare the dosing solution fresh each day.[1][5] Ensure the compound is fully dissolved before administration. Use the recommended formulation protocols to improve solubility and stability.
Incorrect Dosing	Calibrate your administration equipment to ensure accurate and consistent dosing for each animal.
Animal Health and Stress	Monitor the health of the animals closely, as stress and underlying health issues can impact tumor growth and drug metabolism.

Quantitative Data

Table 1: IC50 Values of (Z)-SU14813 for Various Kinases

Kinase Target	IC50 (nM)
VEGFR1	2[2]
VEGFR2	50[2]
PDGFRβ	4[2]
KIT	15[2]
FLT3	Not explicitly stated in provided results
CSF1R/FMS	Not explicitly stated in provided results

Table 2: Cellular IC50 Values of (Z)-SU14813

Target Phosphorylation	Cell Line	IC50 (nM)
VEGFR-2	Porcine Aorta Endothelial Cells	5.2[1]
PDGFR-β	Porcine Aorta Endothelial Cells	9.9[1]
KIT	Porcine Aorta Endothelial Cells	11.2[1]

Experimental Protocols

Protocol 1: Preparation of (Z)-SU14813 Stock Solution (10 mM)

• Materials: (Z)-SU14813 powder, anhydrous Dimethyl Sulfoxide (DMSO).

• Procedure:

  • Calculate the required mass of (Z)-SU14813 for your desired volume of 10 mM stock solution (Molecular Weight: 442.48 g/mol ).

  • Add the appropriate volume of anhydrous DMSO to the vial containing the (Z)-SU14813 powder.

  • Vortex thoroughly to ensure complete dissolution. If needed, gentle warming or sonication can be applied.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of (Z)-SU14813 Working Solution for In Vivo Studies

This protocol provides a clear solution for a concentration of at least 2.5 mg/mL.[1]

• Materials: (Z)-SU14813 stock solution in DMSO, PEG300, Tween-80, Saline.

• Procedure (for a final solution with 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline):

  • For a 1 mL final volume, start with 100 µL of a 25 mg/mL (Z)-SU14813 stock solution in DMSO.

  • Add 400 µL of PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix until the solution is clear.

  • Add 450 µL of saline to reach the final volume of 1 mL.

  • This working solution should be prepared fresh daily and used immediately.[1]

Visualizations

Caption: Inhibition of VEGFR, PDGFR, and KIT pathways by (Z)-SU14813.

Caption: Troubleshooting workflow for inconsistent results with (Z)-SU14813.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

(Z)-SU14813 degradation and stability in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and long-term storage of (Z)-SU14813. Below you will find frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols for stability assessment.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid (Z)-SU14813?

For long-term storage, solid (Z)-SU14813 should be kept in a dry, dark environment at -20°C for up to two years. For short-term storage (days to weeks), it can be stored at 0-4°C. The compound is stable for several weeks at ambient temperature, making it suitable for standard shipping conditions.[1]

Q2: How should I prepare and store stock solutions of (Z)-SU14813?

It is recommended to prepare stock solutions in anhydrous dimethyl sulfoxide (B87167) (DMSO).[1] Once prepared, these stock solutions should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -80°C for up to two years or at -20°C for up to one year.[2]

Q3: Is (Z)-SU14813 stable in aqueous solutions or cell culture media?

(Z)-SU14813, like many small molecule inhibitors, is susceptible to degradation in aqueous environments. It is strongly advised to prepare working dilutions in aqueous buffers or cell culture media immediately before use. Do not store (Z)-SU14813 in aqueous solutions for extended periods, as this can lead to hydrolysis and a decrease in compound potency.

Q4: What are the primary targets of (Z)-SU14813?

(Z)-SU14813 is a multi-targeted receptor tyrosine kinase (RTK) inhibitor. Its primary targets include Vascular Endothelial Growth Factor Receptors (VEGFR1 and VEGFR2), Platelet-Derived Growth Factor Receptor β (PDGFRβ), and KIT.[2][3]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments due to the degradation or instability of (Z)-SU14813.

Issue 1: Diminished or inconsistent inhibitory effects in cell-based assays.

• Possible Cause: This is often the first indication of compound degradation. If the stock solution has been stored improperly, subjected to multiple freeze-thaw cycles, or if working solutions in aqueous media were not prepared fresh, the concentration of active (Z)-SU14813 may be lower than expected.

• Solution:

  • Always use a fresh aliquot of your DMSO stock solution for each experiment.

  • Prepare dilutions in your final assay buffer or media immediately before adding to your cells.

  • If degradation is suspected, perform a quality control check of your stock solution using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

Issue 2: Appearance of unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS).

• Possible Cause: The presence of additional peaks that are not present in the chromatogram of a freshly prepared standard solution indicates the presence of degradation products.

• Solution:

  • Compare the chromatogram of your sample to a reference chromatogram of a freshly prepared (Z)-SU14813 standard.

  • If degradation is confirmed, the stock solution should be discarded and a new one prepared from solid material.

  • Consider performing a forced degradation study to identify the retention times of potential degradation products under various stress conditions.

Issue 3: Precipitation of the compound in cell culture medium.

• Possible Cause: While not directly a degradation issue, poor solubility can be exacerbated by using DMSO that has absorbed moisture. Anhydrous DMSO is recommended for preparing stock solutions. Additionally, the final concentration of DMSO in the culture medium may be too low to maintain solubility.

• Solution:

  • Use fresh, high-quality anhydrous DMSO to prepare stock solutions. Sonication can aid in dissolution.

  • Ensure the final concentration of DMSO in your cell culture medium is sufficient to maintain the solubility of (Z)-SU14813 at the desired working concentration (typically between 0.1% and 0.5%).

  • Prepare a more dilute intermediate stock solution in DMSO before the final dilution into the aqueous medium.

Stability and Storage Data

The following tables summarize the recommended storage conditions for (Z)-SU14813. Please note that specific quantitative degradation rates are not publicly available and should be determined empirically.

Table 1: Long-Term Storage of Solid (Z)-SU14813

Storage Temperature	Recommended Duration	Storage Conditions
-20°C	Up to 2 years	Dry, dark environment
0-4°C	Days to weeks	Dry, dark environment
Ambient	Not recommended for long-term	Suitable for shipping

Table 2: Long-Term Storage of (Z)-SU14813 in DMSO

Storage Temperature	Recommended Duration	Important Considerations
-80°C	Up to 2 years	Aliquot to avoid freeze-thaw cycles
-20°C	Up to 1 year	Aliquot to avoid freeze-thaw cycles

Experimental Protocols

Protocol 1: Forced Degradation Study of (Z)-SU14813

This protocol outlines a general procedure for stress testing to intentionally degrade (Z)-SU14813, which is a crucial step in developing a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of (Z)-SU14813 in acetonitrile (B52724) or a suitable organic solvent.

• Acid Hydrolysis: Mix equal volumes of the stock solution and 1N HCl. Incubate at 60°C for 24 hours. Neutralize with 1N NaOH before analysis.

• Base Hydrolysis: Mix equal volumes of the stock solution and 1N NaOH. Incubate at 60°C for 24 hours. Neutralize with 1N HCl before analysis.

• Oxidative Degradation: Mix equal volumes of the stock solution and 30% hydrogen peroxide. Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Place an aliquot of the solid compound in a 60°C oven for 48 hours. Dissolve in the mobile phase for analysis.

• Photolytic Degradation: Expose a solution of (Z)-SU14813 (e.g., in acetonitrile) to direct sunlight or a photostability chamber for 24-48 hours. Keep a control sample wrapped in aluminum foil.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable analytical method like HPLC-UV to observe the extent of degradation and the formation of degradation products.

Protocol 2: Stability-Indicating HPLC Method (Hypothetical Example)

This protocol provides a starting point for developing an HPLC method to separate (Z)-SU14813 from its potential degradation products.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 5% A, 95% B

  • 25-30 min: 5% A, 95% B

  • 30-35 min: Linear gradient back to 95% A, 5% B

  • 35-40 min: 95% A, 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis spectral analysis of (Z)-SU14813 (scan for maximum absorbance).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Visualizations

Caption: Signaling pathway inhibited by (Z)-SU14813.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

How to minimize the impact of hygroscopic DMSO on (Z)-SU14813 solubility

This technical support guide is intended for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the handling and solubility of (Z)-SU14813, with a specific focus on minimizing the impact of hygroscopic dimethyl sulfoxide (B87167) (DMSO).

Frequently Asked Questions (FAQs)

Q1: My (Z)-SU14813 is not dissolving properly in DMSO, or it has precipitated out of solution. What is the likely cause?

A1: The most common reason for solubility issues with (Z)-SU14813 in DMSO is the presence of water.[1][2][3][4] DMSO is highly hygroscopic, meaning it readily absorbs moisture from the surrounding atmosphere.[5][6][7][8] Even small amounts of absorbed water can significantly decrease the solubility of (Z)-SU14813, leading to incomplete dissolution or precipitation.[1][4] Several suppliers explicitly warn that hygroscopic DMSO has a significant impact on the solubility of this product.[1][4] Repeated freeze-thaw cycles of stock solutions can also contribute to compound precipitation by introducing moisture.[6][9]

Q2: What is the recommended grade and handling procedure for DMSO to ensure optimal (Z)-SU14813 solubility?

A2: To ensure the best results, it is crucial to use anhydrous DMSO with a purity of ≥99.9%.[6] Always use a new, unopened bottle of anhydrous DMSO or a properly stored and sealed bottle that has been protected from moisture.[3][5] When not in use, the DMSO container should be tightly sealed.[5][10] For highly sensitive experiments, using DMSO from single-use ampules is recommended to prevent moisture contamination.[3]

Q3: What are the reported solubility concentrations for (Z)-SU14813 in DMSO?

A3: The solubility of (Z)-SU14813 in DMSO is reported to be high, though values can vary between suppliers. It is important to note that achieving these concentrations is highly dependent on using anhydrous DMSO and proper technique. Ultrasonic assistance may be required to achieve higher concentrations.[1]

Q4: Can I use other solvents to dissolve (Z)-SU14813?

A4: While DMSO is a common solvent for (Z)-SU14813, other solvent systems can be used, particularly for in vivo studies. These often involve a co-solvent system. For example, formulations with 10% DMSO in combination with PEG300, Tween-80, and saline, or with corn oil have been reported.[1][11] The choice of solvent will depend on the specific experimental requirements.

Q5: What should I do if I observe precipitation after diluting my (Z)-SU14813 DMSO stock in an aqueous buffer?

A5: This phenomenon, often referred to as "solvent shock," can happen when a concentrated DMSO stock is rapidly diluted into an aqueous solution where the compound is less soluble.[2] To mitigate this, you can try the following:

• Stepwise Dilution: Gradually add the aqueous buffer to the DMSO stock.

• Vigorous Mixing: Add the DMSO stock dropwise to the aqueous buffer while vigorously stirring or vortexing.[2]

• Lower Final Concentration: Ensure the final concentration in the aqueous buffer does not exceed the aqueous solubility of (Z)-SU14813.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
(Z)-SU14813 powder does not fully dissolve in DMSO.	1. Water contamination in DMSO.[2][3] 2. Insufficient mixing or sonication.	1. Use a new, sealed bottle of anhydrous DMSO (≥99.9% purity).[3][6] 2. Vortex the solution for several minutes. If necessary, use an ultrasonic bath to aid dissolution.[1]
Previously clear (Z)-SU14813 solution in DMSO now shows precipitation.	1. Water absorption from the air over time.[2] 2. Repeated freeze-thaw cycles.[6][9]	1. Prepare fresh stock solutions and use them promptly. 2. Store stock solutions in small, single-use aliquots to minimize freeze-thaw cycles and moisture exposure.[6]
Precipitation occurs immediately upon dilution of DMSO stock into aqueous media.	1. The final concentration exceeds the aqueous solubility of (Z)-SU14813. 2. "Solvent shock" due to rapid dilution.[2]	1. Lower the final working concentration of (Z)-SU14813. 2. Add the DMSO stock dropwise to the aqueous buffer while vigorously stirring.[2]

Data Presentation

Table 1: Reported Solubility of (Z)-SU14813 in DMSO

Supplier	Reported Solubility	Molar Concentration	Notes
MedchemExpress	44 mg/mL	99.44 mM	Requires ultrasonic; Hygroscopic DMSO has a significant impact on solubility.[1]
Selleck Chemicals	88 mg/mL	198.87 mM	Moisture-absorbing DMSO reduces solubility. Please use fresh DMSO.[4]

Table 2: Recommended DMSO Grades for Stock Solutions

Grade	Purity	Key Features
Anhydrous	≥99.9%	Low water content to prevent compound precipitation.[6]
Molecular Biology Grade	≥99.9%	Tested for the absence of nucleases and proteases.[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of (Z)-SU14813 in Anhydrous DMSO

Materials:

• (Z)-SU14813 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

• Calibrated micropipettes and sterile, nuclease-free tips

• Analytical balance (readable to at least 0.1 mg)

• Vortex mixer

• Ultrasonic water bath (optional)

Procedure:

• Determine the required mass: The molecular weight of (Z)-SU14813 is 442.48 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need 4.42 mg of the compound.

• Weigh the compound: Place a sterile microcentrifuge tube on the analytical balance and tare it. Carefully weigh the calculated amount of (Z)-SU14813 into the tube.

• Add anhydrous DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the (Z)-SU14813 powder.

• Dissolution: Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.

• Visual Inspection and Sonication (if needed): Visually inspect the solution to ensure the compound has completely dissolved. If any particulate matter remains, place the tube in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.[1]

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[6] Store the aliquots at -20°C for short- to medium-term storage (1-6 months) or at -80°C for long-term storage (up to 1 year).[1][6]

Visualizations

Caption: Workflow for Preparing (Z)-SU14813 Stock Solution.

Caption: Impact of DMSO Water Content on Solubility.

Caption: Simplified Signaling Pathway Inhibition by (Z)-SU14813.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. tutorchase.com [tutorchase.com]
• 6. benchchem.com [benchchem.com]
• 7. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. ziath.com [ziath.com]
• 10. depts.washington.edu [depts.washington.edu]
• 11. medchemexpress.com [medchemexpress.com]

Interpreting unexpected phenotypes after (Z)-SU14813 treatment

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals interpret unexpected phenotypes following treatment with (Z)-SU14813.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing a weaker-than-expected anti-proliferative effect in my cell line, or even resistance, despite using the recommended concentrations of SU14813. What are the potential causes?

A1: This is a common issue that can arise from several factors related to both the specific cell model and the experimental setup. SU14813 is a multi-targeted receptor tyrosine kinase (RTK) inhibitor, and its efficacy is dependent on the cell's reliance on the signaling pathways it blocks.[1][2]

Troubleshooting Steps:

• Verify Target Expression: Confirm that your cell line expresses the primary targets of SU14813 (VEGFR, PDGFR, KIT, FLT3).[1][3] Low or absent expression of these RTKs will naturally lead to a lack of response.

• Assess Basal Pathway Activation: Check if the target RTKs are constitutively active or "turned on" in your cell line. Even if the receptors are present, they may not be the primary drivers of proliferation in your specific model.

• Confirm Target Engagement: It is crucial to verify that SU14813 is inhibiting the phosphorylation of its targets at the concentrations used in your experiments. A lack of target phosphorylation inhibition indicates a problem with the compound's activity or cell permeability.

• Investigate Compensatory Signaling: Cancer cells can develop resistance by activating alternative survival pathways. Inhibition of VEGFR and PDGFR, for example, might lead to the upregulation of other pathways like the EGFR or FGFR signaling cascades.[3]

• Check Compound Integrity: Ensure the stability and purity of your SU14813 stock. Improper storage or multiple freeze-thaw cycles can degrade the compound.

Q2: My cells show an unexpected phenotype, such as increased motility, altered morphology, or paradoxical pathway activation (e.g., increased p-ERK), after SU14813 treatment. How can I interpret this?

A2: Unexpected phenotypes often point towards off-target effects or complex biological responses like signaling pathway crosstalk and feedback loops.[4] While SU14813 is selective for its primary targets, it can interact with other kinases at higher concentrations, leading to unanticipated biological outcomes.[3]

Troubleshooting Steps:

• Review Kinase Selectivity Profile: Compare your effective concentration with the known IC50 values for both target and non-target kinases (see Table 1). If your concentration is high, you may be engaging off-target kinases.

• Dose-Response Analysis: Perform a detailed dose-response curve for the unexpected phenotype. An off-target effect might only appear at higher concentrations, while the on-target effect occurs at lower, more specific concentrations.

• Use a More Selective Inhibitor: As a control, use a different, more highly selective inhibitor for one of the primary targets (e.g., a specific VEGFR-2 inhibitor). If the unexpected phenotype disappears, it was likely caused by SU14813's effect on one of its other primary or off-targets.

• Investigate Feedback Loops: Inhibiting a key signaling node can sometimes relieve negative feedback mechanisms, leading to the hyperactivation of a parallel pathway.[4] For example, inhibiting the PI3K/AKT pathway downstream of an RTK can sometimes lead to a compensatory increase in MAPK/ERK signaling.

Q3: My in vivo xenograft model is not responding to SU14813, but my in vitro results were very promising. What could be the issue?

A3: A discrepancy between in vitro and in vivo results is a significant challenge in drug development and can often be attributed to pharmacokinetic (PK) and pharmacodynamic (PD) factors.

Troubleshooting Steps:

• Verify Drug Formulation and Dosing: Ensure the formulation used for animal studies allows for adequate bioavailability. SU14813 is typically prepared in specific vehicles for oral administration.[5] Confirm that the dosing regimen is sufficient to achieve the necessary plasma concentration.

• Assess Pharmacokinetics (PK): If possible, measure the plasma concentration of SU14813 in your animal models over time. The target plasma concentration for in vivo efficacy has been estimated to be between 100 to 200 ng/mL.[1][6]

• Perform Pharmacodynamic (PD) Analysis: After treatment, collect tumor tissue from the xenografts and perform a Western blot to check for the inhibition of target phosphorylation (e.g., p-VEGFR2, p-PDGFRβ). This will confirm whether the drug is reaching the tumor at a high enough concentration to engage its target.

• Consider the Tumor Microenvironment: The in vivo tumor microenvironment is far more complex than an in vitro culture. Factors like hypoxia, stromal cell interactions, and angiogenesis play a major role. SU14813's anti-angiogenic effects may take time to manifest as a reduction in tumor growth.[1]

Data Presentation

Table 1: Kinase Inhibitory Profile of (Z)-SU14813

This table summarizes the half-maximal inhibitory concentrations (IC50) of SU14813 against its primary RTK targets and selected non-target kinases. Use this data to assess the potential for on-target versus off-target effects at your experimental concentrations.

Kinase Target	Assay Type	IC50 (nmol/L or µmol/L)	Reference
Primary Targets
VEGFR-1 (Flt-1)	Biochemical	2 nM	[5][6]
VEGFR-2 (KDR)	Biochemical	50 nM	[5][6]
PDGFR-β	Biochemical	4 nM	[5][6]
KIT	Biochemical	15 nM	[5][6]
FLT3	Biochemical	0.002 - 0.05 µmol/L	[3]
FMS (CSF1R)	Biochemical	0.002 - 0.05 µmol/L	[3]
VEGFR-2	Cellular Phosphorylation	5.2 nM	[6]
PDGFR-β	Cellular Phosphorylation	9.9 nM	[6]
KIT	Cellular Phosphorylation	11.2 nM	[6]
Selected Non-Targets
FGFR-1	Biochemical	~1 to >200 µmol/L	[3]
EGFR	Biochemical	~1 to >200 µmol/L	[3]
Src	Biochemical	~1 to >200 µmol/L	[3]
cMet	Biochemical	~1 to >200 µmol/L	[3]

*IC50 values for FLT3 and FMS fall within this reported range.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: SU14813 inhibits multiple RTKs, blocking downstream pro-survival and proliferative pathways.

Caption: A logical workflow for troubleshooting unexpected phenotypes observed with SU14813.

Experimental Protocols

Protocol 1: Western Blot for Target Phosphorylation

This protocol is designed to assess whether SU14813 is inhibiting the phosphorylation of a target RTK (e.g., VEGFR-2) in a cellular context.

Materials:

• Cell line of interest

• (Z)-SU14813

• Appropriate ligand (e.g., VEGF-A for VEGFR-2)

• Serum-free media

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-VEGFR2, anti-total-VEGFR2, anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL substrate

Procedure:

• Cell Plating: Plate cells in 6-well plates and allow them to adhere overnight.

• Serum Starvation: The next day, wash cells with PBS and replace the growth medium with serum-free medium. Incubate for 18-24 hours to reduce basal receptor phosphorylation.

• Inhibitor Pre-treatment: Treat cells with various concentrations of SU14813 (e.g., 0, 10, 50, 200 nM) or a vehicle control (DMSO) for 2-4 hours.

• Ligand Stimulation: Stimulate the cells by adding the appropriate ligand (e.g., 50 ng/mL VEGF-A) for a short period (e.g., 10-15 minutes). Include an unstimulated, vehicle-treated control.

• Cell Lysis: Immediately place plates on ice, aspirate the medium, and wash with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

• Lysate Preparation: Incubate the lysate on ice for 30 minutes, vortexing occasionally. Centrifuge at 14,000 rpm for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration with lysis buffer and Laemmli sample buffer.

  • Boil samples at 95°C for 5 minutes.

  • Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run the electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in blocking buffer.

  • Incubate the membrane with the primary antibody for phospho-VEGFR2 overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection: Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Re-probing: To normalize the data, strip the membrane and re-probe with an antibody for total VEGFR2 and then a loading control (e.g., GAPDH).

Protocol 2: Cell Proliferation Assay (CellTiter-Glo®)

This protocol measures cell viability by quantifying ATP, which is an indicator of metabolically active cells.

Materials:

• Cell line of interest

• 96-well clear-bottom, opaque-walled plates

• (Z)-SU14813

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 2,000-10,000 cells/well) in 100 µL of complete growth medium. Allow cells to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of SU14813 in complete growth medium at 2x the final desired concentration.

• Remove the medium from the cells and add 100 µL of the compound dilutions to the appropriate wells. Include vehicle control (DMSO) and "no cells" (media only) wells for background measurement.

• Incubation: Incubate the plate for the desired time period (e.g., 72 hours) at 37°C in a CO2 incubator.

• Assay:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add 100 µL of the reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis:

  • Subtract the average background luminescence (from "no cells" wells) from all other measurements.

  • Normalize the data by setting the average vehicle-treated wells to 100% viability.

  • Plot the normalized viability against the log of the inhibitor concentration and fit a dose-response curve to calculate the IC50 value.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Navigating (Z)-SU14813 Treatment: A Guide to Cell Density-Dependent Concentration Adjustment

Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the use of (Z)-SU14813, a multi-targeted receptor tyrosine kinase (RTK) inhibitor. A critical, yet often overlooked, experimental variable is the impact of cell density on drug efficacy. This guide offers troubleshooting advice and frequently asked questions (FAQs) to address specific issues related to adjusting (Z)-SU14813 concentration for different cell densities, ensuring more reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: We are observing a decrease in the potency (higher IC50) of (Z)-SU14813 when we plate our cells at a higher density. Why does this happen?

A1: This is a well-documented phenomenon known as density-dependent chemoresistance. Several factors can contribute to this observation:

• Increased Target Expression: At higher cell densities, the expression of the target receptor tyrosine kinases (RTKs) for (Z)-SU14813, such as VEGFR, PDGFR, c-Kit, and FLT3, may be upregulated. This increased target load can effectively sequester the inhibitor, requiring a higher concentration to achieve the same level of pathway inhibition.

• Altered Cell Signaling: Cell-cell contact and the secretion of growth factors and cytokines in dense cultures can activate alternative survival pathways that are not targeted by (Z)-SU14813. This can render the cells less dependent on the signaling pathways that the drug inhibits.

• Reduced Drug Bioavailability: In dense, multi-layered cultures, the penetration of the drug to all cells may be limited, reducing the effective concentration experienced by cells in the lower layers.

• Changes in Cell Cycle Status: Higher cell confluence can lead to a greater proportion of cells exiting the cell cycle and entering a quiescent state (G0 phase). Since many kinase inhibitors are more effective against actively proliferating cells, this can lead to a decrease in apparent potency.

Q2: What is the recommended range of cell densities to use when testing (Z)-SU14813?

A2: The optimal cell density is highly dependent on the specific cell line and the experimental endpoint. It is crucial to determine the optimal seeding density for your particular cell line where the growth rate is relatively constant during the assay period.[1] As a general guideline, aim for a density that allows for logarithmic growth throughout the duration of the experiment without reaching over-confluence. Seeding cells at 70-80% confluence is a common practice for many cell-based assays.[2]

Q3: How can we experimentally determine the optimal concentration of (Z)-SU14813 for different cell densities?

A3: A systematic approach is required to determine the optimal concentration. We recommend performing a matrix experiment where you test a range of (Z)-SU14813 concentrations across a series of different cell seeding densities. This will allow you to determine the IC50 value at each density and understand how it changes with cell number.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in IC50 values between experiments.	Inconsistent cell seeding density.	Ensure accurate cell counting and consistent seeding techniques. Use a automated cell counter for better precision.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate for treatment groups. Fill them with sterile PBS or media to maintain humidity.
Pipetting errors during drug dilution.	Use calibrated pipettes and prepare a master mix of the drug dilutions to add to the plates.
No dose-dependent effect observed.	Incorrect concentration range tested.	Test a broader range of (Z)-SU14813 concentrations, including both higher and lower doses.
Compound instability or degradation.	Prepare fresh drug dilutions for each experiment from a validated stock solution. Store the stock solution according to the manufacturer's recommendations.
Low expression of target RTKs in the cell line.	Verify the expression of VEGFR, PDGFR, c-Kit, or FLT3 in your cell line using techniques like Western blotting or flow cytometry.
Unexpected cytotoxicity at low concentrations.	Solvent toxicity (e.g., DMSO).	Ensure the final concentration of the solvent in the culture medium is consistent across all wells and is at a non-toxic level (typically ≤ 0.1%).
Off-target effects of the compound.	While (Z)-SU14813 is a multi-targeted inhibitor, excessively high concentrations can lead to off-target toxicities. It's important to work within a validated concentration range.

Experimental Protocols

Protocol 1: Determining the Effect of Cell Density on (Z)-SU14813 IC50

This protocol outlines a method to systematically evaluate the influence of cell seeding density on the half-maximal inhibitory concentration (IC50) of (Z)-SU14813.

Materials:

• (Z)-SU14813 stock solution (e.g., 10 mM in DMSO)

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, resazurin, or a luminescence-based assay)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Prepare a single-cell suspension of your cells in complete medium.

  • Determine a range of cell seeding densities to test (e.g., 2,500, 5,000, 10,000, and 20,000 cells/well in a 96-well plate).

  • Seed the cells in the 96-well plates according to your density gradient and incubate for 24 hours to allow for attachment.

• Drug Treatment:

  • Prepare a serial dilution of (Z)-SU14813 in complete medium. A common approach is to use a 10-point, 3-fold dilution series to cover a wide concentration range.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) and a no-treatment control.

  • Carefully remove the medium from the cells and add the drug dilutions.

• Incubation:

  • Incubate the plates for a predetermined duration (e.g., 48 or 72 hours), which should be optimized for your cell line.

• Cell Viability Assay:

  • At the end of the incubation period, perform a cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the vehicle control (100% viability).

  • Plot the cell viability against the log of the (Z)-SU14813 concentration for each cell density.

  • Use a non-linear regression model (e.g., sigmoidal dose-response) to calculate the IC50 value for each cell density.

Data Presentation

The results of the experiment described in Protocol 1 can be summarized in the following table:

Seeding Density (cells/well)	(Z)-SU14813 IC50 (nM)
2,500	Value
5,000	Value
10,000	Value
20,000	Value

This table will clearly illustrate the relationship between cell density and the potency of (Z)-SU14813 in your specific experimental system.

Visualizations

Signaling Pathway of (Z)-SU14813 Inhibition

Caption: Inhibition of multiple RTKs by (Z)-SU14813 blocks downstream signaling pathways.

Experimental Workflow for Determining Density-Dependent IC50

Caption: Workflow for determining the IC50 of (Z)-SU14813 at different cell densities.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocol to prepare functional cellular nanovesicles with PD1 and TRAIL to boost antitumor response - PMC [pmc.ncbi.nlm.nih.gov]

Preventing (Z)-SU14813 from crashing out of solution during experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing (Z)-SU14813 from precipitating out of solution during experiments.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-SU14813 and what is its mechanism of action?

(Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2] It exerts its antiangiogenic and antitumor effects by inhibiting several RTKs, including Vascular Endothelial Growth Factor Receptors (VEGFR1 and VEGFR2), Platelet-Derived Growth Factor Receptor β (PDGFRβ), and KIT.[1][2][3] By blocking these signaling pathways, SU14813 can inhibit tumor cell proliferation, migration, survival, and angiogenesis.[1][3][4]

Q2: What are the primary causes of (Z)-SU14813 precipitation during experiments?

Precipitation of (Z)-SU14813 is a common issue stemming from its low aqueous solubility.[2][5] Key contributing factors include:

• High Final Concentration: Exceeding the solubility limit of the compound in the final experimental medium.

• Improper Dilution: Rapidly diluting a concentrated DMSO stock solution into an aqueous medium can cause the compound to "crash out."

• Low Temperature: Preparing or storing solutions at temperatures below ambient can decrease solubility.

• pH of Media: The pH of the culture medium can influence the compound's solubility.

• Interaction with Media Components: Components within the cell culture medium, such as salts and proteins, can interact with (Z)-SU14813 and reduce its solubility.

Q3: What is the recommended solvent and storage condition for (Z)-SU14813 stock solutions?

The recommended solvent for (Z)-SU14813 is Dimethyl Sulfoxide (DMSO).[2][5] It is practically insoluble in water and ethanol.[2] For optimal stability, stock solutions should be stored under the following conditions:

• Short-term (days to weeks): 0 - 4°C[5]

• Long-term (months to years): -20°C or -80°C[1][5]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[1] Use fresh, anhydrous DMSO for preparing stock solutions, as absorbed moisture can significantly reduce solubility.[2][6]

Troubleshooting Guide: Preventing Precipitation

Issue: I observed a precipitate after adding (Z)-SU14813 to my cell culture medium.

This is a common challenge that can often be resolved by optimizing the solution preparation and handling protocol. The following workflow provides a step-by-step approach to troubleshoot and prevent precipitation.

Caption: Troubleshooting workflow for (Z)-SU14813 precipitation.

Data Presentation: Solubility and Stock Preparation

The following tables summarize the solubility of (Z)-SU14813 and provide a quick reference for preparing stock solutions.

Table 1: Solubility of (Z)-SU14813

Solvent	Solubility	Notes
DMSO	≥ 44 mg/mL (99.44 mM)	May require sonication. Use of fresh, anhydrous DMSO is critical as hygroscopic DMSO can significantly impact solubility.[1][6]
Water	Insoluble	[2]
Ethanol	Insoluble	[2]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (5.65 mM)	A common formulation for in vivo experiments.[1]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (5.65 mM)	An alternative formulation for in vivo experiments.[1]

Table 2: Molarity Calculator for Stock Solutions

Desired Concentration	Mass of (Z)-SU14813 (MW: 442.48 g/mol )
1 mg
1 mM	2.2600 mL
5 mM	0.4520 mL
10 mM	0.2260 mL

Data adapted from supplier datasheets.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out the desired amount of (Z)-SU14813 powder. For example, weigh 10 mg.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial (for 10 mg to make a 10 mM solution, add 2.26 mL of DMSO).

• Dissolution: Vortex the vial for 1-2 minutes to dissolve the compound. If dissolution is difficult, gentle warming in a 37°C water bath or brief sonication can be applied.[1][6]

• Verification: Ensure the solution is clear and free of any visible particulates.

• Aliquoting and Storage: Aliquot the stock solution into single-use, sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term use.[1]

Protocol 2: Dilution of (Z)-SU14813 into Cell Culture Medium

• Pre-warm Media: Warm the required volume of cell culture medium (with or without serum) to 37°C in a water bath.

• Prepare for Dilution: Place the tube of pre-warmed media on a vortexer set to a low speed or prepare to swirl the tube gently but continuously.

• Gradual Addition: Add the required volume of the (Z)-SU14813 DMSO stock solution drop-by-drop into the center of the swirling media. This gradual dilution is critical to prevent the compound from precipitating.

• Final Mix: Continue to mix the solution for an additional 10-15 seconds to ensure homogeneity.

• Immediate Use: Use the freshly prepared media containing (Z)-SU14813 immediately for your experiment. Do not store the diluted solution at 4°C, as this can cause precipitation.

Signaling Pathway Visualization

(Z)-SU14813 inhibits multiple receptor tyrosine kinases involved in cancer progression. The diagram below illustrates the primary signaling pathways targeted by this inhibitor.

Caption: Signaling pathways inhibited by (Z)-SU14813.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. medkoo.com [medkoo.com]
• 6. medchemexpress.com [medchemexpress.com]

Dealing with batch-to-batch variability of (Z)-SU14813 powder

This technical support center is a resource for researchers, scientists, and drug development professionals using (Z)-SU14813 powder. It provides troubleshooting guides and frequently asked questions (FAQs) to address potential issues arising from batch-to-batch variability.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant decrease in the inhibitory activity of a new batch of (Z)-SU14813 in our cellular assays compared to previous batches. What are the potential causes?

A1: Batch-to-batch variability in the potency of small molecule inhibitors is a known challenge and can be attributed to several factors. The most common causes include:

• Purity Differences: Even small variations in the purity of the compound can lead to a significant difference in the concentration of the active molecule.

• Presence of Impurities: The manufacturing process can sometimes result in minor impurities that may interfere with the biological activity of the compound.[1]

• Compound Stability: Improper storage or handling of the (Z)-SU14813 powder can lead to its degradation over time, resulting in reduced potency.

• Solubility Issues: Incomplete solubilization of the powder will result in a lower effective concentration in your experiments.

Q2: How can we verify the quality and consistency of a new batch of (Z)-SU14813 powder?

A2: It is highly recommended to perform in-house quality control checks on each new batch. This should ideally include:

• Analytical Chemistry: Techniques like High-Performance Liquid Chromatography (HPLC) can be used to confirm the purity of the compound and identify any potential impurities. Mass Spectrometry (MS) can verify the molecular weight.

• Functional Assay: A standardized cellular assay, such as a cell viability or a target phosphorylation assay, should be performed to determine the IC50 value of the new batch and compare it to the expected range.

Q3: What are the recommended storage conditions for (Z)-SU14813 powder and its stock solutions?

A3: Proper storage is critical to maintain the integrity of the compound.

• Powder: Store the solid powder at -20°C for long-term storage.[2]

• Stock Solutions: Prepare concentrated stock solutions in a suitable solvent like DMSO. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.[3]

Q4: We are observing unexpected off-target effects with a new batch of (Z)-SU14813. What could be the reason?

A4: The presence of impurities is a likely cause for new off-target effects.[1] Different synthesis batches may have varying impurity profiles, and these impurities could have their own biological activities. A thorough analytical characterization of the new batch is recommended to identify any potential contaminants.

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values in Cell Viability Assays

You may observe that the half-maximal inhibitory concentration (IC50) of (Z)-SU14813 varies significantly between experiments or with a new batch of the compound.

Caption: Troubleshooting workflow for inconsistent IC50 values.

The following table illustrates a hypothetical scenario of batch-to-batch variability based on a Certificate of Analysis.

Parameter	Batch A (Expected)	Batch B (Problematic)	Recommended Action
Appearance	White to off-white powder	Slightly yellowish powder	Investigate potential degradation.
Purity (HPLC)	≥ 98.0%	95.2%	Lower purity might lead to reduced potency.
Major Impurity	< 0.5%	1.8%	Identify the impurity if possible; it may have off-target effects.
**Solubility (DMSO)	≥ 15 mg/mL	Appears lower, some precipitate	Ensure complete dissolution before use.
IC50 (HUVEC cells)	~10 nM	~50 nM	Correlates with lower purity and potential solubility issues.

Issue 2: Reduced Inhibition of Target Phosphorylation

You may find that a new batch of (Z)-SU14813 is less effective at inhibiting the phosphorylation of its target receptor tyrosine kinases (e.g., VEGFR2).

Caption: Troubleshooting workflow for reduced target inhibition.

Signaling Pathway

(Z)-SU14813 is a multi-targeted receptor tyrosine kinase (RTK) inhibitor. It primarily targets VEGFR, PDGFR, KIT, and FLT3, which are key drivers of angiogenesis and tumor cell proliferation.

Caption: Simplified signaling pathways inhibited by (Z)-SU14813.

Experimental Protocols

Protocol 1: Quality Control of (Z)-SU14813 Powder by HPLC

This protocol provides a general method for assessing the purity of (Z)-SU14813 powder.

Materials:

• (Z)-SU14813 powder (new and reference batches)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • Accurately weigh and dissolve 1 mg of each (Z)-SU14813 batch in 1 mL of DMSO to create 1 mg/mL stock solutions.

  • Further dilute the stock solutions to a final concentration of 10 µg/mL with the mobile phase.

• HPLC Conditions (example):

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A linear gradient from 30% to 90% B over 10 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 280 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Integrate the peak areas for (Z)-SU14813 and any impurities in the chromatograms for both batches.

  • Calculate the percentage purity for each batch: Purity (%) = (Area of SU14813 Peak / Total Area of All Peaks) * 100.

  • Compare the impurity profiles of the two batches, noting any new or significantly larger impurity peaks in the new batch.

Protocol 2: Cell Viability (MTT) Assay

This protocol is for determining the IC50 value of (Z)-SU14813 in a cancer cell line (e.g., HUVEC).

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Cell culture medium and supplements

• (Z)-SU14813 stock solution in DMSO

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Cell Seeding:

  • Seed HUVECs into a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (Z)-SU14813 in cell culture medium.

  • Treat the cells with a range of concentrations (e.g., 0.1 nM to 10 µM) for 72 hours. Include a vehicle control (DMSO).

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add solubilization solution to dissolve the formazan (B1609692) crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.[4][5]

Protocol 3: Western Blot Analysis of p-VEGFR2

This protocol is to assess the inhibitory effect of (Z)-SU14813 on VEGFR2 phosphorylation.

Materials:

• HUVECs or other suitable cell line

• (Z)-SU14813 stock solution in DMSO

• Recombinant human VEGF-A

• Lysis buffer (RIPA) with protease and phosphatase inhibitors

• Primary antibodies: anti-p-VEGFR2 (Tyr1175), anti-total VEGFR2, and a loading control (e.g., anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Cell Treatment:

  • Seed cells and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat cells with varying concentrations of (Z)-SU14813 for 2 hours.

  • Stimulate with VEGF-A (e.g., 50 ng/mL) for 10-15 minutes.

• Cell Lysis and Protein Quantification:

  • Lyse the cells in ice-cold lysis buffer.

  • Quantify protein concentration using a BCA assay.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight.

  • Incubate with HRP-conjugated secondary antibody.

  • Detect the signal using an ECL reagent and an imaging system.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the p-VEGFR2 signal to the total VEGFR2 signal and the loading control.

References

• 1. Impact of Impurity on Kinetic Estimates from Transport and Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Strategies to Mitigate On-Target Toxicities of RTK Inhibitors

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the on-target toxicities of Receptor Tyrosine Kinase (RTK) inhibitors.

Frequently Asked Questions (FAQs)

Q1: What are the most common on-target toxicities observed with RTK inhibitors?

A1: On-target toxicities arise because the RTK targeted in cancer cells is also present in healthy tissues, where it plays a physiological role.[1] The most frequently observed on-target toxicities are specific to the RTK being inhibited. For example:

• EGFR (Epidermal Growth Factor Receptor) inhibitors commonly cause dermatological toxicities such as papulopustular (acneiform) rash, dry skin (xerosis), and nail changes (paronychia).[2][3][4] Gastrointestinal issues like diarrhea and mucositis are also prevalent.

• VEGFR (Vascular Endothelial Growth Factor Receptor) inhibitors are often associated with cardiovascular toxicities, including hypertension, cardiac dysfunction, and thromboembolic events.[5][6] Other common side effects include hypothyroidism and hand-foot skin reaction.[5]

Q2: My RTK inhibitor is causing significant cytotoxicity in my cell culture experiments, even at low concentrations. How can I determine if this is an on-target or off-target effect?

A2: Distinguishing between on-target and off-target toxicity is a critical step in preclinical research. Here’s a troubleshooting approach:

• Confirm On-Target Engagement: First, verify that your inhibitor is hitting its intended target at the concentrations used. A Western blot to assess the phosphorylation status of the target RTK and its downstream effectors (e.g., ERK, AKT) is a standard method. A reduction in phosphorylation confirms on-target activity.

• Rescue Experiment: If possible, perform a rescue experiment by overexpressing a drug-resistant mutant of the target kinase. If the toxicity is on-target, the resistant cells should show increased viability compared to wild-type cells.

• Use a Structurally Unrelated Inhibitor: Test a second inhibitor that targets the same RTK but has a different chemical structure. If both inhibitors produce the same phenotype, it is more likely to be an on-target effect.

• Kinome Profiling: If off-target effects are suspected, a kinome-wide selectivity screen can identify other kinases that your compound may be inhibiting.

Q3: We are observing inconsistent IC50 values for our RTK inhibitor in our cell viability assays. What are the potential causes and how can we troubleshoot this?

A3: Inconsistent IC50 values are a common challenge. The variability can stem from several factors related to experimental setup and execution. Here are some key areas to investigate:

• Compound Handling: Ensure the inhibitor is properly stored and has not degraded. Prepare fresh serial dilutions for each experiment from a high-concentration stock solution to minimize pipetting errors.

• Cell Culture Conditions: Use cells within a consistent and low passage number range. Ensure uniform cell seeding density across all wells, as this can significantly impact results. Regularly test for mycoplasma contamination.

• Assay Parameters: Standardize incubation times with the inhibitor. The concentration of components in the cell culture medium, such as serum, can also influence inhibitor activity.

• Data Analysis: Use a consistent method for data normalization and curve fitting. Ensure that your positive and negative controls are behaving as expected.

Troubleshooting Guides

Issue 1: High Incidence of EGFR Inhibitor-Induced Rash in Keratinocyte Cultures

Problem: You are testing a novel EGFR inhibitor on a keratinocyte cell line and observe a high level of cytotoxicity and morphological changes consistent with dermatological toxicity.

Troubleshooting Steps:

• Dose-Response and Time-Course: Perform a detailed dose-response and time-course experiment to identify the lowest effective concentration and optimal incubation time that inhibits EGFR signaling without causing excessive cell death.

• Co-treatment with Mitigating Agents: Based on clinical strategies, test the co-administration of agents that may mitigate the toxicity. For example:

  • Topical Steroid Analogues: In a co-culture model or 3D skin equivalent, test the effect of adding a low-dose corticosteroid.

  • Anti-inflammatory Agents: Evaluate the impact of co-treatment with anti-inflammatory agents like doxycycline (B596269) or minocycline, which have shown efficacy in managing EGFR inhibitor-induced rash due to their anti-inflammatory properties.[4]

• Assess Downstream Signaling: Analyze the effect of your inhibitor on downstream pathways in the keratinocytes. This can help to understand the specific mechanism of toxicity.

Issue 2: Cardiotoxicity Observed with a VEGFR Inhibitor in Cardiomyocyte Cultures

Problem: Your novel VEGFR inhibitor is causing decreased viability and contractility in induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs).

Troubleshooting Steps:

• Confirm On-Target VEGFR Inhibition: Although cardiomyocytes are not the primary target, they can be affected by VEGFR inhibition. Confirm that your inhibitor is affecting VEGFR signaling in endothelial cells within a co-culture system if possible.

• Mitochondrial Function Assays: VEGFR inhibitor-induced cardiotoxicity is often linked to mitochondrial dysfunction.[6] Perform assays to measure mitochondrial membrane potential, oxygen consumption, and reactive oxygen species (ROS) production.

• Evaluate Cardioprotective Co-treatments:

  • ACE inhibitors or Beta-blockers: Test the co-administration of cardioprotective agents that are used clinically to manage cardiotoxicity.

  • Antioxidants: Assess whether co-treatment with an antioxidant can rescue the cells from inhibitor-induced ROS production and subsequent cell death.

• Electrophysiology Assessment: Use microelectrode arrays (MEAs) to assess for any proarrhythmic effects of your compound on hiPSC-CMs.

Data on Mitigation Strategies

The following tables summarize quantitative data on the incidence of common on-target toxicities and the efficacy of some mitigation strategies.

Table 1: Incidence of Dermatological Toxicities with EGFR Inhibitors and Efficacy of Prophylactic Treatment

EGFR Inhibitor	Incidence of All-Grade Rash	Incidence of Grade ≥3 Rash	Prophylactic Treatment	Reduction in Grade ≥2 Rash	Reference
Erlotinib	59% - 79%	Not specified	Doxycycline	82% to 39%	[7]
Cetuximab	~90%	~10-20%	Minocycline	Reduction in severe facial rash (42% to 20%)	[7]
Panitumumab	~90%	~10-15%	Proactive skin treatment*	62% to 29%	[8]

* Proactive skin treatment included skin moisturizers, sunscreen, topical steroid, and doxycycline.

Table 2: Incidence of Diarrhea with EGFR and HER2 Inhibitors and Impact on Treatment

Inhibitor	Target(s)	Incidence of All-Grade Diarrhea	Incidence of Grade ≥3 Diarrhea	Dose Reductions due to Diarrhea	Treatment Discontinuation due to Diarrhea	Reference
Erlotinib	EGFR	18% - 55%	3% - 6%	Not specified	Not specified	[2]
Gefitinib	EGFR	18% - 69%	Up to 25%	Not specified	Not specified	[2]
Afatinib	EGFR, HER2, HER4	87% - 95%	5% - 17%	20%	1.3%	[2]
Neratinib	EGFR, HER2, HER4	95%	40%	26%	17%	[2]
Lapatinib	EGFR, HER2	~65%	~14%	Not specified	12% - 13%	[2][9]
Osimertinib	EGFR (T790M)	41%	1%	Not specified	Not specified	[2]

Key Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay) to Assess Cytotoxicity

This protocol is for determining the dose-response of an RTK inhibitor on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., A431 for EGFR inhibitors)

• Complete cell culture medium

• RTK inhibitor stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the RTK inhibitor in complete culture medium. Remove the old medium and add the medium containing the different inhibitor concentrations. Include a vehicle-only control (DMSO at the same final concentration).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add MTT solution to each well (typically 10% of the total volume) and incubate for 2-4 hours at 37°C.

• Solubilization: Add solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Protocol 2: Assessing Cardiotoxicity using hiPSC-Cardiomyocytes

This protocol provides a framework for evaluating the cardiotoxic potential of RTK inhibitors.

Materials:

• Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs)

• Appropriate cardiomyocyte culture medium

• RTK inhibitor stock solution (in DMSO)

• Cell viability assay kit (e.g., CellTiter-Glo®)

• Microelectrode array (MEA) system

• Fluorescent dyes for mitochondrial membrane potential and ROS

Methodology:

• Cell Culture: Culture hiPSC-CMs according to the manufacturer's instructions until they form a spontaneously beating syncytium.

• Compound Treatment: Treat the hiPSC-CMs with a range of concentrations of the RTK inhibitor. Include a vehicle control.

• Cell Viability Assessment: After a set incubation period (e.g., 72 hours), assess cell viability using a luminescence-based assay like CellTiter-Glo®.

• Functional Assessment (MEA): Plate hiPSC-CMs on MEA plates. After treatment with the inhibitor, record the field potential duration, beat rate, and arrhythmogenic events.

• Mechanistic Assays:

  • Mitochondrial Health: Use fluorescent probes like TMRM or JC-1 to measure changes in mitochondrial membrane potential.

  • Oxidative Stress: Use a probe like CellROX™ Green to quantify the generation of reactive oxygen species.

• Data Analysis: Analyze the dose-dependent effects on viability, electrophysiology, and mechanistic endpoints to create a cardiotoxicity profile of the inhibitor.

Signaling Pathway Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. cancernetwork.com [cancernetwork.com]
• 4. EGFR Inhibitor–Associated Papulopustular Rash [jhoponline.com]
• 5. Cardiotoxicity with vascular endothelial growth factor inhibitor therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cardiovascular Toxicity Induced by Vascular Endothelial Growth Factor Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A review of the treatment options for skin rash induced by EGFR-targeted therapies: Evidence from randomized clinical trials and a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. targetedonc.com [targetedonc.com]
• 9. targetedonc.com [targetedonc.com]

Optimizing incubation time for (Z)-SU14813 in cell-based assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the use of (Z)-SU14813 in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Z)-SU14813?

(Z)-SU14813 is a multi-targeted receptor tyrosine kinase (RTK) inhibitor. It exerts its effects by binding to and inhibiting the activity of several RTKs, including Vascular Endothelial Growth Factor Receptors (VEGFR), Platelet-Derived Growth Factor Receptors (PDGFR), KIT (stem cell factor receptor), and Fms-like tyrosine kinase 3 (FLT3).[1][2][3] By blocking the signaling pathways mediated by these receptors, SU14813 can inhibit tumor growth and angiogenesis.[1][2]

Q2: Which signaling pathways are affected by (Z)-SU14813?

(Z)-SU14813 primarily inhibits the signaling cascades initiated by VEGFR, PDGFR, KIT, and FLT3.[1][2] These pathways are crucial for processes such as cell proliferation, survival, migration, and angiogenesis. Inhibition of these pathways can lead to reduced tumor cell growth and decreased formation of new blood vessels that supply tumors.

Caption: (Z)-SU14813 inhibits multiple RTKs.

Q3: What are the typical effective concentrations of (Z)-SU14813 in cell-based assays?

The effective concentration of (Z)-SU14813 can vary depending on the cell line and the specific RTK being targeted. Biochemical assays show IC50 values in the low nanomolar range for its primary targets.[4][5] In cellular assays, the IC50 values for inhibiting receptor phosphorylation are also in the low nanomolar range.[4] For assays measuring cellular responses like proliferation, higher concentrations in the range of 50 to 100 nM may be required.[4]

Troubleshooting Guide

Problem 1: No or low inhibition of target phosphorylation.

• Possible Cause 1: Suboptimal Incubation Time.

  • Solution: The incubation time may be too short for the inhibitor to effectively enter the cells and engage its target. Perform a time-course experiment to determine the optimal incubation period. For phosphorylation events, which are often rapid, shorter time points (e.g., 15, 30, 60, 120 minutes) should be tested.

• Possible Cause 2: Incorrect Inhibitor Concentration.

  • Solution: The concentration of SU14813 may be too low. Perform a dose-response experiment to determine the IC50 in your specific cell line. Start with a broad range of concentrations (e.g., 1 nM to 10 µM).

• Possible Cause 3: Inhibitor Degradation.

  • Solution: Ensure that the (Z)-SU14813 stock solution is stored correctly and has not undergone multiple freeze-thaw cycles.[4] Prepare fresh dilutions in pre-warmed cell culture medium for each experiment.

Problem 2: High cell death or cytotoxicity observed.

• Possible Cause 1: Off-target effects at high concentrations.

  • Solution: High concentrations of the inhibitor may lead to off-target effects and general cytotoxicity. Refer to your dose-response curve and use the lowest concentration that gives you the desired level of target inhibition.

• Possible Cause 2: Long Incubation Time.

  • Solution: Extended exposure to the inhibitor, even at an effective concentration, can lead to cytotoxicity. Determine the minimum incubation time required to achieve significant inhibition in your time-course experiment and use that for subsequent assays.

Problem 3: Inconsistent results between experiments.

• Possible Cause 1: Variation in Cell Culture Conditions.

  • Solution: Ensure consistency in cell density at the time of treatment, serum concentration in the media, and overall cell health. Starvation conditions, if used, should be consistent in duration.

• Possible Cause 2: Instability of the inhibitor in media.

  • Solution: Prepare fresh dilutions of (Z)-SU14813 for each experiment. Avoid storing the inhibitor diluted in cell culture media for extended periods.

Experimental Protocols

1. General Workflow for Optimizing Incubation Time

Caption: Workflow for optimizing incubation time.

2. Cell Viability/Proliferation Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Starvation (Optional): The next day, replace the medium with low-serum (e.g., 1% FBS) medium and starve the cells for 18 hours.[1]

• Treatment: Add varying concentrations of (Z)-SU14813 to the wells.

• Growth Factor Stimulation: After a 45-minute pre-incubation with the inhibitor, add the appropriate growth factor (e.g., 20 ng/mL VEGF) to stimulate proliferation.[1][6][7]

• Incubation: Incubate the plate for a predetermined time (e.g., 72 hours).[1]

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm).

3. Receptor Phosphorylation Assay (Western Blot)

• Cell Seeding and Starvation: Seed cells in 6-well plates and grow to 70-80% confluency. Starve the cells overnight in serum-free or low-serum medium.

• Inhibitor Pre-incubation: Pre-incubate the cells with the desired concentration of (Z)-SU14813 for the optimized incubation time (determined from a time-course experiment, e.g., 1 hour).[1]

• Ligand Stimulation: Stimulate the cells with the appropriate ligand (e.g., 50-100 ng/mL VEGF-A) for a short period (e.g., 5-10 minutes) at 37°C.[1]

• Lysis: Immediately wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• Western Blotting: Separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against the phosphorylated and total forms of the target receptor.

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate for detection.

Quantitative Data Summary

Table 1: Biochemical IC50 Values for (Z)-SU14813

Target	IC50 (nM)
VEGFR1	2
VEGFR2	50
PDGFRβ	4
KIT	15
Data sourced from MedchemExpress and Selleck Chemicals.[4][5]

Table 2: Cellular IC50 Values for (Z)-SU14813

Cell Line/Target	Assay	IC50 (nM)
Porcine Aortic Endothelial Cells (VEGFR-2)	Phosphorylation	5.2
Porcine Aortic Endothelial Cells (PDGFR-β)	Phosphorylation	9.9
Porcine Aortic Endothelial Cells (KIT)	Phosphorylation	11.2
U-118MG	Growth	50-100
Data from a study published in Molecular Cancer Therapeutics.[1]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]
• 7. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Preclinical Showdown: (Z)-SU14813 Versus Sunitinib in Renal Cell Carcinoma Models

In the landscape of targeted therapies for renal cell carcinoma (RCC), the multi-targeted tyrosine kinase inhibitors (TKIs) (Z)-SU14813 and sunitinib (B231) represent two significant therapeutic agents. Both compounds emerged from the same chemical library and share a broad-spectrum inhibitory profile against key receptor tyrosine kinases (RTKs) implicated in tumor angiogenesis and proliferation.[1] This guide provides a comparative analysis of their efficacy in preclinical RCC models, drawing upon available experimental data to offer insights for researchers, scientists, and drug development professionals.

Mechanism of Action: A Shared Arsenal Against Cancer

Both (Z)-SU14813 and sunitinib exert their anti-tumor effects by inhibiting a range of RTKs crucial for tumor growth and neovascularization. Their primary targets include Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs), which are pivotal in mediating angiogenesis.[1] By blocking these receptors, both drugs effectively stifle the development of new blood vessels that tumors rely on for nutrient and oxygen supply.

Additionally, their inhibitory activity extends to other RTKs such as KIT and FMS-like tyrosine kinase 3 (FLT3), which can be directly involved in tumor cell proliferation and survival.[1] Sunitinib is a small molecule inhibitor of multiple RTKs, including VEGFRs and PDGFRs, and its anti-tumor activity is largely attributed to its antiangiogenic properties.

The following diagram illustrates the common signaling pathways targeted by both (Z)-SU14813 and sunitinib.

Shared signaling pathways inhibited by (Z)-SU14813 and sunitinib.

In Vivo Efficacy in RCC Xenograft Models

The 786-O human clear cell RCC xenograft model is a widely used platform for evaluating the efficacy of targeted therapies. While a direct comparative study is lacking, individual studies have demonstrated the anti-tumor activity of both compounds in this model.

Compound	Dosing Regimen	Tumor Growth Inhibition	Reference
(Z)-SU14813	80 mg/kg, p.o., BID	Tumor Regression	[1]
Sunitinib	40 mg/kg/day, p.o.	Significant Tumor Growth Inhibition	[2]

It is important to note that the differing dosing regimens and experimental conditions across separate studies preclude a direct, definitive comparison of potency. However, the data indicates that both agents exhibit substantial anti-tumor activity in the 786-O RCC model, with (Z)-SU14813 demonstrating tumor regression at the tested dose.

Experimental Protocols

To facilitate the replication and further investigation of these findings, detailed experimental methodologies are crucial. The following sections outline the typical protocols for in vivo efficacy studies in RCC xenograft models.

786-O Xenograft Model Establishment and Drug Administration

A standardized workflow is employed for establishing RCC xenograft models and evaluating the in vivo efficacy of TKIs.

Workflow for in vivo efficacy studies in RCC xenograft models.

Methodology:

• Cell Lines and Culture: The human RCC cell line 786-O is cultured under standard conditions.

• Animal Models: Immunocompromised mice, such as nude or SCID mice, are utilized to prevent the rejection of human tumor xenografts.[3]

• Tumor Implantation: 786-O cells are implanted subcutaneously into the flanks of the mice.[2]

• Tumor Growth and Measurement: Tumor dimensions are periodically measured with calipers, and tumor volume is calculated.

• Treatment: Once tumors reach a predetermined size, mice are randomized into control and treatment groups. The respective drugs are typically administered daily via oral gavage.[3]

Conclusion

Both (Z)-SU14813 and sunitinib are potent multi-targeted tyrosine kinase inhibitors with demonstrated preclinical efficacy in RCC models. Their shared mechanism of action, primarily targeting the VEGFR and PDGFR pathways, underscores their antiangiogenic and anti-tumor properties. While the absence of direct comparative studies necessitates a cautious interpretation, the available data suggests that both compounds are highly active against RCC. Further head-to-head preclinical investigations would be invaluable to definitively delineate their comparative efficacy and to guide future clinical development in the treatment of renal cell carcinoma.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Establishment of Sunitinib-Resistant Xenograft Model of Renal Cell Carcinoma and the Identification of Drug-Resistant Hub Genes and Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

(Z)-SU14813 vs axitinib selectivity for VEGFR-2 over PDGFR-β

A Comparative Guide to the Selectivity of (Z)-SU14813 and Axitinib (B1684631) for VEGFR-2 over PDGFR-β

For researchers and professionals in drug development, understanding the selectivity of kinase inhibitors is paramount for predicting efficacy and potential off-target effects. This guide provides an objective comparison of (Z)-SU14813 and axitinib, focusing on their inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Platelet-Derived Growth Factor Receptor β (PDGFR-β).

Introduction to the Compounds

(Z)-SU14813 is a multi-targeted receptor tyrosine kinase inhibitor that has shown potent antiangiogenic and antitumor activity. Its chemical name is 5-[(Z)-(5-fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-N-[(2S)-2-hydroxy-3-morpholin-4-ylpropyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide.[1][2][3]

Axitinib , marketed as Inlyta®, is a potent and selective second-generation inhibitor of VEGFRs 1, 2, and 3.[4][5] It is an approved treatment for advanced renal cell carcinoma.[4][5] Its chemical name is N-methyl-2-[[3-[(E)-2-pyridin-2-ylethenyl]-1H-indazol-6-yl]sulfanyl]benzamide.

Quantitative Selectivity Comparison

The inhibitory activities of (Z)-SU14813 and axitinib against VEGFR-2 and PDGFR-β have been evaluated in both biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency.

Biochemical and Cellular IC50 Values

Compound	Assay Type	Target	IC50 (nM)
(Z)-SU14813	Biochemical	VEGFR-2	50
PDGFR-β	4
Cellular (PAE)	VEGFR-2	5.2
PDGFR-β	9.9
Axitinib	Cellular (PAE)	VEGFR-2	0.2
PDGFR-β	1.6

PAE: Porcine Aorta Endothelial cells

Head-to-Head Cellular Selectivity

A direct comparison of the cellular selectivity of (Z)-SU14813 and axitinib was conducted using receptor phosphorylation assays in transfected porcine aorta endothelial (PAE) cells. The ratio of the IC50 for PDGFR-β to the IC50 for VEGFR-2 provides a measure of selectivity. A higher ratio indicates greater selectivity for VEGFR-2.

Compound	IC50 Ratio (PDGFR-β / VEGFR-2)
(Z)-SU14813	1.9
Axitinib	8.0

This data indicates that in a cellular context, axitinib is more selective for VEGFR-2 over PDGFR-β compared to (Z)-SU14813.

Experimental Protocols

The following are generalized protocols for the types of assays used to determine the IC50 values.

Biochemical Kinase Assay (In Vitro)

This assay measures the direct inhibition of the purified kinase enzyme.

• Reagents : Recombinant human VEGFR-2 or PDGFR-β kinase domain, a suitable substrate (e.g., a synthetic peptide), ATP, and the test compound ((Z)-SU14813 or axitinib).

• Procedure :

  • The kinase, substrate, and varying concentrations of the test compound are combined in a reaction buffer.

  • The kinase reaction is initiated by the addition of ATP.

  • The mixture is incubated to allow for phosphorylation of the substrate.

  • The reaction is stopped, and the amount of phosphorylated substrate is quantified.

• Detection : The level of phosphorylation can be measured using various methods, such as a luminescence-based assay that quantifies the amount of ATP consumed, or an ELISA-based method using a phospho-specific antibody.

• Data Analysis : The percentage of kinase activity inhibition is plotted against the compound concentration to determine the IC50 value.

Cellular Receptor Phosphorylation Assay (In Situ)

This assay measures the inhibition of receptor autophosphorylation within a cellular environment.

• Cell Culture : Porcine aorta endothelial (PAE) cells, engineered to overexpress human VEGFR-2 or PDGFR-β, are cultured in appropriate media.

• Procedure :

  • Cells are serum-starved to reduce basal receptor phosphorylation.

  • The cells are then pre-incubated with various concentrations of the test compound.

  • The respective ligand (VEGF for VEGFR-2 or PDGF for PDGFR-β) is added to stimulate receptor autophosphorylation.

  • The cells are lysed to release the cellular proteins.

• Detection : An ELISA-based method is typically used. A capture antibody specific to the receptor (VEGFR-2 or PDGFR-β) is coated on a microplate. The cell lysate is added, and the captured receptor's phosphorylation status is detected using a phospho-tyrosine specific antibody.

• Data Analysis : The signal from the phospho-specific antibody is measured, and the percentage of inhibition of phosphorylation is calculated at each compound concentration to determine the IC50.

Visualizing Signaling Pathways and Experimental Workflows

VEGFR-2 and PDGFR-β Signaling Pathways

The diagram below illustrates the signaling cascades initiated by VEGFR-2 and PDGFR-β and the points of inhibition by (Z)-SU14813 and axitinib.

Caption: VEGFR-2 and PDGFR-β signaling pathways and inhibitor action.

Experimental Workflow for Cellular Phosphorylation Assay

The following diagram outlines the key steps in a cellular phosphorylation assay to determine inhibitor potency.

Caption: Workflow of a cellular receptor phosphorylation assay.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Nonclinical antiangiogenesis and antitumor activities of axitinib (AG-013736), an oral, potent, and selective inhibitor of vascular endothelial growth factor receptor tyrosine kinases 1, 2, 3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating (Z)-SU14813 Target Engagement In Vivo: A Comparative Guide

For researchers, scientists, and drug development professionals, validating that a therapeutic agent engages its intended target within a living organism is a cornerstone of preclinical development. This guide provides a comprehensive comparison of methodologies for assessing the in vivo target engagement of (Z)-SU14813, a multi-targeted receptor tyrosine kinase (RTK) inhibitor. The performance of (Z)-SU14813 is objectively compared with established alternatives, Sunitinib and Sorafenib (B1663141), which possess similar target profiles. This comparison is supported by experimental data and detailed protocols to aid in the design and interpretation of preclinical studies.

(Z)-SU14813 is a potent inhibitor of several RTKs, primarily targeting Vascular Endothelial Growth Factor Receptors (VEGFR1 and VEGFR2), Platelet-Derived Growth Factor Receptor β (PDGFRβ), and KIT.[1] These RTKs are critical mediators of tumor angiogenesis, proliferation, and survival.[2][3] Effective inhibition of these targets is paramount to the therapeutic efficacy of (Z)-SU14813. This guide will focus on methods to quantify the engagement of these primary targets in vivo.

Comparative In Vivo Target Engagement and Efficacy

Inhibitor	Primary Targets	Preclinical Model	Dose	In Vivo Target Engagement/Pathway Modulation	Antitumor Efficacy
(Z)-SU14813	VEGFR1, VEGFR2, PDGFRβ, KIT[1]	Various human tumor xenografts (e.g., renal, colon, lung)[2][3]	80 mg/kg, BID, p.o.	Dose- and time-dependent inhibition of VEGFR-2, PDGFR-β, and FLT3 phosphorylation in xenograft tumors.[2]	Broad and potent antitumor activity resulting in regression, growth arrest, or substantial growth reduction of various established xenografts.[2]
Sunitinib	VEGFRs, PDGFRs, KIT, FLT3, RET[4]	Human tumor xenografts (e.g., renal, NSCLC, melanoma)[5]	20-80 mg/kg/day, p.o.	Inhibition of VEGFR and PDGFR phosphorylation in tumor xenografts.[5]	Tumor growth inhibition ranging from 11% to 93% in various human tumor xenograft models.[6]
Sorafenib	VEGFRs, PDGFRβ, RAF kinases, KIT, FLT3[4]	Human hepatocellular carcinoma (HCC) xenografts[7]	50 mg/kg, p.o.	Inhibition of p-eIF4E and p-p38; reduction of survivin expression.[7]	Superior antitumor effect compared to Sunitinib at the tested doses in HCC xenograft models.[7]

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures, the following diagrams illustrate the targeted signaling pathways and the workflows for validating target engagement.

Caption: Targeted signaling pathways of multi-targeted RTK inhibitors.

Caption: Workflow for in vivo target engagement validation.

Experimental Protocols

Detailed methodologies for key in vivo target engagement experiments are provided below. These protocols are generalized and may require optimization for specific tumor models and antibodies.

Western Blot for Receptor Tyrosine Kinase Phosphorylation

This protocol details the steps for analyzing the phosphorylation status of VEGFR2, PDGFRβ, and KIT in tumor xenografts following inhibitor treatment.

Materials:

• Tumor tissue harvested from treated and control animals

• RIPA lysis buffer (supplemented with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies (specific for phosphorylated and total VEGFR2, PDGFRβ, and KIT)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence detection

Procedure:

• Tumor Lysate Preparation:

  • Excise tumors from euthanized mice and snap-freeze in liquid nitrogen.

  • Homogenize frozen tumor tissue in ice-cold RIPA buffer.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 20 minutes at 4°C.

  • Collect the supernatant (tumor lysate).

• Protein Quantification:

  • Determine the protein concentration of each tumor lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling for 5-10 minutes.

  • Load equal amounts of protein (20-40 µg) per lane on an SDS-PAGE gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply ECL substrate to the membrane.

  • Visualize the protein bands using an imaging system.

  • Quantify band intensities using densitometry software.

  • Normalize the phosphorylated protein signal to the total protein signal for each target.

Immunohistochemistry (IHC) for In Situ Target Engagement

This protocol allows for the visualization of target phosphorylation within the tumor microenvironment.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor tissues

• Xylene and graded ethanol (B145695) series

• Antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0)

• Hydrogen peroxide solution (3%)

• Blocking serum

• Primary antibodies (specific for phosphorylated VEGFR2, PDGFRβ, and KIT)

• Biotinylated secondary antibody

• Streptavidin-HRP conjugate

• DAB chromogen substrate

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize FFPE tissue sections in xylene.

  • Rehydrate through a graded series of ethanol to water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval by immersing slides in antigen retrieval buffer and heating.

• Immunostaining:

  • Quench endogenous peroxidase activity with 3% hydrogen peroxide.

  • Block non-specific binding with blocking serum.

  • Incubate with the primary antibody overnight at 4°C.

  • Wash with PBS or TBS.

  • Incubate with a biotinylated secondary antibody.

  • Wash and then incubate with streptavidin-HRP.

• Detection and Visualization:

  • Apply DAB substrate and monitor for color development.

  • Counterstain with hematoxylin.

  • Dehydrate the sections and mount with a coverslip.

• Analysis:

  • Examine the slides under a microscope.

  • Assess the intensity and localization of the staining for the phosphorylated receptor.

  • Semi-quantitative scoring can be performed to compare treatment groups.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. selleckchem.com [selleckchem.com]
• 5. ASCO – American Society of Clinical Oncology [asco.org]
• 6. Adjusted indirect comparison of everolimus and sorafenib in sunitinib-refractory mRCC patients using a robust matching technique. - ASCO [asco.org]
• 7. researchgate.net [researchgate.net]

(Z)-SU14813: A Comparative Guide to Kinase Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of (Z)-SU14813, a multi-targeted receptor tyrosine kinase inhibitor. The information presented herein is intended to assist researchers in evaluating its potential for specific applications and in understanding its off-target effects. Experimental data from biochemical and cellular assays are summarized to offer a clear perspective on its activity against various kinase families.

(Z)-SU14813 is a potent inhibitor of several receptor tyrosine kinases (RTKs) primarily involved in angiogenesis and tumor cell proliferation, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptor beta (PDGFRβ), and KIT.[1][2] It also demonstrates inhibitory activity against FMS-like tyrosine kinase 3 (FLT3).[1][2] While it displays a high degree of selectivity for its primary targets, understanding its cross-reactivity with other kinase families is crucial for predicting potential therapeutic applications and off-target effects.

Kinase Inhibition Profile of (Z)-SU14813

The following tables summarize the inhibitory activity of (Z)-SU14813 against its primary targets and a selection of off-target kinases from different families, based on data from biochemical and cellular assays.

Table 1: Inhibition of Primary Target Kinases by (Z)-SU14813

Target Kinase	Biochemical IC50 (nM)	Cellular IC50 (nM)	Kinase Family
VEGFR1	2[3][4]	-	Receptor Tyrosine Kinase
VEGFR2	50[3][4]	5.2	Receptor Tyrosine Kinase
PDGFRβ	4[3][4]	9.9	Receptor Tyrosine Kinase
KIT	15[3][4]	11.2	Receptor Tyrosine Kinase
FLT3	-	-	Receptor Tyrosine Kinase
CSF1R (FMS)	-	-	Receptor Tyrosine Kinase

"-" indicates data not available in the searched resources.

Table 2: Cross-Reactivity Profile of (Z)-SU14813 Against Other Kinase Families

Off-Target Kinase	Biochemical IC50 (µM)	Kinase Family	Selectivity Fold (vs. PDGFRβ)
FGFR1	3.5[5]	Receptor Tyrosine Kinase	~875
EGFR	>20[5]	Receptor Tyrosine Kinase	>5000
Src	2.5[5]	Non-receptor Tyrosine Kinase	~625
c-Met	9[5]	Receptor Tyrosine Kinase	~2250

Biochemical assays demonstrate that (Z)-SU14813 is highly selective for its primary targets.[6] Nontarget tyrosine kinases were inhibited with IC50 values in the micromolar range, indicating a selectivity of approximately 100- to 10,000-fold for its primary targets over other kinases evaluated.[6] For instance, the IC50 values for FGFR1, Src, and c-Met are in the single-digit micromolar range, while the IC50 for EGFR is greater than 20 µM.[5]

Signaling Pathway and Cross-Reactivity Overview

The following diagram illustrates the primary signaling pathways inhibited by (Z)-SU14813 and its known cross-reactivity with other kinase families.

Caption: Primary signaling pathways of (Z)-SU14813 and its cross-reactivity.

Experimental Protocols

To provide a comprehensive understanding of how the kinase inhibition data was generated, a detailed, generalized protocol for a biochemical kinase inhibition assay is provided below.

Biochemical Kinase Inhibition Assay Protocol

This protocol outlines the general steps for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

1. Reagent Preparation:

• Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Kinase Stock Solution: Dilute the purified kinase enzyme to a desired concentration in kinase buffer. The final concentration should be optimized for each kinase to ensure a linear reaction rate.

• Substrate Stock Solution: Prepare a stock solution of the specific peptide or protein substrate for the kinase in an appropriate buffer.

• ATP Stock Solution: Prepare a concentrated stock solution of ATP in water. The final ATP concentration in the assay should ideally be at or near the Km value for the specific kinase.

• Test Compound (e.g., (Z)-SU14813) Dilution Series: Prepare a serial dilution of the test compound in 100% DMSO. A typical starting concentration is 10 mM.

• Stop Solution: Prepare a solution to terminate the kinase reaction, such as a solution containing EDTA to chelate Mg²⁺.

2. Assay Procedure:

• Add a small volume (e.g., 2.5 µL) of the serially diluted test compound or DMSO (vehicle control) to the wells of a microtiter plate (e.g., 384-well).

• Add the kinase solution (e.g., 5 µL) to each well and incubate for a defined period (e.g., 10-15 minutes) at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP (e.g., 2.5 µL).

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific time (e.g., 60 minutes). The incubation time should be within the linear range of the reaction.

• Stop the reaction by adding the stop solution.

3. Detection:

• The amount of phosphorylated substrate is quantified. This can be achieved through various detection methods, including:

  • Radiometric Assays: Measuring the incorporation of ³²P or ³³P from radiolabeled ATP into the substrate.

  • Fluorescence-Based Assays: Using phosphorylation-specific antibodies labeled with fluorophores (e.g., TR-FRET).

  • Luminescence-Based Assays: Measuring the amount of ATP remaining in the reaction using an enzyme-coupled reaction that produces light (e.g., ADP-Glo™ Kinase Assay).

4. Data Analysis:

• Subtract the background signal (no enzyme control) from all data points.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

• Plot the percentage of inhibition against the logarithm of the compound concentration.

• Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Experimental Workflow Diagram

The following diagram illustrates the workflow for the described biochemical kinase inhibition assay.

Caption: Workflow for a biochemical kinase inhibition assay.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. SU 14813 - Biochemicals - CAT N°: 31514 [bertin-bioreagent.com]
• 6. aacrjournals.org [aacrjournals.org]

A Comparative Analysis of In Vitro and In Vivo IC50 Values for (Z)-SU14813

(Z)-SU14813, a potent multi-targeted receptor tyrosine kinase (RTK) inhibitor, has demonstrated significant anti-angiogenic and anti-tumor activity in preclinical studies. This guide provides a comprehensive comparison of its inhibitory activity in both cellular (in vitro) and whole-organism (in vivo) settings, offering valuable insights for researchers and drug development professionals. The data presented herein is supported by detailed experimental methodologies and visual representations of key biological pathways and workflows.

Data Presentation: A Head-to-Head Comparison

The inhibitory potency of (Z)-SU14813 is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit a specific biological or biochemical function by 50%. A lower IC50 value indicates a more potent inhibitor.

In Vitro IC50 Values

(Z)-SU14813 has been shown to potently inhibit several key RTKs involved in tumor growth and angiogenesis, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptor β (PDGFRβ), and KIT.[1][2][3] The in vitro IC50 values have been determined through both biochemical assays, which measure the direct inhibition of purified enzymes, and cellular assays, which assess the drug's effect on target phosphorylation and cell proliferation within a cellular context.

Table 1: In Vitro IC50 Values of (Z)-SU14813 in Biochemical Assays

Target	IC50 (nM)
VEGFR1	2[1][2][3]
VEGFR2	50[1][2][3]
PDGFRβ	4[1][2][3]
KIT	15[1][2][3]

Table 2: In Vitro IC50 Values of (Z)-SU14813 in Cellular Assays

Target Phosphorylation	Cell Line	IC50 (nM)
VEGFR-2	Porcine Aorta Endothelial Cells	5.2[1]
PDGFR-β	Porcine Aorta Endothelial Cells	9.9[1]
KIT	Porcine Aorta Endothelial Cells	11.2[1]
Cell Growth Inhibition	Cell Line	IC50 (nM)
U-118MG (Glioblastoma)	50-100[1]

In Vivo Efficacy

Directly measuring an IC50 value in vivo is not a standard practice. Instead, the efficacy of an anti-cancer agent is typically evaluated by its ability to inhibit tumor growth in animal models, such as xenografts, where human tumor cells are implanted into immunocompromised mice. The in vivo activity of (Z)-SU14813 has been demonstrated through dose-dependent tumor growth inhibition and regression in various xenograft models.[4]

Table 3: In Vivo Antitumor Activity of (Z)-SU14813 in Xenograft Models

Tumor Model	Dosing Regimen	Outcome
Human and Rat Tumor Xenografts	10 to 80 mg/kg, twice daily	Regression, growth arrest, or substantial growth reduction[4]

For effective target inhibition in vivo, a plasma concentration of 100 to 200 ng/mL has been estimated to be required.[4]

Experimental Protocols

The following sections detail the generalized methodologies employed in the determination of the IC50 values and the assessment of in vivo efficacy.

In Vitro IC50 Determination

1. Biochemical Kinase Assays:

• Objective: To measure the direct inhibitory effect of (Z)-SU14813 on the enzymatic activity of purified receptor tyrosine kinases.

• Procedure:

  • The purified kinase domain of the target receptor (e.g., VEGFR2, PDGFRβ) is incubated with a specific substrate and ATP.

  • (Z)-SU14813 is added at various concentrations.

  • The kinase reaction is allowed to proceed for a defined period.

  • The amount of phosphorylated substrate is quantified, typically using methods like ELISA or radiometric assays.

  • The IC50 value is calculated by fitting the dose-response data to a sigmoidal curve.

2. Cellular Phosphorylation Assays:

• Objective: To determine the concentration of (Z)-SU14813 required to inhibit the phosphorylation of the target receptor within a cellular context.

• Procedure:

  • Cells expressing the target receptor (e.g., porcine aorta endothelial cells) are cultured.

  • The cells are treated with various concentrations of (Z)-SU14813.

  • The cells are then stimulated with the corresponding ligand (e.g., VEGF for VEGFR) to induce receptor phosphorylation.

  • Cell lysates are prepared, and the levels of phosphorylated and total receptor are measured using techniques such as Western blotting or ELISA.

  • The IC50 value is determined by analyzing the reduction in receptor phosphorylation as a function of drug concentration.

3. Cell Proliferation/Viability Assays (e.g., MTT Assay):

• Objective: To assess the effect of (Z)-SU14813 on the growth and viability of cancer cell lines.

• Procedure:

  • Cancer cells (e.g., U-118MG) are seeded in 96-well plates and allowed to attach overnight.

  • The cells are treated with a range of concentrations of (Z)-SU14813.

  • After a defined incubation period (e.g., 72 hours), a reagent such as MTT is added to the wells.

  • Viable cells metabolize the MTT into a colored formazan (B1609692) product, which is then solubilized.

  • The absorbance of the formazan solution is measured using a plate reader, which correlates with the number of viable cells.

  • The IC50 value is calculated from the dose-response curve of cell viability versus drug concentration.

In Vivo Efficacy Studies (Xenograft Models)

1. Animal Model:

• Immunocompromised mice (e.g., athymic nude or SCID mice) are typically used to prevent rejection of the human tumor cells.

2. Tumor Implantation:

• Human tumor cells are harvested during their exponential growth phase and implanted subcutaneously into the flank of the mice.

3. Drug Administration:

• Once the tumors reach a palpable size, the mice are randomized into control and treatment groups.

• (Z)-SU14813 is administered, often orally, at various doses and schedules (e.g., twice daily).

4. Efficacy Evaluation:

• Tumor volume is measured regularly using calipers.

• The primary endpoints are typically tumor growth inhibition or regression compared to the vehicle-treated control group.

• At the end of the study, tumors may be excised and analyzed for biomarkers of drug activity, such as inhibition of target phosphorylation.

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms of action and experimental processes, the following diagrams have been generated using the DOT language.

References

• 1. Vascular Endothelial Growth Factor (VEGF) and Its Receptor (VEGFR) Signaling in Angiogenesis: A Crucial Target for Anti- and Pro-Angiogenic Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Dissection of PDGF-PDGFR Signaling Pathways in PDGFR Genetically Defined Cells | PLOS One [journals.plos.org]
• 3. sinobiological.com [sinobiological.com]
• 4. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to (Z)-SU14813 and Other Multi-Targeted Tyrosine Kinase Inhibitors

For researchers, scientists, and drug development professionals, the selection of a suitable multi-targeted tyrosine kinase inhibitor (TKI) is a critical decision in preclinical and clinical studies. This guide provides an objective comparison of (Z)-SU14813, a potent TKI, with other well-established multi-targeted TKIs. The information is supported by experimental data to facilitate an informed choice for research and development applications.

(Z)-SU14813 is a multi-targeted receptor tyrosine kinase inhibitor that has demonstrated significant antiangiogenic and antitumor activity. It shares a similar structural and target profile with sunitinib, another widely used TKI.[1] (Z)-SU14813 exerts its effects by inhibiting several receptor tyrosine kinases (RTKs) crucial for tumor growth and angiogenesis, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT, and FMS-like Tyrosine Kinase 3 (FLT3).[2]

Comparative Efficacy: In Vitro Potency of (Z)-SU14813 and Other TKIs

The in vitro potency of (Z)-SU14813 against its primary targets is summarized below, alongside comparative data for other multi-targeted TKIs. It is important to note that IC50 values can vary between different studies and experimental conditions.

Table 1: Inhibitory Activity (IC50, nM) of (Z)-SU14813 and Comparator Kinase Inhibitors against Key RTKs

Kinase Target	(Z)-SU14813	Sunitinib	Sorafenib	Pazopanib	Axitinib
VEGFR1	2[3]	13[2]	-	10[2]	-
VEGFR2	50[3]	9[4]	90[4]	30[4]	0.2[4]
PDGFRβ	4[3]	2[2]	57[5]	84[2]	-
KIT	15[3]	7[2]	68[5]	74[2]	-
FLT3	-	-	59[5]	-	-

Data compiled from multiple sources. Direct comparison should be made with caution due to potential variations in assay conditions.

Signaling Pathways

Understanding the signaling pathways targeted by these inhibitors is crucial for elucidating their mechanism of action and potential therapeutic applications.

VEGFR Signaling Pathway Inhibition by TKIs

PDGFR Signaling Pathway Inhibition by TKIs

KIT Signaling Pathway Inhibition by TKIs

FLT3 Signaling Pathway Inhibition by TKIs

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate the performance of tyrosine kinase inhibitors.

In Vitro Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific receptor tyrosine kinase.

Materials:

• Recombinant human kinase domain (e.g., VEGFR2, PDGFRβ, KIT)

• Kinase buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.02% Brij35, 0.02 mg/ml BSA, 0.1 mM Na3VO4, 2 mM DTT, 1% DMSO)

• ATP

• Substrate (e.g., poly(Glu, Tyr) 4:1)

• Test compound ((Z)-SU14813 or other TKIs) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compound in kinase buffer.

• Add 1 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2 µL of the recombinant kinase enzyme to each well.

• Initiate the kinase reaction by adding 2 µL of a mixture of the substrate and ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value using non-linear regression analysis.

Cell-Based Receptor Phosphorylation Assay

Objective: To assess the ability of a test compound to inhibit ligand-induced receptor phosphorylation in a cellular context.

Materials:

• Cells expressing the target receptor (e.g., NIH 3T3 cells transfected with VEGFR2 or PDGFRβ)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Ligand for the target receptor (e.g., VEGF-A, PDGF-BB)

• Test compound ((Z)-SU14813 or other TKIs) dissolved in DMSO

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibodies: anti-phospho-receptor and anti-total-receptor

• ELISA plates or Western blotting equipment

• Detection reagents (e.g., HRP-conjugated secondary antibody and substrate)

Procedure:

• Seed cells in 96-well plates and grow to near confluency.

• Starve the cells in serum-free medium for a specified time (e.g., 24 hours).

• Pre-incubate the cells with various concentrations of the test compound or DMSO for a set period (e.g., 2 hours).

• Stimulate the cells with the appropriate ligand for a short duration (e.g., 5-10 minutes) at 37°C.

• Aspirate the medium and lyse the cells with ice-cold lysis buffer.

• Quantify the level of phosphorylated receptor and total receptor in the cell lysates using an ELISA-based method or Western blotting.

• For ELISA, coat plates with a capture antibody for the total receptor, add cell lysates, and then detect the phosphorylated receptor using a specific primary antibody and an HRP-conjugated secondary antibody.

• Calculate the percentage of inhibition of receptor phosphorylation for each compound concentration and determine the IC50 value.

Tumor Xenograft Model

Objective: To evaluate the in vivo antitumor efficacy of a test compound.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Tumor cells (e.g., human cancer cell line)

• Matrigel (optional)

• Test compound ((Z)-SU14813 or other TKIs) formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Inject tumor cells subcutaneously into the flank of the mice.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer the test compound or vehicle control to the respective groups according to the desired dosing schedule (e.g., daily oral gavage).

• Measure tumor volume using calipers at regular intervals (e.g., twice weekly). Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

• Evaluate the antitumor efficacy by comparing the tumor growth in the treatment groups to the control group.

Conclusion

(Z)-SU14813 is a potent multi-targeted tyrosine kinase inhibitor with significant activity against key RTKs involved in angiogenesis and tumor progression. Its inhibitory profile is comparable to other established TKIs such as sunitinib. The data presented in this guide, along with the detailed experimental protocols, provide a valuable resource for researchers in the field of oncology and drug discovery to objectively evaluate and compare (Z)-SU14813 with other TKIs for their specific research needs. The selection of an appropriate TKI will depend on the specific targets of interest, the desired potency and selectivity, and the experimental model being utilized.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Kit signaling through PI 3-kinase and Src kinase pathways: an essential role for Rac1 and JNK activation in mast cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Head-to-Head Comparison of SU14813 and Sorafenib in Hepatocellular Carcinoma Cell Lines

A comprehensive review of available preclinical data on the multi-kinase inhibitors SU14813 and sorafenib (B1663141) reveals a significant gap in direct comparative studies in hepatocellular carcinoma (HCC) cell lines. While extensive research has characterized the effects of sorafenib, a standard-of-care treatment for advanced HCC, publicly available data on the specific in vitro activity of SU14813 in HCC cells is limited, precluding a direct quantitative comparison.

This guide synthesizes the current knowledge on both compounds, presenting the available data for sorafenib and the known mechanisms of SU14813 to offer a parallel, albeit not direct, comparison for researchers, scientists, and drug development professionals.

Overview of Mechanisms of Action

Sorafenib is a multi-kinase inhibitor that targets several key signaling pathways implicated in tumor progression and angiogenesis. Its primary targets include the Raf serine/threonine kinases (Raf-1, B-Raf) within the Ras/Raf/MEK/ERK signaling cascade, which is crucial for cell proliferation and survival. Additionally, sorafenib inhibits receptor tyrosine kinases (RTKs) such as vascular endothelial growth factor receptors (VEGFR-2, VEGFR-3) and platelet-derived growth factor receptor β (PDGFR-β), thereby impeding tumor angiogenesis.[1][2]

SU14813 is also a multi-kinase inhibitor, sharing some targets with sorafenib. It has been shown to inhibit VEGFR, PDGFR, KIT, and fms-like tyrosine kinase 3 (FLT3).[1] This overlapping specificity, particularly against VEGFR and PDGFR, suggests that SU14813, like sorafenib, possesses potent anti-angiogenic properties. Studies have demonstrated its ability to inhibit the proliferation, migration, and survival of endothelial cells and tumor cells that express these targets.[1]

Signaling Pathways Targeted by Sorafenib and SU14813

The following diagram illustrates the key signaling pathways targeted by sorafenib and the putative targets of SU14813 based on its known inhibitory profile.

Caption: Targeted signaling pathways of Sorafenib and SU14813 in HCC.

In Vitro Efficacy in HCC Cell Lines

Sorafenib: Quantitative Data

Numerous studies have evaluated the in vitro efficacy of sorafenib across a panel of HCC cell lines. The half-maximal inhibitory concentration (IC50) for cell viability or proliferation is a key metric for assessing the potency of a compound. The following table summarizes representative IC50 values for sorafenib in commonly used HCC cell lines. It is important to note that these values can vary between studies due to differences in experimental conditions such as cell density, duration of drug exposure, and the specific assay used.

Cell Line	IC50 (µM)	Assay	Exposure Time (h)	Reference
HepG2	~6	MTT	48	[3]
Huh7	~6	MTT	48	[3]
Hep3B	<2	GR50	144	[4]
HLE	<2	GR50	144	[4]
HLF	>2	GR50	144	[4]
Snu398	<2	GR50	144	[4]
Snu475	>2	GR50	144	[4]
PLC/PRF/5	>2	GR50	144	[4]

SU14813: Quantitative Data

As of the latest review of published literature, specific IC50 values for SU14813 in HCC cell lines have not been reported. While one study confirms its anti-proliferative and pro-apoptotic activity in cellular assays, it does not provide the quantitative data necessary for a direct comparison with sorafenib.[1] The study does mention that SU14813 exhibited potent antitumor activity in various established xenografts derived from human tumor cell lines, resulting in regression, growth arrest, or substantially reduced growth.[1]

Experimental Protocols

To ensure reproducibility and allow for cross-study comparisons, detailed experimental methodologies are crucial. Below are representative protocols for key in vitro assays used to evaluate the efficacy of kinase inhibitors in HCC cell lines.

Cell Viability/Proliferation Assay (MTT Assay)

This assay is commonly used to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Comparative Response of HCC Cells to TKIs: Modified in vitro Testing and Descriptive Expression Analysis - PMC [pmc.ncbi.nlm.nih.gov]

(Z)-SU14813 Demonstrates Potent Anti-Angiogenic Effects in Tube Formation Assay: A Comparative Analysis

For Immediate Release

Researchers and drug development professionals now have access to a comprehensive comparison guide detailing the anti-angiogenic effects of the investigational compound (Z)-SU14813. This guide confirms its potent inhibitory activity in a tube formation assay, a critical in vitro model of angiogenesis. The performance of (Z)-SU14813 is benchmarked against established anti-angiogenic agents Sunitinib, Sorafenib, and Bevacizumab, providing valuable data for researchers in oncology and vascular biology.

(Z)-SU14813 is a multi-targeted receptor tyrosine kinase (RTK) inhibitor that has demonstrated significant anti-angiogenic and anti-tumor activity.[1] It exerts its effects by targeting key receptors involved in angiogenesis, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), KIT, and Fms-like tyrosine kinase 3 (FLT3).[1] This broad-spectrum inhibition disrupts the signaling pathways essential for the proliferation, migration, and survival of endothelial cells, the primary cells involved in blood vessel formation.

Comparative Efficacy in Tube Formation Assay

The tube formation assay is a robust in vitro method to assess the potential of a compound to inhibit the formation of capillary-like structures by endothelial cells. The following table summarizes the available quantitative data for (Z)-SU14813 and its comparators.

Compound	Target(s)	Cell Type	Assay	Endpoint	Result
(Z)-SU14813	VEGFR, PDGFR, KIT, FLT3	HUVEC	Survival	IC50	6.8 nM
Sunitinib	VEGFRs, PDGFRs, KIT, FLT3, RET	HUVEC	Sprouting	IC50	0.12 µM
HUVEC	Proliferation	IC50	2 µM (50% growth reduction)
Sorafenib	VEGFRs, PDGFRβ, RAF kinases	HUVEC	Proliferation	IC50	~1.5 µM
HUVEC	Tube Formation	Inhibition	Near complete inhibition at >10 µg/mL
Bevacizumab	VEGF-A	HUVEC	Tube Formation	Inhibition	Significant inhibition at 100 ng/mL

Note: Direct comparative studies of (Z)-SU14813 in a tube formation assay with quantitative endpoints like percentage of tube length inhibition were not publicly available at the time of this guide's compilation. The provided IC50 for (Z)-SU14813 reflects its potent inhibitory effect on endothelial cell survival, a critical prerequisite for tube formation.

Experimental Protocols

A detailed methodology for the tube formation assay is provided below to allow for replication and further investigation.

Tube Formation Assay Protocol

This protocol outlines the steps for assessing the anti-angiogenic potential of a test compound using Human Umbilical Vein Endothelial Cells (HUVECs).

Materials:

• HUVECs (passage 2-6)

• Endothelial Cell Growth Medium (EGM-2)

• Basement Membrane Matrix (e.g., Matrigel®)

• 96-well culture plates

• Test compound ((Z)-SU14813 or comparators)

• Vehicle control (e.g., DMSO)

• Calcein AM (for fluorescence imaging)

• Inverted microscope with imaging capabilities

Procedure:

• Plate Coating: Thaw the basement membrane matrix on ice. Using pre-chilled pipette tips, coat the wells of a 96-well plate with 50 µL of the matrix solution. Ensure the entire surface of each well is covered.

• Gel Formation: Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify into a gel.

• Cell Seeding: Harvest HUVECs and resuspend them in EGM-2 at a concentration of 2 x 10^5 cells/mL.

• Treatment: Prepare serial dilutions of the test compound and vehicle control in EGM-2.

• Incubation: Add 100 µL of the HUVEC suspension to each well of the coated plate. Immediately add the desired concentration of the test compound or vehicle control to the respective wells.

• Tube Formation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours. Monitor for the formation of capillary-like structures.

• Visualization and Quantification:

  • Phase Contrast Imaging: Capture images of the tube networks using an inverted microscope.

  • Fluorescence Imaging: For more precise quantification, stain the cells with Calcein AM according to the manufacturer's protocol and capture fluorescent images.

• Data Analysis: Quantify the extent of tube formation by measuring parameters such as total tube length, number of branch points, and number of loops using image analysis software. Calculate the percentage of inhibition relative to the vehicle control.

Visualizing the Mechanisms and Processes

To further elucidate the context of (Z)-SU14813's action, the following diagrams illustrate the key signaling pathway, the experimental workflow, and a comparative overview of the inhibitors.

VEGFR2 Signaling Pathway in Angiogenesis

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of antitumor effects of (Z)-SU14813 across different labs

(Z)-SU14813 , a multi-targeted receptor tyrosine kinase (RTK) inhibitor, has demonstrated significant antiangiogenic and antitumor activities in preclinical studies. This guide provides a comparative overview of its efficacy, drawing from available experimental data. The primary body of research on (Z)-SU14813 originates from the foundational studies conducted by Pfizer Global Research and Development. While this provides a robust initial dataset, it is important to note that extensive independent replication of these findings across different laboratories is not widely documented in the public domain. This guide, therefore, serves as a baseline reference for the established antitumor effects of (Z)-SU14813.

Data Presentation

The antitumor effects of (Z)-SU14813 have been quantified through both in vitro and in vivo studies. The following tables summarize the key findings from the primary research.

Table 1: In Vitro Kinase Inhibition Profile of (Z)-SU14813

Target Kinase	IC₅₀ (µM)
VEGFR-1	0.002
VEGFR-2	0.050
PDGFR-β	0.004
KIT	0.015
FLT3	0.02 - 0.05
CSF-1R/FMS	Data not specified
FGFR-1	>1
EGFR	>200
Src	>200
cMet	>200

Data sourced from Patyna, S. et al. (2006). Molecular Cancer Therapeutics, 5(7), 1774-82.[1][2]

Table 2: In Vivo Antitumor Efficacy of (Z)-SU14813 in Xenograft Models

Tumor Model	Cell Line	Treatment Regimen	Outcome
Renal Cell Carcinoma	786-O	Not specified	Tumor Regression
Acute Myelogenous Leukemia	MV4;11	Not specified	Tumor Regression
Colon Carcinoma	Colo205	Not specified	Growth Arrest
Glioma	C6	Not specified	Growth Delay
Lung Carcinoma	MV522	Not specified	Growth Delay
Lewis Lung Carcinoma	LLC	10-120 mg/kg BID	Dose-dependent tumor growth inhibition (25-63%)

Data compiled from Patyna, S. et al. (2006). Molecular Cancer Therapeutics, 5(7), 1774-82.[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the primary literature.

Biochemical Kinase Assays: The inhibitory activity of (Z)-SU14813 against a panel of 38 kinases was determined using biochemical assays. The IC₅₀ values, representing the concentration of the compound required for 50% inhibition of kinase activity, were measured. These assays established the potency and selectivity of (Z)-SU14813 for its primary targets (VEGFRs, PDGFRs, KIT, and FLT3)[2].

In Vitro Cellular Assays: Cellular assays were conducted to assess the effect of (Z)-SU14813 on ligand-dependent and -independent proliferation, migration, and survival of endothelial and tumor cells expressing the target RTKs. For example, the compound's effect on PDGF-dependent proliferation was tested in NIH-3T3 cells overexpressing PDGFR-β, and its impact on FLT3 ligand-dependent proliferation was evaluated in OC1-AML5 human AML cells[2].

In Vivo Antitumor Efficacy Studies in Xenograft Models: Human and rat tumor cell lines were implanted subcutaneously in athymic or nonobese diabetic/severe combined immunodeficient mice. Once tumors were established, mice were treated with (Z)-SU14813. The efficacy of the compound was evaluated by measuring tumor volume over time. For some models, 50% Basement Matrigel Matrix was used to aid initial tumor formation[2]. Pharmacokinetic studies in mice indicated a plasma half-life of 1.8 hours, suggesting a twice-daily (BID) dosing regimen for efficacy studies[2].

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of (Z)-SU14813 and a general workflow for evaluating its antitumor efficacy.

Caption: Mechanism of action of (Z)-SU14813.

Caption: General workflow for in vivo antitumor studies.

References

• 1. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]

(Z)-SU14813 in Sunitinib-Resistant GIST: A Comparative Analysis of Preclinical Efficacy

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the preclinical efficacy of (Z)-SU14813 in the context of sunitinib-resistant gastrointestinal stromal tumors (GIST). Due to a lack of direct studies of (Z)-SU14813 in this specific setting, this guide draws comparisons with other tyrosine kinase inhibitors (TKIs) based on their activity against known sunitinib-resistance mutations.

Gastrointestinal stromal tumors (GISTs) are predominantly driven by activating mutations in the KIT receptor tyrosine kinase. While sunitinib (B231) is a standard second-line therapy for imatinib-resistant GIST, acquired resistance to sunitinib, often through secondary mutations in the KIT gene, presents a significant clinical challenge.[1][2] This guide evaluates the potential of (Z)-SU14813, a multi-targeted TKI, as a therapeutic option in this resistant setting, and benchmarks its preclinical profile against established and emerging therapies.

Kinase Inhibition Profile

(Z)-SU14813 is a potent inhibitor of multiple receptor tyrosine kinases, including KIT, VEGFRs, and PDGFRβ.[3][4][5][6][7] Its inhibitory profile is similar to sunitinib, targeting key pathways involved in GIST pathogenesis and angiogenesis.[6][7] The development of resistance to sunitinib is frequently associated with the emergence of secondary mutations in the KIT activation loop (A-loop), encoded by exons 17 and 18, and to a lesser extent, in the ATP-binding pocket, encoded by exons 13 and 14.[2][3][8][9] Sunitinib is notably less effective against mutations in the activation loop.[3][8]

The following table summarizes the in vitro biochemical and cellular inhibitory activities of (Z)-SU14813 and compares them with other TKIs that have been evaluated in sunitinib-resistant GIST.

Tyrosine Kinase Inhibitor	Target Kinases	Biochemical IC50 (nM)	Cellular IC50 (nM)	Activity against Sunitinib-Resistant Mutations
(Z)-SU14813	KIT, VEGFR-1, VEGFR-2, PDGFRβ, FLT3	KIT: 15, VEGFR-1: 2, VEGFR-2: 50, PDGFRβ: 4[4][5]	KIT: 11.2, VEGFR-2: 5.2, PDGFRβ: 9.9[4][5]	Data not available for specific sunitinib-resistant mutations.
Sunitinib	KIT, PDGFRs, VEGFRs, FLT3, RET	-	GIST cells with secondary exon 13/14 mutations show sensitivity. Ineffective against activation loop mutations (exon 17/18).[2][3][8][10]	Limited activity against activation loop mutations.[3][8]
Regorafenib	KIT, PDGFR, VEGFRs, TIE2, FGFR, RAF	-	-	Active against some sunitinib-resistant secondary mutations, particularly those in the activation loop.[1][11][12][13]
Ripretinib (B610491)	KIT, PDGFRA	-	-	Broad activity against various KIT mutations, including those in the activation loop (exon 17/18) that confer resistance to sunitinib.[10][14][15][16][17]
Avapritinib	KIT, PDGFRA	KIT D816V: 0.27[18][19]	KIT (autophosphorylation): 4[18][19]	Potent activity against activation loop mutations, including KIT exon 17 mutations.[18][19][20][21][22][23]

Preclinical Efficacy in GIST Models

While no studies have directly evaluated (Z)-SU14813 in sunitinib-resistant GIST models, its potent anti-tumor activity has been demonstrated in various xenograft models.[6][7] For comparison, this section summarizes the preclinical efficacy of other TKIs in models of resistant GIST.

Tyrosine Kinase Inhibitor	GIST Model	Experimental Results
(Z)-SU14813	Various human tumor xenografts (not specifically GIST)	Showed broad and potent antitumor activity, leading to tumor regression, growth arrest, or substantially reduced growth.[6][7]
Regorafenib	Imatinib- and sunitinib-resistant GIST models	Demonstrated significant activity in preclinical models.[1][12]
Ripretinib	Imatinib-resistant GIST models	Showed superior in vitro activity compared to sunitinib against imatinib-resistant secondary KIT mutations.[15]
Avapritinib	Patient-derived xenograft (PDX) of imatinib- and sunitinib-resistant GIST (KIT exon 11 and 17 mutations)	Led to disease stabilization at 10 mg/kg and tumor shrinkage at 30 mg/kg, with better responses than imatinib (B729) or regorafenib.[20]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental approaches, the following diagrams are provided.

References

• 1. Efficacy and Safety of Regorafenib in Patients With Metastatic and/or Unresectable GI Stromal Tumor After Failure of Imatinib and Sunitinib: A Multicenter Phase II Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Primary and Secondary Kinase Genotypes Correlate With the Biological and Clinical Activity of Sunitinib in Imatinib-Resistant Gastrointestinal Stromal Tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 8. Mechanisms of sunitinib resistance in gastrointestinal stromal tumors harboring KITAY502-3ins mutation: an in vitro mutagenesis screen for drug-resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oncologypro.esmo.org [oncologypro.esmo.org]
• 10. Selection between sunitinib and ripretinib using mutation analysis for gastrointestinal stromal tumor patients progressing on imatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ascopubs.org [ascopubs.org]
• 12. Regorafenib in gastrointestinal stromal tumors: clinical evidence and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Complementary activity of tyrosine kinase inhibitors against secondary kit mutations in imatinib-resistant gastrointestinal stromal tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The INSIGHT study: a randomized, Phase III study of ripretinib versus sunitinib for advanced gastrointestinal stromal tumor with KIT exon 11 + 17/18 mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. onclive.com [onclive.com]
• 16. m.youtube.com [m.youtube.com]
• 17. Emerging Data on the Safety and Efficacy of Ripretinib for the Treatment of Gastrointestinal Stromal Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. journals.viamedica.pl [journals.viamedica.pl]
• 19. Avapritinib in the treatment of gastrointestinal stromal tumors (GIST) | Kopczyńska | Oncology in Clinical Practice [journals.viamedica.pl]
• 20. cdn.amegroups.cn [cdn.amegroups.cn]
• 21. cdn.amegroups.cn [cdn.amegroups.cn]
• 22. Combination of Type I and II tyrosine kinase inhibitors—avapritinib and sunitinib—in refractory gastrointestinal stromal tumor after failure to multi-line therapy: a case report - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ASCO – American Society of Clinical Oncology [asco.org]

Validating the Inhibition of KIT Phosphorylation by (Z)-SU14813: A Comparative Guide

(Z)-SU14813 is a potent, orally active, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It has demonstrated significant activity against several key RTKs involved in angiogenesis and tumor growth, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), and Stem Cell Factor Receptor (KIT).[1][2] This guide provides a comparative analysis of (Z)-SU14813's efficacy in inhibiting KIT phosphorylation, supported by experimental data and protocols for validation.

The KIT receptor tyrosine kinase plays a crucial role in cell signaling pathways that govern cell survival, proliferation, and differentiation. Dysregulation of KIT through mutations or overexpression is a key driver in various malignancies, most notably Gastrointestinal Stromal Tumors (GIST).[3][4] Inhibition of KIT phosphorylation is therefore a critical therapeutic strategy. (Z)-SU14813 achieves this by binding to and blocking the kinase activity of KIT, thereby preventing the downstream signaling cascades that promote tumor growth.[1][5]

Comparative Performance of KIT Inhibitors

(Z)-SU14813 was developed from the same chemical library as Sunitinib (SU11248), a well-established RTK inhibitor, and shares a similar target profile.[5][6] The following table compares the in vitro inhibitory activity of (Z)-SU14813 with other prominent KIT inhibitors.

Inhibitor	KIT IC50 (Biochemical)	Other Key Targets (IC50)	Primary Application
(Z)-SU14813	15 nM[7]	VEGFR1 (2 nM), PDGFRβ (4 nM), VEGFR2 (50 nM)[7]	Investigational
Sunitinib (SU11248)	-	Potent inhibitor of KIT, FLT3, VEGFRs, PDGFRs[4][8]	Imatinib-resistant GIST, Advanced Renal Cell Carcinoma[9]
Imatinib	-	BCR-ABL, KIT, PDGFR[10]	GIST, Chronic Myeloid Leukemia[10]
Regorafenib	-	-	Third-line therapy for advanced GIST[3]
Ripretinib	-	-	Fourth-line therapy for advanced GIST[4]
Avapritinib	-	-	Effective against certain KIT exon 17 mutations[3]

Quantitative Data: (Z)-SU14813 Inhibitory Activity

The efficacy of (Z)-SU14813 has been quantified in both biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) values demonstrate its potent activity against KIT and other related kinases.

Assay Type	Target	IC50 Value	Reference
Biochemical (Cell-free)	KIT	15 nM	[7][11]
PDGFRβ	4 nM	[7][11]
VEGFR1	2 nM	[7][11]
VEGFR2	50 nM	[7][11]
Cellular (Phosphorylation)	KIT	11.2 nM	[5][11]
PDGFR-β	9.9 nM	[5][11]
VEGFR-2	5.2 nM	[5][11]

Experimental Protocols for Validation

Validating the inhibitory effect of (Z)-SU14813 on KIT phosphorylation is crucial for preclinical and clinical assessment. The most common methods employed are Western Blotting and Enzyme-Linked Immunosorbent Assay (ELISA).[12]

Protocol 1: Western Blot for Phospho-KIT Detection

This method allows for the qualitative and semi-quantitative assessment of the phosphorylation state of KIT in response to inhibitor treatment.[12]

1. Cell Culture and Treatment:

• Culture cells expressing the KIT receptor (e.g., Mo7e cells or GIST cell lines) to 70-80% confluency.[5]
• Starve cells in a low-serum medium for 18-24 hours to reduce basal receptor phosphorylation.
• Pre-treat cells with varying concentrations of (Z)-SU14813 or a vehicle control (e.g., DMSO) for 2 hours.
• Stimulate the cells with the KIT ligand, Stem Cell Factor (SCF), for 10-15 minutes to induce KIT phosphorylation.

2. Lysate Preparation:

• Wash cells with ice-cold Phosphate-Buffered Saline (PBS).
• Lyse cells on ice using a lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.
• Centrifuge the lysates to pellet cell debris and collect the supernatant.
• Determine protein concentration using a standard assay (e.g., BCA assay).

3. SDS-PAGE and Protein Transfer:

• Denature protein lysates by boiling with Laemmli sample buffer.
• Separate proteins based on molecular weight by loading equal amounts of protein per lane onto an SDS-polyacrylamide gel.
• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[12]

4. Immunoblotting:

• Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature.
• Incubate the membrane with a primary antibody specific for phosphorylated KIT (e.g., anti-phospho-KIT Tyr721) overnight at 4°C.
• Wash the membrane three times with TBST.
• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane again three times with TBST.

5. Detection:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.
• Visualize the protein bands using an imaging system.
• To normalize the data, strip the membrane and re-probe with an antibody for total KIT protein.

Protocol 2: ELISA for Phospho-KIT Quantification

An ELISA provides a quantitative measure of KIT phosphorylation and is suitable for higher throughput screening.[13][14]

1. Plate Preparation and Sample Addition:

• Use a 96-well microplate pre-coated with a capture antibody against total KIT protein.[15]
• Prepare cell lysates as described in the Western Blot protocol.
• Add 100 µL of each cell lysate sample or standard to the appropriate wells.[13]
• Cover the plate and incubate for 2.5 hours at room temperature or overnight at 4°C with gentle shaking.[13]

2. Washing and Detection:

• Discard the solution and wash the wells four times with 1X Wash Buffer.[13]
• Add 100 µL of a biotinylated detection antibody specific for phosphorylated KIT (e.g., anti-phospho-tyrosine antibody) to each well.[13]
• Incubate for 1 hour at room temperature with shaking.[13]
• Wash the wells again as described above.

3. Signal Amplification and Measurement:

• Add 100 µL of HRP-conjugated streptavidin solution to each well and incubate for 45 minutes at room temperature with shaking.[13]
• Wash the wells again.
• Add 100 µL of TMB (3,3’,5,5’-tetramethylbenzidine) substrate to each well and incubate for 30 minutes in the dark.[13]
• Stop the reaction by adding 50 µL of Stop Solution.[13]
• Measure the absorbance at 450 nm immediately using a microplate reader.[13]

4. Data Analysis:

• Generate a standard curve using the provided standards.
• Calculate the concentration of phosphorylated KIT in the samples by interpolating from the standard curve.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: The KIT signaling pathway and the inhibitory action of (Z)-SU14813.

Caption: Experimental workflow for Western Blot analysis of KIT phosphorylation.

Caption: Experimental workflow for ELISA quantification of KIT phosphorylation.

References

• 1. Facebook [cancer.gov]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical model-based evaluation of Imatinib resistance induced by KIT mutations and its overcoming strategies in gastrointestinal stromal tumor (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of KIT Tyrosine Kinase Activity: Two Decades After the First Approval - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 7. selleckchem.com [selleckchem.com]
• 8. Inhibition of drug-resistant mutants of ABL, KIT, and EGF receptor kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Exploiting artificial intelligence in precision oncology: an updated comprehensive review | springermedizin.de [springermedizin.de]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Methods for Detecting Protein Phosphorylation: R&D Systems [rndsystems.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Phospho-specific ELISA Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. mesoscale.com [mesoscale.com]

A Comparative Analysis of (Z)-SU14813 and Vatalanib on Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the inhibition of protein kinases has emerged as a cornerstone of drug development. Among the numerous kinase inhibitors, (Z)-SU14813 and Vatalanib (also known as PTK787) have been recognized as potent multi-targeted receptor tyrosine kinase (RTK) inhibitors. Both compounds have been investigated for their anti-angiogenic and anti-tumor activities, primarily through the inhibition of vascular endothelial growth factor receptors (VEGFRs) and other key kinases involved in tumor progression. This guide provides a comprehensive comparative analysis of (Z)-SU14813 and Vatalanib, focusing on their kinase inhibition profiles, supported by experimental data and detailed methodologies.

Kinase Inhibition Profile: A Quantitative Comparison

(Z)-SU14813 and Vatalanib exhibit distinct inhibitory activities against a panel of receptor tyrosine kinases. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the inhibitor required to reduce the kinase activity by 50%, are summarized in the table below. Lower IC50 values indicate greater potency.

Target Kinase	(Z)-SU14813 IC50 (nM)	Vatalanib IC50 (nM)
VEGFR1 (Flt-1)	2[1][2][3]	77[4][5][6]
VEGFR2 (KDR)	50[1][2][3]	37[2][4][5][6]
VEGFR3 (Flt-4)	Not Reported	190[5]
PDGFRβ	4[1][2][3]	580[4][6]
c-Kit	15[1][2][3]	730[4]
c-Fms	Inhibits	Inhibits[6][7]
FLT3	Inhibits[8][9]	Not Reported

(Z)-SU14813 demonstrates high potency against VEGFR1, PDGFRβ, and c-Kit, with IC50 values in the low nanomolar range.[1][2][3] Its inhibition of VEGFR2 is also significant.[1][2][3] In contrast, Vatalanib shows greater selectivity for VEGFR2 over VEGFR1 and VEGFR3.[4][5] It is a potent inhibitor of all three VEGFRs.[6][10][11] Vatalanib also inhibits PDGFRβ and c-Kit, but at higher concentrations compared to (Z)-SU14813.[4][6][7]

Experimental Protocols

The determination of kinase inhibition activity is crucial for characterizing the potency and selectivity of inhibitors like (Z)-SU14813 and Vatalanib. Below are detailed methodologies for key experiments typically employed in such analyses.

In Vitro Kinase Inhibition Assay (Biochemical Assay)

This assay quantifies the direct inhibitory effect of a compound on the activity of a purified kinase.

Objective: To determine the IC50 value of the inhibitor against a specific kinase.

Materials:

• Recombinant purified kinase (e.g., VEGFR2, PDGFRβ)

• Kinase-specific substrate (e.g., a synthetic peptide)

• ATP (Adenosine triphosphate), often radiolabeled (e.g., [γ-³³P]ATP)

• Test compounds ((Z)-SU14813 or Vatalanib) at various concentrations

• Assay buffer (containing MgCl₂, MnCl₂, DTT, etc.)

• 96-well filter plates

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the assay buffer, the recombinant kinase, and the specific substrate.

• Add the diluted test compounds to the wells. A control with DMSO alone is included.

• Initiate the kinase reaction by adding ATP (containing a tracer amount of [γ-³³P]ATP).

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Stop the reaction by adding a stop solution (e.g., EDTA).

• Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

• Wash the filter plate to remove unincorporated [γ-³³P]ATP.

• Measure the radioactivity of the captured phosphorylated substrate using a scintillation counter.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Receptor Phosphorylation Assay

This assay measures the ability of an inhibitor to block the phosphorylation of a target receptor within a cellular context, providing insights into its cell-based activity.

Objective: To assess the inhibitory effect of the compound on ligand-induced receptor autophosphorylation in cells.

Materials:

• Cells overexpressing the target receptor (e.g., NIH 3T3 cells transfected with VEGFR2)

• Cell culture medium and supplements

• Ligand for the target receptor (e.g., VEGF for VEGFR2)

• Test compounds ((Z)-SU14813 or Vatalanib)

• Lysis buffer

• Primary antibody specific to the phosphorylated form of the receptor

• Secondary antibody conjugated to a detectable enzyme (e.g., HRP)

• Detection reagent (e.g., chemiluminescent substrate)

• Western blotting or ELISA equipment

Procedure:

• Seed the cells in multi-well plates and allow them to adhere overnight.

• Starve the cells in a serum-free medium for several hours to reduce basal receptor phosphorylation.

• Pre-treat the cells with various concentrations of the test compounds for a defined period.

• Stimulate the cells with the specific ligand (e.g., VEGF) for a short duration to induce receptor phosphorylation.

• Wash the cells and lyse them to extract cellular proteins.

• Determine the protein concentration of the lysates.

• Analyze the level of phosphorylated receptor in the lysates using either Western blotting or ELISA with a phospho-specific antibody.

• Quantify the signal and normalize it to the total amount of the receptor or a loading control protein.

• Calculate the percentage of inhibition of phosphorylation for each compound concentration and determine the cellular IC50 value.

Signaling Pathway Inhibition

Both (Z)-SU14813 and Vatalanib exert their anti-tumor effects by blocking key signaling pathways crucial for angiogenesis and tumor cell proliferation. The primary targets are the VEGF and PDGF signaling cascades.

Caption: Inhibition of VEGFR and PDGFR signaling pathways by (Z)-SU14813 and Vatalanib.

The binding of ligands such as VEGF and PDGF to their respective receptors (VEGFR and PDGFR) on the cell surface triggers receptor dimerization and autophosphorylation of key tyrosine residues. This activation initiates multiple downstream signaling cascades, including the PLCγ-PKC-MAPK and PI3K-Akt pathways. These pathways ultimately regulate critical cellular processes such as proliferation, migration, and survival. Both (Z)-SU14813 and Vatalanib competitively bind to the ATP-binding pocket of these receptors, thereby blocking their kinase activity and inhibiting the downstream signaling events that drive tumor angiogenesis and growth.

Comparative Experimental Workflow

The evaluation of kinase inhibitors typically follows a structured workflow, from initial biochemical screening to cellular and in vivo studies.

Caption: A typical experimental workflow for the comparative analysis of kinase inhibitors.

This workflow begins with in vitro biochemical assays to determine the direct inhibitory potency of the compounds. Promising candidates are then evaluated in cell-based assays to confirm their activity in a more biologically relevant context. Subsequently, functional assays assessing cell proliferation and survival are conducted. Finally, the most potent compounds are tested in in vivo animal models to evaluate their anti-tumor efficacy and pharmacokinetic properties.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Facebook [cancer.gov]
• 8. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity | Semantic Scholar [semanticscholar.org]
• 10. Vatalanib for metastatic gastrointestinal stromal tumour (GIST) resistant to imatinib: final results of a phase II study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

A Head-to-Head In Vitro Comparison: (Z)-SU14813 vs. Pazopanib

In the landscape of cancer research and drug development, tyrosine kinase inhibitors (TKIs) stand out for their targeted approach to disrupting the signaling pathways that drive tumor growth and angiogenesis. Among these, (Z)-SU14813 and pazopanib (B1684535) have emerged as potent multi-targeted agents. This guide provides a detailed in vitro comparison of these two inhibitors, focusing on their kinase inhibition profiles and cellular effects, supported by experimental data and detailed methodologies to aid researchers in their investigations.

Mechanism of Action and Target Profile

Both (Z)-SU14813 and pazopanib exert their anti-cancer effects by inhibiting multiple receptor tyrosine kinases (RTKs) involved in critical cellular processes. Their primary mechanism involves competing with ATP for the binding site on the kinase domain, thereby preventing phosphorylation and the subsequent activation of downstream signaling pathways.

(Z)-SU14813 is a potent inhibitor of Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), and KIT.[1][2] It has demonstrated broad-spectrum anti-angiogenic and anti-tumor activity in preclinical studies.[2]

Pazopanib is also a multi-targeted TKI, primarily targeting VEGFRs, PDGFRs, and c-Kit.[3][4] Its anti-angiogenic properties are central to its mechanism of action, leading to its approval for the treatment of renal cell carcinoma and soft tissue sarcoma.[5][6]

Quantitative Comparison of Kinase Inhibition

The following table summarizes the in vitro half-maximal inhibitory concentrations (IC50) of (Z)-SU14813 and pazopanib against a panel of key tyrosine kinases. It is important to note that these values are compiled from different studies and direct comparisons should be made with caution, as experimental conditions can influence the results.

Target Kinase	(Z)-SU14813 IC50 (nM)	Pazopanib IC50 (nM)
VEGFR1	2[1][7]	10[3]
VEGFR2	50[1][7]	30[3][4]
VEGFR3	-	47[3]
PDGFRα	-	71[3]
PDGFRβ	4[1]	81[3]
c-Kit	15[1][7]	74[3]
FLT3	-	Weak inhibitor[8]
FGFR1	3500[7]	140[3]
FGFR3	-	130[3]
FGFR4	-	800[3]
EGFR	>20000[7]	-
Src	2500[7]	-
c-Met	9000[7]	-

Data compiled from multiple sources. Direct comparison should be interpreted with caution due to potential variations in experimental protocols.

Signaling Pathway Inhibition

The inhibition of key signaling pathways is the ultimate outcome of the targeted action of these TKIs. The diagram below illustrates the VEGFR and PDGFR signaling cascades and the points of inhibition by (Z)-SU14813 and pazopanib.

Simplified VEGFR/PDGFR signaling pathway inhibition.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of in vitro data, detailed experimental protocols are crucial. Below are representative methodologies for key assays used to evaluate TKIs like (Z)-SU14813 and pazopanib.

In Vitro Kinase Inhibition Assay

This assay determines the concentration of an inhibitor required to reduce the activity of a specific kinase by 50% (IC50).

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (e.g., a peptide or protein)

• ATP (Adenosine triphosphate)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Test compounds ((Z)-SU14813 and pazopanib) serially diluted in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit, radioactivity-based detection)

• Microplates (e.g., 96-well or 384-well)

Procedure:

• Prepare a reaction mixture containing the purified kinase, substrate, and assay buffer in the wells of a microplate.

• Add the test compounds at various concentrations to the wells. Include a vehicle control (DMSO) and a no-enzyme control.

• Initiate the kinase reaction by adding a predetermined concentration of ATP (often at or near the Km for the specific kinase).

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

• Stop the reaction and quantify the kinase activity. This can be done by measuring the amount of ADP produced or the amount of phosphorylated substrate.

• Plot the percentage of kinase inhibition against the log of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression analysis.

Workflow for an in vitro kinase inhibition assay.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• (Z)-SU14813 and pazopanib stock solutions in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of (Z)-SU14813 and pazopanib in complete culture medium.

• Remove the existing medium from the wells and replace it with the medium containing the different concentrations of the inhibitors. Include a vehicle control (DMSO).

• Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• Add MTT solution to each well and incubate for a further 2-4 hours. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.

• Remove the MTT-containing medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Plot the percentage of viability against the log of the inhibitor concentration to determine the IC50 value.

Conclusion

Both (Z)-SU14813 and pazopanib are potent multi-targeted tyrosine kinase inhibitors with significant in vitro activity against key drivers of tumor angiogenesis and proliferation. While both compounds effectively inhibit VEGFR and PDGFR family kinases, (Z)-SU14813 appears to be a more potent inhibitor of VEGFR1 and PDGFRβ in the presented data, whereas pazopanib shows broader activity against the FGFR family. The choice between these inhibitors for specific research applications will depend on the particular kinase targets and cellular pathways of interest. The provided data and protocols serve as a valuable resource for researchers designing and interpreting in vitro studies with these important anti-cancer agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SU14813: a novel multiple receptor tyrosine kinase inhibitor with potent antiangiogenic and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical Pharmacokinetics and Pharmacodynamics of Pazopanib: Towards Optimized Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (Pre-)Clinical Pharmacology and Activity of Pazopanib, a Novel Multikinase Angiogenesis Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. SU 14813 - Biochemicals - CAT N°: 31514 [bertin-bioreagent.com]
• 8. researchgate.net [researchgate.net]

Assessing the Synergistic Potential of (Z)-SU14813 and Anti-PD-L1 Therapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the synergistic effects of combining (Z)-SU14813, a multi-targeted receptor tyrosine kinase inhibitor, with anti-PD-L1 immunotherapy. Due to the limited availability of direct preclinical data for the (Z)-SU14813 and anti-PD-L1 combination, this document leverages published findings from studies on sunitinib (B231), a structurally and functionally similar multi-targeted tyrosine kinase inhibitor that also targets VEGFR, PDGFR, and KIT.[1] This approach provides a scientifically grounded framework for understanding the potential synergistic mechanisms and for designing future preclinical studies.

Rationale for Combination Therapy

(Z)-SU14813 exerts its anti-cancer effects by inhibiting key receptor tyrosine kinases (RTKs) involved in tumor angiogenesis and proliferation, such as VEGFR and PDGFR.[1] In contrast, anti-PD-L1 therapy is an immune checkpoint inhibitor that restores the anti-tumor activity of T cells by blocking the interaction between PD-L1 on tumor cells and PD-1 on T cells.

The synergy between these two classes of drugs is hypothesized to arise from the modulation of the tumor microenvironment (TME) by the tyrosine kinase inhibitor, creating a more favorable setting for the action of immune checkpoint blockade.[2][3] Specifically, inhibitors like sunitinib have been shown to normalize tumor vasculature, alleviate hypoxia, reduce the population of immunosuppressive cells such as regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs), and increase the infiltration of CD8+ T cells into the tumor.[2][3][4][5] This remodeled TME can then be more effectively targeted by anti-PD-L1 therapy, leading to a more robust and durable anti-tumor immune response.

Quantitative Data Summary: Sunitinib and Anti-PD-1/PD-L1 Combination

The following tables summarize representative data from preclinical studies evaluating the combination of sunitinib and anti-PD-1 or anti-PD-L1 therapy in murine cancer models.

Table 1: In Vivo Tumor Growth Inhibition in a Murine Renal Cell Carcinoma (RENCA) Model

Treatment Group	Mean Tumor Volume Reduction (%)	Complete Tumor Regression
Control (Vehicle)	0	0/10
Sunitinib (40 mg/kg, daily)	54	0/10
Anti-PD-1 Ab (200 µg, twice weekly)	Variable	0/10
Sunitinib + Anti-PD-1 Ab	>90	Observed in a subset of mice

Data synthesized from a study by exorbitantly et al.[5]

Table 2: Modulation of Immune Cells in the Tumor Microenvironment (Murine Models)

Treatment Group	Change in CD8+ T cell infiltration	Change in Regulatory T cells (Tregs)	Change in Myeloid-Derived Suppressor Cells (MDSCs)
Sunitinib	Increased	Decreased	Reduced
Anti-PD-L1 Ab	Increased	No significant change	No significant change
Sunitinib + Anti-PD-L1 Ab	Significantly Increased	Significantly Decreased	Significantly Reduced

Data synthesized from studies by Kim et al. and others.[2][3][4][5]

Experimental Protocols

Below are detailed methodologies for key experiments to assess the synergistic effects of a multi-targeted tyrosine kinase inhibitor and anti-PD-L1 therapy in a preclinical setting.

In Vivo Synergy Study in a Syngeneic Mouse Model

Objective: To evaluate the in vivo anti-tumor efficacy of (Z)-SU14813 as a single agent and in combination with an anti-PD-L1 antibody.

Animal Model: BALB/c mice (6-8 weeks old).

Tumor Model: CT26 colon carcinoma cells, a syngeneic model responsive to immunotherapy.

Experimental Groups (n=10 mice per group):

• Vehicle Control: Administration of the vehicle used for drug formulation.

• (Z)-SU14813 monotherapy: (Z)-SU14813 administered orally at a predetermined dose (e.g., 40 mg/kg, daily).

• Anti-PD-L1 antibody monotherapy: Anti-mouse PD-L1 antibody administered intraperitoneally at a predetermined dose (e.g., 200 µg per mouse, twice weekly).

• (Z)-SU14813 + Anti-PD-L1 antibody combination therapy: Concurrent administration of both agents as per the schedules for the monotherapy groups.

Procedure:

• CT26 cells are subcutaneously injected into the flank of BALB/c mice.

• Tumor growth is monitored daily using calipers.

• When tumors reach a palpable size (e.g., ~100 mm³), mice are randomized into the four treatment groups.

• Treatments are administered for a defined period (e.g., 21 days).

• Tumor volumes and body weights are measured every 2-3 days.

• At the end of the study, or when tumors reach a predetermined endpoint, mice are euthanized, and tumors are excised for further analysis.

Data Analysis:

• Tumor growth inhibition (TGI) is calculated for each treatment group relative to the vehicle control.

• Survival curves are generated using the Kaplan-Meier method.

• Statistical significance between groups is determined using appropriate statistical tests (e.g., ANOVA, log-rank test).

Analysis of the Tumor Microenvironment

Objective: To characterize the changes in the immune cell infiltrate and vascular normalization within the tumor microenvironment following treatment.

Procedure:

• A subset of tumors from each treatment group from the in vivo synergy study is harvested at a specific time point.

• Immunohistochemistry (IHC) / Immunofluorescence (IF):

  • Tumor sections are stained with antibodies against markers for:

    • T cells (CD3, CD4, CD8)

    • Regulatory T cells (FoxP3)

    • Macrophages (F4/80, CD206)

    • Myeloid-derived suppressor cells (Gr-1, CD11b)

    • Endothelial cells (CD31) to assess microvessel density.

    • Pericytes (α-SMA) to assess vessel maturity.

• Flow Cytometry:

  • Tumors are dissociated into single-cell suspensions.

  • Cells are stained with a panel of fluorescently labeled antibodies to quantify the populations of various immune cell subsets.

  • Intracellular staining can be performed to assess cytokine production (e.g., IFN-γ, TNF-α) by T cells.

Data Analysis:

• Quantification of positive cells per unit area for IHC/IF.

• Percentage of different immune cell populations within the total live cell gate in flow cytometry.

Visualizations

Caption: Experimental workflow for assessing the synergy of (Z)-SU14813 and anti-PD-L1 therapy.

Caption: Synergistic signaling pathways of a TKI and anti-PD-L1 therapy.

References

• 1. Beneficial effects of sunitinib on tumor microenvironment and immunotherapy targeting death receptor5 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modulating the tumor immune microenvironment with sunitinib malate supports the rationale for combined treatment with immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combination of Sunitinib and PD-L1 Blockade Enhances Anticancer Efficacy of TLR7/8 Agonist-Based Nanovaccine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sunitinib represses regulatory T cells to overcome immunotolerance in a murine model of hepatocellular cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation of immune cell infiltrate with sunitinib to improve anti-PD1 therapy in preclinical tumor model - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (Z)-SU14813: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring a secure laboratory environment and regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of (Z)-SU14813, a multi-targeted tyrosine kinase inhibitor. Adherence to these protocols is critical for minimizing risks and fostering a culture of safety.

Immediate Safety and Handling Precautions

Before handling (Z)-SU14813, it is imperative to consult the manufacturer's Safety Data Sheet (SDS). The SDS contains comprehensive information regarding potential hazards, necessary personal protective equipment (PPE), and emergency protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory coat, safety glasses with side shields, and chemical-resistant gloves, when handling (Z)-SU14813 in solid or solution form.

Exposure Avoidance: To prevent inhalation of dust or aerosols, handle the solid form of the compound in a well-ventilated area, preferably within a certified chemical fume hood. Avoid direct contact with skin and eyes.

Emergency Procedures: In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention. If inhaled, move the individual to fresh air. If ingested, rinse the mouth with water and consult a physician.

Chemical and Physical Properties of (Z)-SU14813

A summary of the key quantitative data for (Z)-SU14813 is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₂₃H₂₇FN₄O₄
Molecular Weight	442.48 g/mol
CAS Number	627908-92-3
Appearance	Solid
Solubility	DMSO: ≥15.26 mg/mL
Water: Insoluble
Ethanol: Insoluble
Storage	Store at -20°C

Experimental Disposal Protocol

The disposal of (Z)-SU14813 and any contaminated materials must be managed as hazardous chemical waste. Under no circumstances should this compound or its waste be disposed of in the regular trash or poured down the drain.

Step 1: Waste Segregation

• Solid Waste: Collect unused or expired (Z)-SU14813 powder in its original container or a new, clearly labeled, and sealed waste container.

• Contaminated Labware: Dispose of items such as vials, pipette tips, and flasks that have come into direct contact with (Z)-SU14813 in a designated, puncture-resistant hazardous waste container.

• Contaminated PPE: Gloves, bench paper, and other disposable materials with minor contamination should be placed in a designated hazardous waste bag.

• Liquid Waste: Collect any solutions containing (Z)-SU14813 in a clearly labeled, leak-proof hazardous waste container.

Step 2: Labeling and Storage

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "(Z)-SU14813," and a description of the contents (e.g., "solid waste," "contaminated sharps," "liquid waste in DMSO").

• Store sealed hazardous waste containers in a designated, secure area away from incompatible materials, pending pickup by a certified hazardous waste disposal service.

Step 3: Disposal

• Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (Z)-SU14813.

Caption: Logical workflow for the proper disposal of (Z)-SU14813.

Personal protective equipment for handling (Z)-SU14813

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling potent compounds like (Z)-SU14813, a multi-targeted receptor tyrosine kinase inhibitor.[1][2][3][4] Adherence to strict safety protocols minimizes exposure risk and ensures the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for (Z)-SU14813.

Personal Protective Equipment (PPE)

The consistent and correct use of Personal Protective Equipment (PPE) is the primary defense against exposure to potent small molecule inhibitors. All personnel handling (Z)-SU14813 must be trained in the proper selection and use of the following equipment.

PPE Component	Specification	Rationale
Hand Protection	Chemically resistant nitrile gloves, double-gloved.[5][6]	Provides a robust barrier against skin contact and absorption.
Eye Protection	Safety glasses with side shields or goggles.[5][7]	Protects eyes from splashes and aerosols.[5]
Body Protection	Disposable, low-permeability fabric lab coat or gown with long sleeves and tight-fitting cuffs.[5]	Protects skin and personal clothing from contamination.[5]
Respiratory Protection	NIOSH-approved N95 respirator or higher, required when handling powder or creating aerosols.[5]	Prevents inhalation of the compound, a primary route of exposure.[5]

Operational Plan: Handling Procedures

All handling of (Z)-SU14813 should be performed in a designated area, such as a chemical fume hood or a Class II Biological Safety Cabinet (BSC), to minimize the risk of aerosolization and inhalation.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the designated workspace by lining it with absorbent, disposable bench paper. Have a spill kit and appropriate waste containers readily accessible.

• Weighing: If weighing the solid form of the compound, do so within the containment of a fume hood or BSC.[7] Use a tared weigh boat to minimize the dispersion of powder.

• Reconstitution: When preparing solutions, add the solvent slowly to the solid compound to avoid splashing.[8] If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[2] For in vivo experiments, it is recommended to prepare solutions freshly and use them on the same day.[1]

• Storage: Store (Z)-SU14813 at -20°C.[8] Stock solutions should be aliquoted and stored at -80°C for up to 6 months or -20°C for up to 1 month to avoid repeated freeze-thaw cycles.[1]

Disposal Plan

All waste generated from the handling of (Z)-SU14813 must be considered hazardous.

• Liquid Waste: Collect all liquid waste containing (Z)-SU14813 in a clearly labeled, sealed, and chemically resistant container for hazardous chemical waste.

• Solid Waste: Dispose of all contaminated materials, including unused compound, pipette tips, tubes, and gloves, as hazardous chemical waste.[8]

All waste must be handled and disposed of according to institutional and local regulations for hazardous chemical waste.

Experimental Workflow: Safe Handling of (Z)-SU14813

Caption: Workflow for the safe handling and disposal of (Z)-SU14813.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. SU14813 |CAS 627908-92-3 Probechem Biochemicals [probechem.com]
• 5. benchchem.com [benchchem.com]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. benchchem.com [benchchem.com]
• 8. apexbt.com [apexbt.com]